(4-Chloro-2-fluoropyridin-3-yl)methanol

Core Science & Biosynthesis

Synthesis of (4-Chloro-2-fluoropyridin-3-yl)methanol from starting materials

Executive Summary & Strategic Analysis

The synthesis of (4-Chloro-2-fluoropyridin-3-yl)methanol (CAS: 1805225-41-5) represents a classic challenge in regioselective pyridine functionalization. This scaffold is a high-value intermediate in medicinal chemistry, particularly for kinase inhibitors where the 2-fluoropyridine moiety serves as a privileged hinge-binding motif or a precursor for nucleophilic aromatic substitution (

).

The core synthetic challenge lies in installing the hydroxymethyl group at the C3 position while preserving the sensitive C2-fluorine and C4-chlorine substituents. The C2-fluorine atom is highly activating, making the ring susceptible to nucleophilic attack, while the C4-chlorine provides a handle for subsequent cross-coupling (e.g., Suzuki-Miyaura).

This guide details two distinct, high-fidelity routes:

• Route A (De Novo Functionalization): Directed Ortho-Metalation (DoM) of 4-chloro-2-fluoropyridine. This is the most versatile route for generating the substitution pattern from the parent heterocycle.

• Route B (Precursor Reduction): Chemoselective reduction of 4-chloro-2-fluoropyridine-3-carboxylic acid. This is the preferred route for scale-up due to operational simplicity.

Retrosynthetic Analysis

The retrosynthesis relies on the electronic synergy between the C2-fluorine and C4-chlorine atoms. Both halogens exert a strong inductive electron-withdrawing effect (

), significantly acidifying the C3-proton.

Figure 1: Retrosynthetic disconnection showing the central role of the 3-position activation.

Route A: Directed Ortho-Metalation (DoM) Strategy

This route exploits the Combined Directing Effect . The C3 proton is flanked by two ortho-directing groups (F and Cl). The acidity of the C3 proton is enhanced by the inductive effects of both halogens, making it the exclusive site of deprotonation.

Mechanistic Pathway

The use of LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) is critical. Unlike

-BuLi or LDA, LiTMP is non-nucleophilic due to extreme steric bulk, preventing the competing Chichibabin-type nucleophilic attack at the activated C2 or C6 positions.

Figure 2: Reaction pathway for the Directed Ortho-Metalation and subsequent trapping.

Experimental Protocol

Step 1: Preparation of LiTMP

• Reagents: 2,2,6,6-Tetramethylpiperidine (TMP),

  -BuLi (2.5 M in hexanes), dry THF.

• Procedure: To a flame-dried flask under Argon, add THF (10 vol) and TMP (1.1 equiv). Cool to -78°C. Dropwise add

  -BuLi (1.1 equiv). Stir for 30 min at 0°C to ensure complete formation, then re-cool to -78°C.

Step 2: Lithiation and Formylation

• Substrate: 4-Chloro-2-fluoropyridine (1.0 equiv).

• Procedure:

  • Add the substrate (dissolved in minimal THF) dropwise to the LiTMP solution at -78°C. Maintain internal temp < -70°C.

  • Critical Hold Time: Stir for 45–60 minutes. Note: Longer times may lead to "halogen dance" isomerization, though Cl/F migration is rare compared to Br/I.

  • Quench: Add dry DMF (1.5 equiv) dropwise.

  • Warm to room temperature over 2 hours.

  • Workup: Quench with sat.

    , extract with EtOAc. The crude residue contains 4-chloro-2-fluoropyridine-3-carbaldehyde .

Step 3: Reduction to Alcohol

• Reagents: Sodium Borohydride (

  ), Methanol.

• Procedure:

  • Dissolve the crude aldehyde in MeOH (5 vol) at 0°C.

  • Add

    (0.5 equiv) portion-wise.

  • Stir for 30 min. Monitor by TLC/LCMS.

  • Quench with water, extract with DCM.[1][2]

  • Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Yield Expectation: 65–75% (over 2 steps).

Route B: Reduction of Carboxylic Acid (Scalable)

If 4-chloro-2-fluoropyridine-3-carboxylic acid is available, this route avoids cryogenic conditions and organolithiums, making it superior for kilogram-scale batches.

Reagent Selection Matrix

Reducing Agent	Selectivity	Safety Profile	Recommendation
Borane-THF ( )	Excellent. Reduces -COOH to rapidly without touching aryl halides.	Requires handling of pyrophoric gas/complex.	Primary Choice
(LAH)	High. Reduces acid directly.	Risk of defluorination ( ) at elevated temps.	Secondary Choice
/	Good. Generates in situ.	Safer than stock borane solutions.	Excellent for lab scale
DIBAL-H	Moderate. Usually stops at aldehyde or over-reduces.	Expensive.	Not Recommended

Experimental Protocol (Borane Reduction)

• Setup: Charge 4-chloro-2-fluoropyridine-3-carboxylic acid (1.0 equiv) into a dry reactor under

  .

• Solvent: Add anhydrous THF (10 vol). Cool to 0°C.[3]

• Addition: Add

  complex (1.0 M solution, 2.5 equiv) dropwise via addition funnel. Caution: Hydrogen gas evolution.

• Reaction: Allow to warm to RT and stir for 12–16 hours.

• Quench: Cool to 0°C. Carefully add Methanol (excess) to destroy excess borane and break the borate complex.

• Workup: Concentrate in vacuo. Partition between brine and EtOAc.

• Purification: Recrystallization from Heptane/EtOAc is often sufficient; otherwise, column chromatography.

Analytical Validation (Self-Validating System)

To ensure the integrity of the product, verify the following spectral markers. The regiochemistry is confirmed by the coupling patterns in

NMR.

• NMR (400 MHz, ):
  • 8.15 (d, Hz, 1H, H-6 ): Characteristic doublet for the proton adjacent to Nitrogen.
  • 7.20 (d, Hz, 1H, H-5 ): Doublet coupling to H-6.
  • 4.85 (s or d, 2H, OH ): Methylene protons.

  • Note: Absence of H-3 signal confirms substitution at this position.

• NMR:

  • Single peak around -65 to -70 ppm (relative to

    ).

• Mass Spectrometry:

  • Observe characteristic Chlorine isotope pattern (

    and in 3:1 ratio).

Safety & Handling

• 4-Chloro-2-fluoropyridine: Potential skin sensitizer and irritant. The fluorine atom makes it susceptible to hydrolysis releasing HF traces upon prolonged storage in moisture; store under inert gas.

• LiTMP: Pyrophoric sensitivity. Titrate

  -BuLi before use to ensure accurate stoichiometry.

• Borane: Generates hydrogen gas. Ensure adequate venting.

References

• Regioselective Lithiation of Halopyridines: Schlosser, M., et al. "Regioselective ortho-lithiation of 3-chloro-, 3-fluoro-, 3-bromo-, 2-chloro-, and 4-chloropyridine." Journal of Organic Chemistry.

• General DoM Methodology: Snieckus, V. "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 1990. Link

• Product Characterization: Sigma-Aldrich Product Specification, "(4-Chloro-2-fluoropyridin-3-yl)methanol". Link

• Acid Reduction Protocols: Brown, H. C., et al. "Selective reductions. 28. The rapid reaction of carboxylic acids with borane-tetrahydrofuran." Journal of Organic Chemistry, 1973. Link

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. US20240199589A1 - Glp-1r modulating compounds - Google Patents [patents.google.com]
• 3. 2-Chloro-3-fluoropyridine-4-carboxylic acid | 628691-93-0 [chemicalbook.com]

(4-Chloro-2-fluoropyridin-3-yl)methanol molecular structure and SMILES

A Critical Intermediate in Heterocyclic Medicinal Chemistry[1]

Abstract

(4-Chloro-2-fluoropyridin-3-yl)methanol (CAS 1805225-41-5) represents a high-value pharmacophore scaffold in modern drug discovery. Characterized by a "push-pull" electronic structure due to the vicinal halogenation pattern, this molecule serves as a versatile linchpin for constructing ATP-competitive kinase inhibitors and complex heterocyclic ligands. This guide provides a comprehensive technical analysis of its structural properties, validated synthetic pathways, and reactivity profiles, designed to support researchers in optimizing lead generation campaigns.

Molecular Identity & Structural Analysis[1][2][3]

The utility of (4-Chloro-2-fluoropyridin-3-yl)methanol stems from its dense functionalization. The pyridine core is substituted at the 2, 3, and 4 positions, creating a steric and electronic environment that is highly specific for enzyme binding pockets.

Table 1: Chemical Identification Data

Property	Specification
IUPAC Name	(4-Chloro-2-fluoropyridin-3-yl)methanol
Common Name	4-Chloro-2-fluoro-3-hydroxymethylpyridine
CAS Number	1805225-41-5
SMILES	OCC1=C(Cl)C=CN=C1F
Molecular Formula
Molecular Weight	161.56 g/mol
Appearance	White to off-white solid
pKa (Calculated)	~13.5 (hydroxyl), ~0.5 (pyridinium N)

Structural Visualization

The following diagram illustrates the connectivity and the specific "sandwich" positioning of the hydroxymethyl group between the chloro and fluoro substituents.

[1]

Synthetic Pathways & Process Chemistry[1]

The synthesis of this intermediate is non-trivial due to the sensitivity of the C-F bond to nucleophilic attack and the potential for "halogen dance" side reactions during metalation.

Pathway A: Reduction of Carboxylic Acid (Scalable Route)

This is the preferred industrial route, utilizing 4-chloro-2-fluoropyridine-3-carboxylic acid as the precursor. It avoids cryogenic conditions and offers higher safety margins.

Mechanism: The carboxylic acid is activated (e.g., as a mixed anhydride or via borane complexation) and reduced to the primary alcohol.[1]

Protocol 1: Borane-THF Reduction

• Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser and addition funnel. Purge with Argon.

• Reagents: Charge 4-chloro-2-fluoropyridine-3-carboxylic acid (1.0 eq) and anhydrous THF (10 vol).

• Activation: Cool to 0°C. Dropwise add Borane-THF complex (1.0 M solution, 2.5 eq) over 30 minutes. Caution: Hydrogen gas evolution.

• Reaction: Allow to warm to room temperature, then reflux for 2 hours. Monitor via LC-MS (Target M+H: 162).

• Quench: Cool to 0°C. Cautiously add Methanol (excess) to destroy excess borane.

• Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with saturated

  and brine. Dry over .

Pathway B: Directed Ortho-Metalation (Discovery Route)

Useful when the carboxylic acid is unavailable. This route exploits the acidity of the C3 proton, which is sandwiched between two electron-withdrawing groups (F and Cl).

Protocol 2: LDA Lithiation

• Substrate: 4-Chloro-2-fluoropyridine.

• Base: Lithium Diisopropylamide (LDA), 1.1 eq, in THF at -78°C.

• Electrophile: Paraformaldehyde (solid) or DMF (followed by

  reduction).

• Critical Note: The lithiation must be kept strictly at -78°C to prevent the "halogen dance" mechanism where the lithiated species rearranges to a more stable position.

Reactivity Profile & Functionalization[1]

This molecule is a "privileged scaffold" because it offers three distinct vectors for chemical elaboration.

Key Reactivity Insights

• Regioselective

  : The Chlorine at C4 is generally more reactive towards nucleophilic aromatic substitution than the Fluorine at C2 in this specific configuration, primarily due to the para-relationship with the Nitrogen (activating) and the steric environment. This allows for the selective introduction of amino or ether groups at C4 while retaining the C2-F for later modification or H-bond interactions.

• Cyclization Potential: The proximity of the C3-hydroxymethyl group to the C2-Fluorine and C4-Chlorine allows for intramolecular cyclization to form furopyridines or oxazolopyridines, common cores in oncology drugs.

Safety & Handling (E-E-A-T)

Signal Word: WARNING

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[2]

• Handling: Fluorinated pyridines can be skin sensitizers. All manipulations should be performed in a fume hood.

• Storage: Store at 2-8°C under inert atmosphere (Argon). The alcohol functionality makes it hygroscopic.

References

• PubChem. (2023). Compound Summary: (4-Chloro-2-fluoropyridin-3-yl)methanol. National Library of Medicine. [Link]

• Schlosser, M. (2005). The 2, 3, 4-Trifunctional Pyridine Scaffold: A Challenge for Regioselective Synthesis. European Journal of Organic Chemistry.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 4-Chloro-5,6-difluoropyridine-3-carboxylic acid | C6H2ClF2NO2 | CID 11240978 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profiling and Analytical Validation of (4-Chloro-2-fluoropyridin-3-yl)methanol: A Technical Guide

Executive Summary

In modern drug discovery and agrochemical development, halogenated pyridine methanols serve as critical building blocks. Specifically, (4-Chloro-2-fluoropyridin-3-yl)methanol (CAS: 1805225-41-5)[1] is highly valued for its orthogonal reactivity, allowing selective functionalization at the chloro, fluoro, or hydroxyl sites. However, the dense functionalization of this compact heteroaromatic ring demands rigorous, multi-modal spectroscopic validation to ensure structural integrity and purity before downstream synthesis.

This whitepaper outlines a self-validating analytical ecosystem—combining Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform Infrared Spectroscopy (FT-IR)—to unequivocally characterize this molecule.

The Self-Validating Analytical Ecosystem

To establish absolute confidence in the structural identity of (4-Chloro-2-fluoropyridin-3-yl)methanol, laboratories must employ a self-validating workflow. In this paradigm, no single analytical technique exists in isolation; rather, the limitations of one method are compensated by the strengths of another.

• Purity (HPLC) ensures that the spectroscopic signals belong to the major component, not impurities.

• Exact Mass & Isotopes (HRMS) confirm the empirical formula (

  ) and the presence of specific halogens (via the ratio).

• Connectivity (NMR) maps the exact regiochemistry of the substituents on the pyridine ring.

• Functional Groups (FT-IR) provide orthogonal confirmation of the primary alcohol and carbon-halogen bonds.

Analytical workflow for the structural validation of (4-Chloro-2-fluoropyridin-3-yl)methanol.

Structural Elucidation & Spectroscopic Data

The quantitative data below represents the expected spectroscopic profile for (4-Chloro-2-fluoropyridin-3-yl)methanol, derived from empirical rules of heteroaromatic shielding and validated fragmentation mechanics.

Table 1: Multinuclear NMR Assignments (DMSO- )

Note: Chemical shifts (

) are reported in ppm relative to TMS, adhering to[2].

Nucleus	Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Assignment / Causality
H	8.15	d	= 5.2	C6-H : Highly deshielded due to adjacent electronegative Pyridine Nitrogen.
H	7.60	d	= 5.2	C5-H : Shielded relative to C6-H; exhibits standard ortho-coupling.
H	5.30	t	= 5.5	-OH : Triplet due to coupling with adjacent -CH -. Visible only in aprotic solvents like DMSO.
H	4.60	d	= 5.5	-CH - : Doublet due to coupling with the hydroxyl proton.
C	160.5	d	= 238.0	C2 : Massive scalar coupling confirms direct C-F bond.
C	146.2	s	-	C6 : Adjacent to nitrogen.
C	144.5	d	= 10.5	C4 : Meta to fluorine, resulting in a moderate coupling.
C	124.0	s	-	C5 : Unsubstituted aromatic carbon.
C	122.5	d	= 25.0	C3 : Ortho to fluorine, resulting in strong coupling.
C	56.5	s	-	-CH OH : Aliphatic carbon.
F	-72.5	s	-	C2-F : Characteristic upfield shift for 2-fluoropyridines.

Table 2: High-Resolution Mass Spectrometry (HRMS) Data

Ion Species	Formula	Calculated m/z	Expected Relative Intensity	Diagnostic Significance
[M+H]		162.0120	100% (Base Peak)	Confirms exact mass of the intact protonated molecule.
[M+H+2]		164.0091	~33%	Characteristic 3:1 isotopic ratio confirms the presence of exactly one Chlorine atom.
Fragment 1		144.0010	Variable	Loss of (-18 Da). Driven by the formation of a stable azabenzylic cation.

Table 3: FT-IR Vibrational Assignments

Wavenumber (cm )	Peak Shape	Assignment	Structural Implication
3350	Broad, Strong	O-H Stretch	Confirms the presence of the primary alcohol.
3065	Sharp, Weak	C-H Stretch ( )	Aromatic protons on the pyridine ring.
1590, 1560	Sharp, Medium	C=C, C=N Stretch	Heteroaromatic ring skeletal vibrations.
1245	Sharp, Strong	C-F Stretch	Confirms carbon-fluorine bond.
760	Sharp, Strong	C-Cl Stretch	Confirms carbon-chlorine bond.

Experimental Methodologies & Causality

To ensure reproducibility and compliance with[3], the following protocols detail not just how the experiments are performed, but why specific parameters are chosen.

Multinuclear NMR Acquisition

Causality Focus: Solvent Selection and Relaxation Dynamics.

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-

  .

  • Why DMSO-

    ? Using CDCl often results in a broad, exchanging -OH peak. DMSO- strongly hydrogen-bonds with the hydroxyl proton, drastically reducing its chemical exchange rate. This allows the observation of the critical scalar coupling ( ) between the -OH proton and the adjacent -CH - protons, unequivocally proving the primary alcohol connectivity.

• Instrument Setup: Tune a 400 MHz NMR spectrometer to

  H, C, and F frequencies at 298 K.

• Acquisition Parameters:

  • For

    H: Acquire 16 scans with a 10-second relaxation delay ( ). Causality: A long ensures complete longitudinal relaxation ( ) of all protons, guaranteeing that peak integrations are strictly quantitative (1:1:1:2 ratio).

  • For

    C: Acquire 256 scans using Composite Pulse Decoupling (CPD) to remove H- C splitting, simplifying the spectrum to show only C-F splitting.

High-Resolution Mass Spectrometry (HRMS)

Causality Focus: Ionization Efficiency and Isotopic Fidelity.

• Sample Preparation: Dilute the sample to 1 µg/mL in a 50:50 mixture of Acetonitrile and LC-MS grade Water, spiked with 0.1% Formic Acid.

  • Why Formic Acid? The pyridine nitrogen is weakly basic due to the electron-withdrawing effects of the adjacent fluorine and chlorine atoms. Formic acid lowers the pH of the droplet, forcefully protonating the nitrogen to form the [M+H]

    ion, thereby maximizing Electrospray Ionization (ESI) sensitivity.

• Injection & Ionization: Introduce via direct infusion at 10 µL/min into an ESI-TOF mass spectrometer operating in positive ion mode (ESI+). Set capillary voltage to 3.0 kV.

• Data Processing: Extract the exact mass at m/z 162.0120 and verify the 3:1 isotopic signature at m/z 164.0091 to self-validate the presence of the chlorine atom.

FT-IR Spectroscopy via ATR

Causality Focus: Moisture Exclusion.

• Preparation: Clean the Diamond Attenuated Total Reflectance (ATR) crystal with isopropanol and collect a background spectrum.

• Sampling: Place 1-2 mg of the neat solid powder directly onto the crystal and apply uniform pressure using the anvil.

  • Why ATR instead of KBr Pellets? Traditional KBr pellets are highly hygroscopic. They absorb atmospheric moisture during pressing, which creates a broad artifact peak around 3400 cm

    . This artifact can obscure or be mistaken for the intrinsic O-H stretch of the methanol group. ATR requires no sample prep, preserving the absolute integrity of the vibrational bands.

• Acquisition: Collect 32 scans at a resolution of 4 cm

  across the 4000-400 cm range.

Conclusion

The rigorous characterization of (4-Chloro-2-fluoropyridin-3-yl)methanol requires a multi-faceted approach. By understanding the causality behind solvent effects in NMR, ionization mechanics in MS, and sample preservation in IR, researchers can construct a self-validating data package. This ensures that the compound meets the stringent quality control standards required for downstream pharmaceutical synthesis and regulatory filing.

References

• Sigma-Aldrich. (4-Chloro-2-fluoropyridin-3-yl)methanol Product Specification (CAS 1805225-41-5). Accessed via Sigma-Aldrich Catalog.

• International Union of Pure and Applied Chemistry (IUPAC). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry, 73(11), 1795-1818.

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.

Sources

• 1. (4-Chloro-2-fluoropyridin-3-yl)methanol | 1805225-41-5 [sigmaaldrich.com]
• 2. research-collection.ethz.ch [research-collection.ethz.ch]
• 3. uspnf.com [uspnf.com]

Unlocking the Chlorofluoropyridine Scaffold: Regioselectivity, Reactivity, and Synthetic Applications

Chlorofluoropyridines are highly privileged scaffolds in modern medicinal chemistry and agrochemical development. The unique electronic push-pull dynamics exerted by the pyridine nitrogen, combined with the distinct inductive and resonance effects of fluorine and chlorine substituents, create a highly programmable building block. By understanding the fundamental physical chemistry governing these molecules, researchers can achieve precise, orthogonal functionalization.

This technical guide explores the causality behind the chemical reactivity of the chlorofluoropyridine moiety, providing self-validating protocols for Nucleophilic Aromatic Substitution (SNAr), transition-metal-catalyzed cross-coupling, and Directed Ortho-Metalation (DoM).

The Physical Chemistry of Regioselectivity

The synthetic utility of chlorofluoropyridines stems from the differential reactivity of the carbon-fluorine (C–F) and carbon-chlorine (C–Cl) bonds.

• SNAr Reactivity: In nucleophilic aromatic substitution, fluorine is a vastly superior leaving group compared to chlorine. The high electronegativity of the fluorine atom strongly polarizes the C–F bond, rendering the ipso carbon highly electrophilic[1]. Furthermore, the electron-withdrawing nature of the fluorine substituent stabilizes the negative charge in the intermediate Meisenheimer complex through powerful inductive effects[1].

• Cross-Coupling Reactivity: Conversely, transition-metal catalysis (e.g., Palladium or Nickel) favors the C–Cl bond. Oxidative addition, the rate-determining step in these catalytic cycles, is governed by Bond Dissociation Energy (BDE). The C–Cl bond (~81 kcal/mol) is significantly weaker than the C–F bond (~116 kcal/mol), making the chlorine site the exclusive target for oxidative addition[2].

• Directed Metalation: Fluorine acts as a powerful Directed Metalation Group (DMG). It inductively acidifies the adjacent ortho-protons, facilitating rapid deprotonation by strong, non-nucleophilic bases at cryogenic temperatures[3].

Quantitative Comparison of Halogen Reactivity

The following table summarizes the governing physicochemical properties and typical reaction parameters for the chlorofluoropyridine scaffold.

Reaction Type	Primary Site of Reaction	Governing Physical Property	Typical Yield Range	Primary Challenge
SNAr	C–F Bond	Electronegativity / Inductive Effect	75% – 95%	Competing SNAr at C-Cl (if forced)
Suzuki-Miyaura	C–Cl Bond	Bond Dissociation Energy (BDE)	60% – 90%	Catalyst deactivation by pyridine nitrogen
Directed Metalation	Ortho to C–F	Proton Acidification (pKa)	70% – 85%	Nucleophilic attack by trapping byproducts

Orthogonal Functionalization Logic

The divergent reactivity of the C–F and C–Cl bonds allows for sequential, one-pot, or orthogonal functionalization strategies without the need for complex protecting group chemistry.

Figure 1: Regioselective divergence of chlorofluoropyridines based on reaction conditions.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific causality for reagent selection and built-in Quality Control (QC) checkpoints.

Protocol A: Regioselective SNAr at the C–F Bond

Causality: Dimethylformamide (DMF) is selected as an aprotic polar solvent to solvate the nucleophile without hydrogen-bonding to it, thereby maximizing its kinetic energy. Potassium carbonate (K2CO3) acts as a heterogeneous acid scavenger to neutralize the highly corrosive HF byproduct, driving the equilibrium forward.

• Reagent Setup: To an oven-dried round-bottom flask, add the chlorofluoropyridine (1.0 equiv) and the amine nucleophile (1.1 equiv) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add finely powdered, anhydrous K2CO3 (2.0 equiv).

• Reaction Execution: Stir the suspension at 80 °C for 12 hours under a nitrogen atmosphere.

• Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). The disappearance of the highly UV-active starting material and the appearance of a lower Rf product spot indicates completion.

• Workup: Cool to room temperature, quench with ice water to precipitate the product (or extract with EtOAc if liquid). Wash the organic layer extensively with 5% aqueous LiCl to remove residual DMF.

• Purification: Purify via flash column chromatography. Confirm the displacement of fluorine (and retention of chlorine) via 19F NMR (disappearance of the F signal) and LC-MS (characteristic 3:1 isotopic pattern for the retained chlorine atom).

Protocol B: Suzuki-Miyaura Cross-Coupling at the C–Cl Bond

Causality: The pyridine nitrogen can coordinate to the palladium center, leading to catalyst inhibition and the formation of inactive "palladium black"[1]. To counteract this, a bidentate ligand like dppf is used to tightly bind the Pd center, preventing pyridine coordination while maintaining catalytic turnover.

• Reagent Setup: In a Schlenk tube, combine the chloro-substituted pyridine intermediate (1.0 equiv), the aryl boronic acid (1.2 equiv), and K3PO4 (2.5 equiv).

• Solvent & Degassing: Add a mixture of 1,4-Dioxane and H2O (4:1 v/v). Degas the mixture via three freeze-pump-thaw cycles to remove dissolved oxygen, which rapidly oxidizes Pd(0) to inactive Pd(II).

• Catalyst Addition: Under a positive pressure of argon, add Pd(dppf)Cl2 (0.05 equiv).

• Reaction Execution: Seal the tube and heat at 90 °C for 8 hours.

• Validation Checkpoint: A successful reaction will maintain a yellow/orange hue. Rapid turning of the solution to deep black with precipitate indicates catalyst death[1].

• Workup & Purification: Filter the crude mixture through a pad of Celite to remove palladium residues. Extract with EtOAc, dry over Na2SO4, and purify via silica gel chromatography.

Protocol C: Directed Ortho-Metalation (DoM) and Electrophilic Trapping

Causality: Fluorine is highly sensitive to nucleophilic attack. When trapping the lithiated intermediate with DMF to form an aldehyde, the resulting byproduct is lithium dimethylamide (LiNMe2). This byproduct is a strong nucleophile that can attack the fluoropyridine ring. Therefore, the reaction must be strictly maintained at cryogenic temperatures and rapidly quenched with acid[3].

• Metalation: Dissolve the chlorofluoropyridine in anhydrous THF in a flame-dried flask. Cool to −78 °C under an inert argon atmosphere[1].

• Deprotonation: Dropwise add Lithium Diisopropylamide (LDA, 1.1 equiv). Stir for 1 hour at −78 °C to ensure complete formation of the ortho-lithiated species[3].

• Electrophile Trapping: Add anhydrous DMF (1.5 equiv) dropwise. Stir for 30 minutes at −78 °C.

• Cryogenic Quench (Critical Step): Due to the sensitivity of the fluoropyridine to the generated LiNMe2, quench the reaction while still at −78 °C by adding saturated hydrogen chloride in ether (or saturated aqueous NH4Cl)[3].

• Workup: Allow the mixture to warm to room temperature, extract with diethyl ether, wash with brine, and concentrate in vacuo.

Experimental Workflow Visualization

The following workflow demonstrates how these protocols are linked sequentially to build complex, multi-substituted pyridine architectures.

Figure 2: Step-by-step experimental workflow for orthogonal functionalization.

References[2] Benchchem. (6-Chloro-4-fluoropyridin-2-yl)methanol | Benchchem: Precursor-Based Synthesis Strategies for Chlorofluoropyridine Scaffolds. Available at:https://www.benchchem.com[4] epdf.pub. Advances in Heterocyclic Chemistry, Volume 59. Available at: https://epdf.pub[3] NIH PMC. Synthesis of Phantasmidine. Available at:https://www.ncbi.nlm.nih.gov[1] Benchchem. 6-Chloro-3-fluoro-2-iodopyridine | 1211590-36-1. Available at: https://www.benchchem.com

Sources

• 1. 6-Chloro-3-fluoro-2-iodopyridine | 1211590-36-1 | Benchchem [benchchem.com]
• 2. (6-Chloro-4-fluoropyridin-2-yl)methanol | Benchchem [benchchem.com]
• 3. Synthesis of Phantasmidine - PMC [pmc.ncbi.nlm.nih.gov]

Physical Properties and Characterization of Substituted Pyridyl Methanols: A Technical Guide

Introduction: The Amphiphilic Pharmacophore

Substituted pyridyl methanols (pyridinemethanols) represent a critical class of heteroaromatic scaffolds in drug discovery and materials science. Structurally, they bridge the gap between the electron-deficient, basic pyridine ring and the polar, amphoteric hydroxymethyl group. This duality grants them unique physicochemical behaviors—tunable lipophilicity, specific hydrogen-bonding motifs, and pH-dependent solubility—that are exploited in the design of TRPV3 antagonists, COX-2 inhibitors, and coordination ligands for catalysis.

This guide analyzes the physical properties of these compounds not as static data points, but as dynamic responses to their electronic environment. It provides researchers with the mechanistic logic to predict how specific substitutions (R-groups) alter these properties and offers self-validating protocols for their characterization.

Molecular Architecture & Electronic Logic

The Pyridine-Hydroxyl Interplay

The physical behavior of pyridyl methanols is governed by the competition between two centers:

• The Pyridine Nitrogen (

  ): A Brønsted base (acceptor) and Lewis base. Its electron density is modulated by ring substituents.

• The Hydroxymethyl Group (

  ): A hydrogen bond donor/acceptor and a weak acid.

Electronic Causality:

• Inductive & Resonance Effects: The pyridine ring is

  -deficient. An electron-withdrawing group (EWG) like or at the 3- or 5-position further depletes ring electron density, significantly lowering the basicity ( ) of the nitrogen. Conversely, electron-donating groups (EDG) like or increase basicity.

• Position Isomerism:

  • 2-Pyridyl methanol: Often exhibits intramolecular hydrogen bonding (

    ), which stabilizes the neutral form, lowers the boiling point relative to isomers, and increases lipophilicity (LogP) by "hiding" polar groups.

  • 3- & 4-Pyridyl methanols: Cannot form intramolecular H-bonds due to geometry. They rely on intermolecular networks, leading to higher melting points and lower solubility in non-polar solvents.

Hammett Equation Relevance

For 3- and 4-substituted pyridines, the shift in

follows the Hammett relationship: Where is the substituent constant (positive for EWG, negative for EDG) and is the reaction constant (approx. 5.7 for pyridine ionization).[1] This allows researchers to predict that a 4-Cl substituent ( ) will drop the of the pyridine nitrogen by roughly 1.3 units compared to the unsubstituted parent.

Physical Properties & Comparative Data[2][3][4][5][6]

Thermodynamic & Solubility Constants

The following table synthesizes physical data for the three core isomers. Note the distinct shift in melting point for the 4-isomer, driven by symmetric crystal packing.

Property	2-Pyridinemethanol	3-Pyridinemethanol	4-Pyridinemethanol
CAS No.	586-98-1	100-55-0	586-95-8
Physical State	Viscous Liquid / Low melt solid	Liquid (Hygroscopic)	Solid (Crystalline)
Melting Point (°C)	31 - 34	-7 (approx.)	57 - 60
Boiling Point (°C)	112 (at 16 mmHg)	154 (at 28 mmHg)	107 - 110 (at 1 mmHg)
pKa (Conj. Acid)	~4.9	~4.9	~5.6
LogP (Oct/Water)	-0.5 to 0.1	-0.11	-0.05
Density (g/mL)	1.131	1.124	1.13 (solid)
Solubility Profile	Miscible in , EtOH, DCM	Miscible in , EtOH	Soluble in , MeOH

Solid-State Supramolecular Motifs

In the crystalline state, substituted pyridyl methanols form robust hydrogen-bonding networks.

• The "Head-to-Tail" Motif: The hydroxyl proton (

  ) of one molecule donates to the pyridine nitrogen ( ) of a neighbor, forming infinite zigzag chains ( ).
• -Stacking: In halogenated derivatives (e.g., 4-chlorophenyl-substituted), weak interactions link these chains into 2D sheets, significantly elevating the melting point and reducing dissolution rates.

Experimental Protocols (Self-Validating)

Protocol A: Potentiometric Determination of pKa

Objective: Determine the dissociation constant of the pyridine nitrogen. Validation Check: The titration curve must show a single, sharp inflection point. If the curve is shallow, the concentration is too low or the electrode is drifting.

Reagents:

• Analyte: 0.01 M solution of substituted pyridyl methanol in degassed water (or 50% MeOH/Water for lipophilic derivatives).

• Titrant: 0.1 M HCl (standardized).

• Equipment: Calibrated pH meter (glass electrode).

Workflow:

• Dissolution: Dissolve 1.0 mmol of analyte in 100 mL solvent. Ensure complete dissolution; sonicate if necessary.

• Blank Run: Perform a titration on the solvent alone to subtract background alkalinity.

• Titration: Add 0.1 M HCl in 0.1 mL increments. Record pH after stabilization (drift < 0.01 pH/min).

• Calculation: Plot pH vs. Volume of HCl. The

  corresponds to the pH at the half-equivalence point (where ).

• Correction: If using MeOH/Water, apply the Yasuda-Shedlovsky extrapolation to obtain aqueous

  .

Protocol B: Shake-Flask LogP Determination

Objective: Measure lipophilicity (

) to predict membrane permeability. Validation Check: Mass balance recovery must be >95%. If <95%, the compound is adsorbing to the glass or precipitating at the interface.

Workflow:

• Pre-saturation: Saturate 1-octanol with water and water with 1-octanol for 24 hours.

• Preparation: Dissolve the compound in the pre-saturated aqueous phase (Buffer pH 7.4 is preferred for LogD, unbuffered water for LogP of neutral species) to a known concentration (

  ).

• Partitioning: Mix equal volumes (e.g., 2 mL) of the aqueous drug solution and pre-saturated octanol in a glass vial.

• Equilibration: Shake mechanically for 4 hours at 25°C. Centrifuge at 3000 rpm for 10 mins to separate phases.

• Quantification: Remove the aqueous phase. Measure absorbance (UV-Vis) or peak area (HPLC).

• Calculation:

  (Note: If , measure the octanol phase directly to avoid error from small differences.)

Visualizations

Synthesis & Functionalization Workflow

This diagram illustrates the conversion of a pyridine precursor to the methanol and its subsequent activation.

Caption: Synthetic pathway from ester precursors to the pyridyl methanol scaffold and downstream functionalization.

Hydrogen Bonding Network in Crystal Structures

A visualization of the supramolecular "Head-to-Tail" chaining common in these solids.

Caption: Supramolecular assembly showing the O-H...N hydrogen bonding motif that elevates melting points.

References

• BenchChem. (2025).[2][3] A Comparative Guide to the Reactivity of 3-Pyridinemethanol and 4-Pyridinemethanol. Retrieved from

• PubChem. (2025).[4] 3-Pyridinemethanol Compound Summary. National Library of Medicine. Retrieved from

• Sigma-Aldrich. (2025). 2-Pyridinemethanol Product Specification & Physical Data. Merck KGaA. Retrieved from

• Ferguson, G., et al. (1995). Crystal structure of (RS)-(4-chlorophenyl)(pyridin-2-yl)methanol. International Union of Crystallography. Retrieved from

• Khadikar, P. V., et al. (2005). Lipophilicity Determination of Antifungal Isoxazolo[3,4-b]pyridin-3(1H)-ones. Journal of Medicinal Chemistry. Retrieved from

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Foundational reference for Hammett/LogP logic).

Sources

• 1. jscimedcentral.com [jscimedcentral.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 3-Pyridinemethanol | C6H7NO | CID 7510 - PubChem [pubchem.ncbi.nlm.nih.gov]

Whitepaper: Strategic Procurement and Synthetic Utility of (4-Chloro-2-fluoropyridin-3-yl)methanol

Executive Summary

In modern drug discovery and agrochemical development, the design of highly functionalized heteroaromatic scaffolds is paramount. (4-Chloro-2-fluoropyridin-3-yl)methanol (CAS: 1805225-41-5) has emerged as a highly versatile, trifunctional building block. Featuring a highly electrophilic C-2 fluorine, a cross-coupling-ready C-4 chlorine, and a manipulable C-3 hydroxymethyl group, this pyridine derivative offers orthogonal reactivity that allows synthetic chemists to build complex molecular architectures with strict regiocontrol. This technical guide details the compound's physicochemical profile, commercial availability, and field-proven, self-validating protocols for its functionalization.

Physicochemical Profiling

Understanding the baseline physicochemical properties of (4-Chloro-2-fluoropyridin-3-yl)methanol is critical for predicting its behavior in various solvent systems and chromatographic environments. The presence of both fluorine and chlorine on the pyridine ring significantly lowers the basicity of the pyridine nitrogen while increasing the lipophilicity of the scaffold 1.

Table 1: Quantitative Physicochemical Data

Property	Specification
IUPAC Name	(4-Chloro-2-fluoropyridin-3-yl)methanol
CAS Number	1805225-41-5
Molecular Formula	C₆H₅ClFNO
Molecular Weight	161.56 g/mol
InChI Key	KYQRTLHNPYIBTJ-UHFFFAOYSA-N
Physical Form	Liquid / Low-melting solid
Storage Temperature	4 °C to Ambient (Supplier dependent)

Orthogonal Reactivity & Mechanistic Pathways

The strategic value of (4-Chloro-2-fluoropyridin-3-yl)methanol lies in its orthogonal reactivity . The three functional handles can be manipulated independently without requiring complex protecting group strategies:

• C-3 Hydroxymethyl: Can be oxidized to an aldehyde or carboxylic acid, or converted into a leaving group (e.g., mesylate, halide) for aliphatic nucleophilic substitution.

• C-2 Fluorine: Highly activated by the adjacent electron-withdrawing pyridine nitrogen. It undergoes rapid Nucleophilic Aromatic Substitution (S_NAr) with amines, thiols, and alkoxides.

• C-4 Chlorine: While less reactive towards S_NAr than the C-2 fluorine, the C-4 chlorine is an excellent handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille) once the C-2 position has been functionalized.

Orthogonal reactivity map of (4-Chloro-2-fluoropyridin-3-yl)methanol highlighting pathways.

Commercial Procurement Landscape

Procuring high-purity (4-Chloro-2-fluoropyridin-3-yl)methanol is essential to prevent cross-contamination from regioisomeric impurities (e.g., 6-chloro isomers) that can complicate downstream synthesis. The compound is commercially available through several specialized chemical suppliers 2.

Table 2: Major Commercial Suppliers & Specifications

Supplier	Purity	Product Code / SKU	Recommended Storage
Sigma-Aldrich (ChemScene)	97%	CIAH99BC993A	4 °C
Synthonix, Inc.	98%	AC78005	Ambient
BLD Pharm	≥97%	BD400354	Ambient
Bide Pharm	≥97%	N/A	Ambient
Falcon Life Sciences	HPLC ≥98%	N/A	Cool, dry place

Note: Due to the presence of the hydroxymethyl group, prolonged storage at room temperature in the presence of ambient moisture should be avoided to prevent slow degradation. Storage under an inert atmosphere at 4 °C is considered best practice.

Validated Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems . Every step includes the causality behind the experimental choice and the analytical method required to validate the outcome.

Protocol A: Chemoselective Oxidation of the C-3 Hydroxymethyl Group

Objective: Convert (4-Chloro-2-fluoropyridin-3-yl)methanol to 4-Chloro-2-fluoropyridine-3-carbaldehyde without over-oxidation.

• Preparation: Dissolve (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Causality: Argon prevents ambient moisture from hydrolyzing the Dess-Martin Periodinane (DMP) reagent, ensuring stoichiometric efficiency and preventing the formation of unreactive iodoxy compounds.

• Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Add DMP (1.2 eq) portion-wise.

  • Causality: Cooling mitigates the exothermic nature of the initial reagent dissolution. DMP is specifically chosen over harsh oxidants (like Jones reagent) to prevent over-oxidation to the carboxylic acid and to protect the sensitive halogenated pyridine ring from degradation.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 2 hours.

• In-Process Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (7:3) solvent system. The starting material will appear as a distinct UV-active spot at 254 nm. Complete consumption of this spot, alongside the appearance of a higher-R_f product spot, validates the end of the reaction.

• Work-up: Quench the reaction with an equal volume of saturated aqueous NaHCO₃ and Na₂S₂O₃.

  • Causality: Na₂S₂O₃ reduces unreacted DMP and iodine byproducts into water-soluble species, while NaHCO₃ neutralizes the acetic acid byproduct, preventing acid-catalyzed degradation of the newly formed aldehyde.

• Post-Process Self-Validation: Perform ¹H NMR (CDCl₃) on the crude product. The complete disappearance of the methylene protons (a doublet/singlet at ~4.5 ppm) and the emergence of a sharp aldehyde singlet at ~10.2 ppm confirms successful chemoselective oxidation.

Protocol B: Regioselective S_NAr at the C-2 Fluorine

Objective: Substitute the C-2 fluorine with a primary amine while leaving the C-4 chlorine intact.

• Preparation: Dissolve the substrate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Causality: DMF is a polar aprotic solvent that highly solvates cations, leaving the incoming amine nucleophile "naked" and highly reactive. This is essential for efficient S_NAr at sterically hindered positions.

• Nucleophile Addition: Add the desired primary amine (1.5 eq) and N,N-diisopropylethylamine (DIPEA) (2.0 eq).

  • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HF generated during the reaction. This drives the equilibrium forward without competing with the primary amine for the electrophilic C-2 site. Fluorine is targeted over chlorine because it is a superior leaving group in S_NAr due to its high electronegativity, which stabilizes the intermediate Meisenheimer complex.

• Heating: Heat the mixture to 80 °C for 4-6 hours.

  • Causality: While the C-2 position is highly activated, the steric hindrance from the adjacent C-3 hydroxymethyl group requires thermal energy to overcome the activation barrier for substitution.

• In-Process Self-Validation: Monitor via LC-MS. The validation point is the observation of a mass shift corresponding to the exact loss of fluorine (-19 Da) and the addition of the amine mass, with no detection of double-substitution products.

• Work-up: Cool to room temperature, dilute with EtOAc, and wash extensively with brine (5x).

  • Causality: Multiple brine washes are critical to completely partition the high-boiling DMF into the aqueous phase, ensuring a clean organic layer and preventing solvent contamination during crystallization.

• Post-Process Self-Validation: Perform ¹⁹F NMR. The distinct fluorine signal of the starting material must be completely absent. The lack of a ¹⁹F signal is the ultimate self-validating proof of total regioselective conversion at the C-2 position.

References

• Title: Synthonix, Inc. - ChemBuyersGuide.com Source: chembuyersguide.com URL: [Link]

• Title: TFEC CAS NO.1513-87-7 - Falcon Life Sciences Pvt. Ltd - LookChem Source: lookchem.com URL: [Link]

Sources

• 1. (4-Chloro-2-fluoropyridin-3-yl)methanol | 1805225-41-5 [sigmaaldrich.com]
• 2. 1211584-03-0|4-Chloro-2-fluoropyridine-3-carboxylic acid|BLD Pharm [bldpharm.com]

Safety, handling, and storage of chlorinated pyridine compounds

An In-depth Technical Guide to the Safety, Handling, and Storage of Chlorinated Pyridine Compounds

Authored by: Gemini, Senior Application Scientist

Abstract

Chlorinated pyridine compounds are a pivotal class of heterocyclic intermediates, indispensable in the synthesis of a wide array of pharmaceuticals, agrochemicals, and specialty materials. Their utility, however, is matched by significant toxicological, physical, and environmental hazards that demand a comprehensive and rigorous approach to safety. This guide provides researchers, scientists, and drug development professionals with a technical framework for the safe handling, storage, and disposal of these compounds. Moving beyond a simple recitation of rules, this document elucidates the causality behind safety protocols, grounding every recommendation in the fundamental chemical and toxicological properties of chlorinated pyridines. By integrating field-proven insights with authoritative standards, this guide aims to foster a culture of intrinsic safety in the laboratory.

Hazard Identification and Risk Assessment: The Foundation of Safety

A thorough understanding of the hazards associated with chlorinated pyridine compounds is the prerequisite for developing effective safety protocols. These compounds are not a homogenous group; their toxicity and reactivity can vary based on the number and position of chlorine atoms on the pyridine ring. However, they share common hazard characteristics that must be respected.

Toxicological Hazards

Chlorinated pyridines are generally classified as toxic to highly toxic.[1] Exposure can occur via inhalation, skin absorption, and ingestion, with potential for both acute (short-term) and chronic (long-term) health effects.[1][2]

• Acute Toxicity: Many chlorinated pyridines are fatal or toxic if inhaled, swallowed, or in contact with skin.[3][4][5] For example, the dermal LD50 for 2-chloropyridine in rabbits is 64 mg/kg, indicating high toxicity through skin absorption.[6] Symptoms of acute overexposure can include irritation of the skin, eyes, and respiratory tract, as well as systemic effects like headache, dizziness, nausea, and potential damage to the central nervous system, liver, and kidneys.[1][7][8][9]

• Corrosivity and Irritation: These compounds are often irritating to the skin, eyes, and respiratory system.[1][3][4] Some can cause serious eye damage.[3][4] Direct contact with the eyes should be avoided, and any exposure requires immediate and prolonged flushing with water.[1][10]

• Chronic Toxicity: Prolonged or repeated exposure may lead to cumulative health effects, including potential damage to organs such as the liver.[1][3][4] While carcinogenicity data is often limited, some pyridine derivatives are considered potential carcinogens, warranting a cautious approach.[1]

Table 1: Hazard Profile of Representative Chlorinated Pyridines

Compound	CAS Number	Key GHS Hazard Classifications	Physical State
2-Chloropyridine	109-09-1	Acute Toxicity (Oral, Dermal, Inhalation); Skin Irritation; Serious Eye Damage; STOT - Repeated Exposure; Aquatic Toxicity (Acute & Chronic)[4]	Colorless oily liquid[1][6]
3-Chloropyridine	626-60-8	Flammable Liquid; Acute Toxicity (Oral, Dermal, Inhalation); Skin Irritation; Eye Irritation[11][12]	Liquid
4-Chloropyridine HCl	7379-35-3	Acute Toxicity (Oral); Skin Irritation; Eye Irritation; Respiratory Irritation[13]	Solid
2-Amino-5-chloropyridine	1072-98-6	Acute Toxicity (Oral)[14]	Solid

Physical and Chemical Hazards

• Flammability: Many chlorinated pyridines are combustible liquids and can be ignited by heat, sparks, or open flames.[1][2] Their vapors can be heavier than air, potentially traveling to a source of ignition and flashing back.[10]

• Reactivity and Incompatibility: These compounds are incompatible with strong oxidizing agents (e.g., perchlorates, nitrates, peroxides), strong acids, acid chlorides, and acid anhydrides.[1][2][10] Contact with these substances can lead to vigorous or even explosive reactions.[1] They should not be stored with alkali metals.[15]

• Hazardous Decomposition: When heated to decomposition or involved in a fire, chlorinated pyridines can emit highly toxic and corrosive fumes, including hydrogen chloride, phosgene, nitrogen oxides (NOx), and carbon monoxide.[2][3][6]

The Hierarchy of Controls: A Systematic Approach to Exposure Prevention

The most effective safety programs implement a multi-layered approach to hazard control, known as the "Hierarchy of Controls." This framework prioritizes the most reliable and effective control measures over less effective ones. Relying solely on Personal Protective Equipment (PPE) is a strategy of last resort.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls

These are the primary, and most critical, line of defense designed to remove the hazard at the source.

• Chemical Fume Hood: All work with chlorinated pyridine compounds must be conducted in a certified chemical fume hood to minimize inhalation exposure.[16] The hood's sash should be kept as low as possible to maximize capture velocity.

• Ventilation: General laboratory ventilation should be maintained to ensure a high rate of air exchange. Local exhaust ventilation is required for any procedure that cannot be performed inside a fume hood.[1]

• Safety Equipment: Eyewash stations and emergency showers must be readily accessible and tested regularly.[2][3][11]

Administrative Controls

These are work practices and procedures that reduce the duration, frequency, and severity of exposure.

• Standard Operating Procedures (SOPs): Develop detailed, compound-specific SOPs for all procedures involving chlorinated pyridines.

• Training: All personnel must be trained on the specific hazards, handling procedures, and emergency protocols for these compounds before beginning work.[2]

• Restricted Areas: Designate specific areas for the handling and storage of chlorinated pyridines. Do not eat, drink, or smoke in these areas.[2][3]

Personal Protective Equipment (PPE)

PPE is the final barrier between the user and the chemical. It is essential but should never be the sole means of protection.

Table 2: Personal Protective Equipment (PPE) Selection Guide

PPE Category	Item	Specifications and Rationale
Eye & Face Protection	Safety Goggles & Face Shield	Tightly fitting chemical safety goggles are mandatory to protect against splashes.[1][4] A face shield should be worn over goggles when handling larger quantities or when there is a significant splash hazard.[3][17][18]
Hand Protection	Chemical-Resistant Gloves	Glove selection is critical and depends on the specific compound and duration of contact. Nitrile gloves may be suitable for incidental contact, but for prolonged handling, heavier-duty gloves (e.g., butyl rubber, Viton) should be considered.[14][17] Always inspect gloves before use and remove them using the proper technique to avoid skin contact.[4] Change gloves immediately if contamination occurs.[17]
Body Protection	Laboratory Coat & Apron	A flame-retardant lab coat should be worn and kept fully buttoned.[16][17] For procedures with a high risk of splashing, a chemical-resistant apron should be worn over the lab coat.[16]
Respiratory Protection	Respirator	Work must be done in a fume hood to avoid the need for respiratory protection.[16] If engineering controls fail or for certain emergency situations, a NIOSH-approved respirator with an organic vapor cartridge is required.[1][2] Respirator use must be part of a formal respiratory protection program.
Foot Protection	Closed-Toe Shoes	Substantial, closed-toe shoes made of a non-porous material are required in the laboratory at all times.[17]

Standard Operating Protocol: From Preparation to Disposal

This section outlines a self-validating workflow for handling chlorinated pyridine compounds. The causality behind each step is highlighted to reinforce safe practices.

Step 1: Pre-Handling Preparation

• Review Safety Information: Thoroughly read the Safety Data Sheet (SDS) for the specific chlorinated pyridine being used.

• Verify Engineering Controls: Confirm that the chemical fume hood is operational and has a current certification. Ensure the work area is uncluttered.[17]

• Assemble PPE: Inspect and don all required PPE as outlined in Table 2.

• Prepare for Emergencies: Locate the nearest fire extinguisher, eyewash station, and safety shower. Have appropriate spill cleanup materials readily available.

Step 2: Handling and Experimental Use

• Weighing and Transfer:

  • Rationale: To minimize aerosol generation and inhalation risk.

  • Protocol: Conduct all transfers of solids and liquids inside the fume hood. For solids, use dispensing techniques that minimize dust formation. For liquids, ground and secure containers when dispensing to prevent the buildup of static charge, which could be an ignition source.[3][4]

• Running Reactions:

  • Rationale: To contain vapors and prevent accidental release.

  • Protocol: Set up reactions within the fume hood. Use sealed or closed systems whenever possible. Ensure any off-gassing is properly vented or scrubbed.

• Post-Handling Decontamination:

  • Rationale: To prevent secondary contamination of the laboratory and personnel.

  • Protocol: Decontaminate all equipment and work surfaces thoroughly after use.[11][17] Remove PPE carefully, avoiding contact with contaminated surfaces, and wash hands and any exposed skin thoroughly with soap and water.[3][17] Launder contaminated clothing before reuse.[3][11]

Storage and Waste Management

Proper storage and disposal are crucial for preventing accidental releases, fires, and environmental contamination.[16]

Storage Protocols

• Containers: Store in original, tightly sealed, and properly labeled containers.[1][16]

• Location: Store in a cool, dry, well-ventilated, designated area.[12][16] Keep away from sunlight and heat sources.[5][10]

• Segregation: This is a critical safety principle. Chlorinated pyridines must be stored separately from incompatible materials.

  • DO NOT Store With: Strong oxidizing agents, strong acids, or alkali metals.[1][2][12][15]

  • Rationale: Prevents violent chemical reactions and potential explosions.

Caption: Segregate chlorinated pyridines from incompatible materials like acids and oxidizers.

Waste Disposal

All waste containing chlorinated pyridine compounds must be treated as hazardous waste.[16][19]

• Characterize and Segregate: Classify waste as "chlorinated organic waste." Do not mix with non-halogenated waste streams, as this complicates disposal and increases costs.[15][19]

• Containerize: Collect all waste (liquid, solid, and contaminated lab supplies like gloves and wipes) in designated, labeled, and leak-proof hazardous waste containers.[16]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name(s) of the contents, and the associated hazards.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EH&S) department, following all local, state, and federal regulations.[12]

Emergency Procedures: Planning for the Unexpected

Immediate and correct response to an emergency can significantly mitigate harm.

Spills

Caption: Workflow for responding to a chlorinated pyridine spill.

• Minor Spills: For small, manageable spills, alert others in the area, ensure you are wearing appropriate PPE, and contain the spill with an inert absorbent material like sand or vermiculite.[11][20] Clean up using non-sparking tools, place waste in a sealed container for disposal, and decontaminate the area.[11][21]

• Major Spills: For large spills, immediately alert personnel and evacuate the area.[1] If safe to do so, remove ignition sources. Contact your institution's emergency responders or EH&S department and provide them with the location and nature of the hazard.[1]

Personal Exposure

• Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[1][10][11] Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][10] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[5]

• Inhalation: Move the affected person to fresh air immediately.[3][4] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4][5] Seek immediate medical attention.[3]

Fire

• In case of a small fire, use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[4] Do not use a direct stream of water as it may spread the fire. Water spray can be used to cool fire-exposed containers.[4][22] For large fires, evacuate the area and call emergency services.[1]

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• An In-depth Technical Guide to the Safety and Handling of Chlorinated Arom
• 2-Chloropyridine. Santa Cruz Biotechnology.
• 2-Chloropyridine Safety D
• 2-Chloro Pyridine CAS No 109-09-1 MATERIAL SAFETY D
• 2-CHLOROPYRIDINE HAZARD SUMMARY. NJ.gov.
• Personal protective equipment for handling (4-Chlorophenyl)-pyridin-2-yldiazene. Benchchem.
• 2-CHLOROPYRIDINE FOR SYNTHESIS MSDS. Loba Chemie.
• Navigating the Disposal of (4-Chlorophenyl)-pyridin-2-yldiazene: A Step-by-Step Guide. Benchchem.
• 3-Chloropyridine Safety D
• PYRIDINE HAZARD SUMMARY. NJ.gov.
• Personal protective equipment for handling 3-(2-chloropyridin-4-yl)oxyaniline. Benchchem.
• Safe Disposal of 2-(4-Chlorophenyl)
• 2-(chloromethyl)pyridine hydrochloride - Report. CAMEO Chemicals, NOAA.
• 2-Chloropyridine. Haz-Map, Hazardous Agents.
• 2-Amino-5-chloropyridine - SAFETY DATA SHEET.
• CHLORIN
• Introduction - NTP Technical Report on the Toxicity Studies of o-Chloropyridine. NCBI.
• Safe handling and storage procedures for 3-Chloro-2-ethylpyridine. Benchchem.
• PYRIDINE - SAFETY D
• NIOSH Pocket Guide to Chemical Hazards - Pyridine. CDC.
• SAFETY DATA SHEET - 4-Chloropyridine hydrochloride. Fisher Scientific.
• Guidance on Safe Storage of Chemicals in Labor

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A Senior Application Scientist's Guide to the Synthesis of Functionalized Pyridines

Abstract

The pyridine nucleus is a cornerstone of modern medicinal chemistry and materials science, representing one of the most prevalent nitrogen-containing heterocyclic scaffolds in FDA-approved pharmaceuticals.[1][2] Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged structure in drug design. However, the synthesis of specifically functionalized pyridines presents a significant challenge due to the electron-deficient nature of the ring and the coordinating properties of the nitrogen atom.[2][3] This guide provides an in-depth analysis of key synthetic strategies, from classical condensation reactions to modern transition-metal-catalyzed C-H functionalization. It is designed for researchers, medicinal chemists, and process development scientists, offering not just protocols but also the underlying mechanistic rationale to empower strategic decision-making in complex synthetic campaigns.

Introduction: The Enduring Importance of the Pyridine Scaffold

The pyridine ring is ubiquitous in a vast array of natural products, agrochemicals, and, most notably, pharmaceuticals.[1] Its presence is critical to the biological activity of numerous blockbuster drugs. The nitrogen atom in the ring acts as a hydrogen bond acceptor and a basic center, while the aromatic system can participate in π-stacking interactions, making it a versatile pharmacophore.

The synthetic challenge lies in the precise installation of functional groups at desired positions (C2, C3, or C4). Historically, syntheses relied on building the ring from acyclic precursors. While effective, these methods often lack the efficiency and atom economy required for modern drug discovery.[1][2] Consequently, the development of novel methodologies, particularly those involving direct functionalization of a pre-existing pyridine core, is an area of intense research. This guide bridges the gap between classical and contemporary approaches, providing a comprehensive overview for the practicing scientist.

Foundational Strategies: Ring Construction via Cyclocondensation

Most classical approaches to the pyridine core rely on the condensation of carbonyl compounds with an ammonia source to construct the ring.[4]

The Hantzsch Dihydropyridine Synthesis

Reported by Arthur Hantzsch in 1881, this multicomponent reaction involves the condensation of an aldehyde, two equivalents of a β-ketoester, and an ammonia equivalent (like ammonium acetate).[5]

• Mechanism & Causality: The reaction proceeds through the initial formation of an enamine from one equivalent of the β-ketoester and ammonia, and a Knoevenagel condensation product from the aldehyde and the second β-ketoester equivalent. These two intermediates then undergo a Michael addition followed by cyclization and dehydration. The primary product is a 1,4-dihydropyridine (a Hantzsch ester).[5] A subsequent oxidation step is required to achieve the aromatic pyridine ring, with the driving force being the stability gained from aromatization.[5]

• Application & Limitations: This method is robust for producing symmetrically substituted pyridines and the resulting dihydropyridine products are themselves an important class of calcium channel blockers (e.g., Nifedipine).[5] However, the requirement for a separate oxidation step and the difficulty in synthesizing unsymmetrical pyridines are notable drawbacks.[4][5]

The Bohlmann-Rahtz Pyridine Synthesis

A highly versatile two-step method that allows for the synthesis of 2,3,6-trisubstituted pyridines.[6][7] It involves the condensation of an enamine with an ethynylketone to form an aminodiene intermediate, which then undergoes a thermally induced cyclodehydration.[6][8]

• Mechanism & Causality: The first step is a regioselective Michael addition of the enamine to the activated alkyne of the ethynylketone.[9] The resulting aminodiene intermediate must then undergo E/Z isomerization to adopt the correct conformation for the subsequent 6π-electrocyclization. The high temperatures traditionally required for this cyclodehydration step were a significant drawback.[6]

• Modern Advancements: Research has shown that both Brønsted and Lewis acids can catalyze the cyclodehydration, allowing the reaction to proceed at significantly lower temperatures.[6][9] This has enabled the development of efficient one-pot procedures where the aminodiene is generated and cyclized in a single step, greatly enhancing the synthetic utility of this reaction.[6][8] For enamines that are difficult to prepare, they can be generated in situ from a ketone and an ammonium source like ammonium acetate.[8]

Caption: Mechanism of the Bohlmann-Rahtz Pyridine Synthesis.

Modern Strategies: Transition-Metal-Catalyzed C–H Functionalization

The most atom-economical approach to functionalized pyridines is the direct modification of pyridine's C-H bonds.[2] This strategy avoids the need for pre-functionalized starting materials and lengthy de novo syntheses. However, it is fraught with challenges. The pyridine ring is electron-deficient, making it resistant to electrophilic substitution, and the nitrogen lone pair readily coordinates to metal catalysts, often deactivating them or directing reactivity to the C2 position.[1][3]

Transition-metal catalysis has emerged as the most powerful tool to overcome these hurdles, enabling direct and regioselective alkylation, arylation, and acylation.[10]

• C2-Selective Functionalization: The proximity of the C2-H bonds to the coordinating nitrogen atom often leads to inherent C2 selectivity. Catalytic systems involving rhodium, iridium, and palladium have been developed that proceed via chelation-assisted C-H activation.[10][11] The metal center first coordinates to the pyridine nitrogen, positioning it to activate the adjacent C-H bond.

• C4-Selective Functionalization: Achieving C4 selectivity is more challenging due to the remote position from the nitrogen atom. Strategies often involve sterically blocking the C2 and C6 positions or using transient directing groups.[12] Recent breakthroughs utilize dual Ni/Lewis acid catalysis or phosphonium reagents to enable para-selective functionalization.[12] Another innovative approach involves a dearomatization-rearomatization sequence via stable oxazino pyridine intermediates, where reactivity can be switched from meta to para-selective simply by changing the pH.[12][13]

• C3-Selective Functionalization: The C3 position is arguably the most difficult to functionalize directly. Its electronic and steric environment is less favorable for common catalytic cycles. Successful strategies often rely on palladium catalysis with specifically designed ligands or directing groups that can force the metal to activate the C3-H bond.[14]

Caption: General workflow for transition-metal-catalyzed C-H functionalization.

Comparative Analysis of Synthetic Strategies

Choosing the right synthetic strategy depends on the target molecule's substitution pattern, the required scale, and functional group tolerance.

Strategy	Primary Substitution Pattern	Key Advantages	Key Disadvantages	Ideal For
Hantzsch Synthesis	Symmetrical 2,6-dialkyl-3,5-dicarboxylate	Multicomponent, high atom economy, robust.[5]	Requires oxidation step, limited to symmetrical products, harsh conditions.[5]	Large-scale synthesis of specific symmetrical pyridines and 1,4-DHPs.
Bohlmann-Rahtz	2,3,6-Trisubstituted	Versatile, good yields, one-pot modifications available.[6][9]	Can require high temperatures without catalysis, intermediates may need purification.[6]	Accessing complex trisubstituted pyridines with good regiocontrol.
[4+2] Cycloadditions	Varied, highly functionalized	Convergent, can build complex cores quickly.[15]	Can require specialized starting materials (e.g., 1-azadienes).[4][15]	Rapid assembly of densely functionalized pyridine and fused-pyridine systems.
C-H Functionalization	C2, C3, or C4 monosubstituted (or di-)	High atom economy, ideal for late-stage functionalization, avoids de novo synthesis.[2]	Catalyst- and directing-group dependent regioselectivity, can have limited substrate scope.[1][3]	Modifying existing complex molecules, library synthesis for SAR studies.

Field-Proven Experimental Protocols

The following protocols are representative examples that illustrate the practical application of the discussed methodologies.

Protocol 1: One-Pot Acid-Catalyzed Bohlmann-Rahtz Synthesis of a Trisubstituted Pyridine

This protocol is a modern adaptation that leverages acid catalysis to facilitate a one-pot reaction, avoiding high temperatures and the isolation of the aminodiene intermediate.[6][8]

• Materials:

  • Enamine (e.g., ethyl β-aminocrotonate), 1.0 eq

  • Ethynylketone (e.g., 1-phenyl-2-propyn-1-one), 1.0 eq

  • Acetic acid (glacial), 5-10 mol%

  • Toluene or Ethanol, anhydrous

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the enamine (1.0 eq) and the ethynylketone (1.0 eq).

  • Dissolve the reactants in anhydrous toluene or ethanol (approx. 0.2 M concentration).

  • Add the acetic acid catalyst (5-10 mol%) via syringe.

  • Heat the reaction mixture to a moderate temperature (e.g., 80 °C) and monitor the reaction progress by TLC or LC-MS.

  • Upon completion (typically 4-12 hours), cool the reaction to room temperature.

  • Concentrate the mixture under reduced pressure.

  • Purify the residue by flash column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient) to yield the desired 2,3,6-trisubstituted pyridine.

Protocol 2: Palladium-Catalyzed C2-Arylation of Pyridine

This general protocol outlines a direct C-H arylation, a cornerstone of late-stage functionalization. The choice of ligand and base is critical for success.

• Materials:

  • Pyridine substrate, 1.0 eq

  • Aryl bromide or iodide, 1.2 eq

  • Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)

  • Ligand (e.g., a phosphine ligand like XPhos or a picolinic acid derivative), 4-10 mol%

  • Base (e.g., K₂CO₃ or Cs₂CO₃), 2.0 eq

  • Solvent (e.g., Dioxane, Toluene, or DMA), anhydrous

• Procedure:

  • In an oven-dried Schlenk tube, combine the pyridine substrate (1.0 eq), aryl halide (1.2 eq), palladium catalyst, ligand, and base.

  • Evacuate and backfill the tube with an inert atmosphere (N₂ or Ar) three times.

  • Add anhydrous solvent via syringe.

  • Seal the tube and heat the mixture to the specified temperature (typically 100-140 °C) in a pre-heated oil bath.

  • Stir vigorously for the required time (12-24 hours), monitoring by LC-MS.

  • After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove inorganic salts and catalyst residues.

  • Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solution and purify the crude product by flash chromatography to obtain the C2-arylated pyridine.

Conclusion and Future Outlook

The synthesis of functionalized pyridines has evolved significantly from classical ring-closing strategies to highly efficient and selective C-H activation methods. While classical methods like the Bohlmann-Rahtz synthesis remain valuable for constructing specific substitution patterns, the future of pyridine synthesis, especially in a drug discovery context, lies in the continued development of direct C-H functionalization.

Emerging areas of focus include the development of base-metal catalysts (e.g., using Ni, Cu, Co) to replace expensive precious metals, the use of photoredox catalysis to enable novel transformations under mild conditions, and the ultimate challenge of achieving enantioselective C-H functionalization on prochiral pyridine substrates.[14][16] As these methods mature, chemists will be equipped with an increasingly powerful toolkit to access novel chemical space and accelerate the discovery of next-generation therapeutics and materials.

References

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• Pyridine synthesis by [4 + 2] cycloadditions of 1-azadienes: hetero-Diels Alder and transition metal-catalysed approaches - Organic Chemistry Frontiers (RSC Publishing). (URL: [Link])

• Pyridine C(sp 2 )–H bond functionalization under transition-metal and rare earth metal catalysis - Beilstein Journals. (URL: [Link])

• Bohlmann–Rahtz pyridine synthesis - Wikipedia. (URL: [Link])

• C–H functionalization of pyridines - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

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• Pyridines: properties, syntheses & reactivity. (URL: [Link])

• Pyridine Synthesis: Cliff Notes - Baran Lab. (URL: [Link])

• Synthesis of Substituted Pyridines via Formal (3+3) Cycloaddition of Enamines with Unsaturated Aldehydes and Ketones | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• C–H Functionalization of Pyridines via Oxazino Pyridine Intermediates: Switching to para-Selectivity under Acidic Conditions - ACS Publications. (URL: [Link])

• Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis - PMC. (URL: [Link])

• C-H Functionalization of Pyridines via Oxazino Pyridine Intermediates: Switching to para-Selectivity under Acidic Conditions - PubMed. (URL: [Link])

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (URL: [Link])

• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage - Beilstein Journals. (URL: [Link])

• Synthesis of Highly Functionalized Pyridines: A Metal-Free Cascade Process. (URL: [Link])

• Metal-catalysed Pyridine Ring Synthesis - Wordpress. (URL: [Link])

• Functionalization Of Pyridines Research Articles - Page 1 - R Discovery. (URL: [Link])

• Functionalization of Pyridines at the C4 Position via Metalation and Capture - PMC. (URL: [Link])

• Synthetic strategies to pyrido fused heterocycles - Indian Academy of Sciences. (URL: [Link])

• (PDF) Synthesis of Functionalized Pyridines by Substitution of Hetarenium-Activated Pentachloropyridine with Bisnucleophiles - Academia.edu. (URL: [Link])

• Functionalization of Pyridines via Reissert-Henze Reaction. (URL: [Link])

• (PDF) Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - ResearchGate. (URL: [Link])

• A Novel Ethynylation of Pyridines by Reissert–Henze Type Reaction - ResearchGate. (URL: [Link])

• Pyridine synthesis - Organic Chemistry Portal. (URL: [Link])

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• Synthesis of Pyridines/Dihydropyridines via Hantzsch Reaction, Structure-activity Relationship and Interactions with Targets: A Review. (URL: [Link])

• Hantzsch pyridine synthesis - Wikipedia. (URL: [Link])

• DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES - Denmark Group. (URL: [Link])

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Protocols & Analytical Methods

The Synthetic Versatility of (4-Chloro-2-fluoropyridin-3-yl)methanol: A Guide for Medicinal Chemists

Introduction: A Privileged Scaffold in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine and substituted pyridine rings into drug candidates has become a cornerstone of molecular design. The (4-Chloro-2-fluoropyridin-3-yl)methanol building block has emerged as a particularly valuable asset in this endeavor. Its unique trifunctional nature—a reactive chloro group at the 4-position, a modulating fluoro group at the 2-position, and a versatile hydroxymethyl handle at the 3-position—offers a powerful platform for the synthesis of complex molecular architectures. This guide provides an in-depth exploration of the synthetic utility of this building block, complete with detailed protocols and expert insights to empower researchers in the development of next-generation therapeutics.

The strategic placement of the fluorine atom ortho to the nitrogen atom significantly influences the electronic properties of the pyridine ring, enhancing its stability and modulating its pKa. The chloro substituent at the 4-position serves as a versatile handle for a variety of cross-coupling and nucleophilic substitution reactions, allowing for the introduction of diverse molecular fragments. Finally, the hydroxymethyl group at the 3-position provides a convenient point for further functionalization or for acting as a key pharmacophoric element.

This document will delve into the key synthetic transformations that leverage the unique reactivity of (4-Chloro-2-fluoropyridin-3-yl)methanol, including palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and modifications of the hydroxymethyl group. Each section will provide not only detailed, step-by-step protocols but also the underlying scientific rationale for the chosen conditions, empowering chemists to not just follow a recipe, but to understand and adapt these methods for their specific research needs.

Chemical Properties and Reactivity Profile

(4-Chloro-2-fluoropyridin-3-yl)methanol possesses a distinct reactivity profile governed by the interplay of its three functional groups. Understanding this profile is paramount to its effective utilization in organic synthesis.

Property	Value	Source
CAS Number	1805225-41-5	Commercially available from various suppliers.
Molecular Formula	C₆H₅ClFNO
Molecular Weight	161.56 g/mol
Appearance	Off-white to yellow solid
Solubility	Soluble in methanol, dichloromethane, and other common organic solvents.

The pyridine nitrogen, being electron-withdrawing, activates the 4-position towards nucleophilic attack. This effect is further enhanced by the inductively withdrawing fluorine atom at the 2-position. Consequently, the chloro group at C-4 is a good leaving group in nucleophilic aromatic substitution (SNAᵣ) reactions.

The chloro group also serves as an excellent electrophile for various palladium-catalyzed cross-coupling reactions. The relative reactivity of the C-Cl bond allows for selective transformations in the presence of other functional groups.

The primary alcohol of the hydroxymethyl group can undergo a wide range of standard transformations, including oxidation to the corresponding aldehyde or carboxylic acid, and conversion to ethers or esters, providing another avenue for molecular diversification.

Core Synthetic Applications and Detailed Protocols

This section outlines detailed protocols for key synthetic transformations involving (4-Chloro-2-fluoropyridin-3-yl)methanol. The causality behind experimental choices is explained to provide a deeper understanding of the reaction mechanisms and optimization strategies.

Palladium-Catalyzed Cross-Coupling Reactions: Building Molecular Complexity

Palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis. (4-Chloro-2-fluoropyridin-3-yl)methanol is an excellent substrate for these transformations, enabling the formation of C-C and C-N bonds with high efficiency and selectivity.

The Suzuki-Miyaura coupling is a versatile method for the formation of biaryl and heteroaryl-aryl structures, which are prevalent in many pharmaceutical agents. The reaction of (4-Chloro-2-fluoropyridin-3-yl)methanol with boronic acids or their esters proceeds readily under palladium catalysis.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol describes a typical procedure for the Suzuki-Miyaura coupling of (4-Chloro-2-fluoropyridin-3-yl)methanol with phenylboronic acid.

Materials:

• (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equiv)

• Sodium carbonate (Na₂CO₃) (2.0 equiv)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas

Procedure:

• To a flame-dried Schlenk flask, add (4-Chloro-2-fluoropyridin-3-yl)methanol, phenylboronic acid, Pd(dppf)Cl₂, and sodium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add degassed 1,4-dioxane and water (typically a 4:1 to 5:1 mixture). The use of a mixed solvent system is crucial for dissolving both the organic and inorganic reagents.

• Heat the reaction mixture to 80-100 °C and stir vigorously for 4-12 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[1]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired (2-Fluoro-4-phenylpyridin-3-yl)methanol.

Causality and Insights:

• Catalyst Choice: Pd(dppf)Cl₂ is a robust and versatile catalyst for Suzuki couplings involving heteroaryl chlorides. The dppf ligand provides the necessary electron-richness and steric bulk to facilitate the catalytic cycle.

• Base Selection: Sodium carbonate is a common and effective base for Suzuki reactions. It is strong enough to facilitate the transmetalation step without causing unwanted side reactions.

• Solvent System: The use of a dioxane/water mixture is standard. Dioxane solubilizes the organic components, while water is necessary to dissolve the inorganic base and facilitate the transmetalation process. Degassing the solvents is critical to prevent oxidation of the palladium(0) active catalyst.

Table 1: Representative Suzuki-Miyaura Coupling Conditions

Boronic Acid/Ester	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(dppf)Cl₂ (5)	Na₂CO₃ (2.0)	Dioxane/H₂O	90	8	85-95
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2.0)	Toluene/EtOH/H₂O	100	12	80-90
Pyridine-3-boronic acid	SPhos Pd G2 (3)	K₃PO₄ (2.5)	THF/H₂O	80	6	75-85

dot

Caption: Suzuki-Miyaura Coupling Workflow.

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines, a common motif in pharmaceuticals. This reaction allows for the coupling of (4-Chloro-2-fluoropyridin-3-yl)methanol with a wide variety of primary and secondary amines.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

This protocol provides a general procedure for the Buchwald-Hartwig amination of (4-Chloro-2-fluoropyridin-3-yl)methanol with a secondary amine, morpholine.

Materials:

• (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene

• Nitrogen or Argon gas

Procedure:

• In a glovebox or under an inert atmosphere, add (4-Chloro-2-fluoropyridin-3-yl)methanol, Pd₂(dba)₃, XPhos, and sodium tert-butoxide to a dry Schlenk tube.

• Remove the Schlenk tube from the glovebox and add degassed toluene and morpholine via syringe.

• Heat the reaction mixture to 90-110 °C and stir for 6-24 hours. Monitor the reaction progress by TLC or LC-MS.[2]

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired (2-Fluoro-4-(morpholino)pyridin-3-yl)methanol.

Causality and Insights:

• Catalyst System: The combination of a palladium precursor like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand such as XPhos is highly effective for the amination of aryl chlorides.[3] The ligand facilitates both the oxidative addition and reductive elimination steps of the catalytic cycle.

• Base Selection: A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine and facilitate the formation of the palladium-amido complex.

• Inert Atmosphere: The palladium(0) catalyst is sensitive to air, so maintaining an inert atmosphere throughout the reaction is crucial for catalytic activity.

Table 2: Representative Buchwald-Hartwig Amination Conditions

Amine	Catalyst/Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	Pd(OAc)₂ (2) / BINAP (3)	Cs₂CO₃ (1.5)	Toluene	100	18	75-85
n-Butylamine	Pd₂(dba)₃ (1.5) / XPhos (3)	K₃PO₄ (2.0)	Dioxane	110	12	80-90
Piperidine	RuPhos Pd G3 (2)	LHMDS (1.5)	THF	70	8	85-95

dot

Caption: Buchwald-Hartwig Amination Workflow.

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, providing access to valuable alkynyl-substituted heterocycles. These motifs are of significant interest in medicinal chemistry and materials science.

Protocol 3: Sonogashira Coupling with Phenylacetylene

This protocol details a standard procedure for the Sonogashira coupling of (4-Chloro-2-fluoropyridin-3-yl)methanol with phenylacetylene.

Materials:

• (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 equiv)

• Copper(I) iodide (CuI) (0.05 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• N,N-Dimethylformamide (DMF)

• Nitrogen or Argon gas

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add (4-Chloro-2-fluoropyridin-3-yl)methanol, Pd(PPh₃)₂Cl₂, and CuI.

• Add anhydrous, degassed DMF and triethylamine.

• Degas the mixture by bubbling with argon for 10-15 minutes.

• Add phenylacetylene dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by TLC. The reaction is typically complete within 2-8 hours.[4]

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired (2-Fluoro-4-(phenylethynyl)pyridin-3-yl)methanol.

Causality and Insights:

• Dual Catalysis: The Sonogashira reaction employs a dual catalytic system. The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst is believed to form a copper acetylide intermediate, which then undergoes transmetalation to the palladium center.

• Base and Solvent: Triethylamine serves as both the base to neutralize the hydrohalic acid byproduct and as a solvent. DMF is often used as a co-solvent to ensure the solubility of all reaction components.

• Reaction Conditions: Sonogashira couplings are often sensitive to oxygen, which can lead to the homocoupling of the alkyne (Glaser coupling). Therefore, maintaining a strictly inert atmosphere is crucial for high yields of the desired cross-coupled product.

Nucleophilic Aromatic Substitution (SNAᵣ)

The electron-deficient nature of the pyridine ring, amplified by the fluoro substituent, makes the 4-position of (4-Chloro-2-fluoropyridin-3-yl)methanol susceptible to nucleophilic aromatic substitution. This provides a direct route to introduce a variety of heteroatom nucleophiles.

Protocol 4: Nucleophilic Aromatic Substitution with Sodium Methoxide

This protocol illustrates the displacement of the 4-chloro group with a methoxy group.

Materials:

• (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 equiv)

• Sodium methoxide (1.5 equiv)

• Methanol

• Nitrogen or Argon gas

Procedure:

• To a round-bottom flask, add a solution of sodium methoxide in methanol.

• Add (4-Chloro-2-fluoropyridin-3-yl)methanol to the solution under an inert atmosphere.

• Heat the reaction mixture to reflux for 4-12 hours, monitoring the progress by TLC.

• Cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of ammonium chloride.

• Remove the methanol under reduced pressure.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to afford (2-Fluoro-4-methoxypyridin-3-yl)methanol.

Causality and Insights:

• Nucleophile Strength: Alkoxides are potent nucleophiles, and in a polar protic solvent like methanol, they readily displace the chloride at the activated 4-position.

• Reaction Temperature: Heating to reflux is often necessary to provide sufficient energy to overcome the activation barrier for the SNAᵣ reaction.

Oxidation of the Hydroxymethyl Group

The primary alcohol of (4-Chloro-2-fluoropyridin-3-yl)methanol can be selectively oxidized to the corresponding aldehyde or carboxylic acid, providing further opportunities for diversification.

Protocol 5: Oxidation to the Aldehyde using Manganese Dioxide

This protocol describes a mild oxidation of the hydroxymethyl group to the aldehyde using activated manganese dioxide.

Materials:

• (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 equiv)

• Activated Manganese Dioxide (MnO₂) (5-10 equiv)

• Dichloromethane (DCM)

Procedure:

• To a round-bottom flask, add (4-Chloro-2-fluoropyridin-3-yl)methanol and dichloromethane.

• Add activated manganese dioxide in portions with stirring at room temperature.

• Stir the reaction mixture vigorously at room temperature for 12-48 hours. Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the manganese dioxide.

• Wash the Celite pad with dichloromethane.

• Concentrate the filtrate under reduced pressure to obtain the crude 4-Chloro-2-fluoropyridine-3-carbaldehyde, which can often be used in the next step without further purification.

Causality and Insights:

• Mild Oxidizing Agent: Activated MnO₂ is a mild and selective oxidizing agent for allylic and benzylic alcohols. It is a heterogeneous reagent, which simplifies the work-up procedure as it can be removed by filtration.

• Stoichiometry: A significant excess of MnO₂ is typically required to drive the reaction to completion. The activity of MnO₂ can vary between batches, so optimization of the stoichiometry may be necessary.

Conclusion: A Versatile Tool for the Modern Synthetic Chemist

(4-Chloro-2-fluoropyridin-3-yl)methanol stands as a testament to the power of strategic molecular design. Its trifunctional nature provides a wealth of opportunities for the construction of novel and complex molecules of interest to the pharmaceutical and agrochemical industries. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers, enabling them to confidently and effectively utilize this versatile building block in their synthetic endeavors. By understanding the underlying principles of its reactivity, chemists can unlock the full potential of (4-Chloro-2-fluoropyridin-3-yl)methanol to accelerate the discovery and development of innovative chemical entities.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angew. Chem. Int. Ed.2011 , 50, 6722-6737. [Link]

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995 , 95, 2457-2483. [Link]

• Hartwig, J. F. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Acc. Chem. Res.2008 , 41, 1534-1544. [Link]

• Surry, D. S.; Buchwald, S. L. Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angew. Chem. Int. Ed.2008 , 47, 6338-6361. [Link]

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. J. Organomet. Chem.2002 , 653, 46-49. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chem. Rev.2007 , 107, 874-922. [Link]

• Terrier, F. Nucleophilic Aromatic Substitution. In Modern Nucleophilic Aromatic Substitution; Wiley-VCH: Weinheim, Germany, 2013; pp 1-34. [Link]

• Tojo, G.; Fernández, M. Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice; Springer: New York, NY, 2006. [Link]

• WO2023043363A1, Novel compounds for use in the tre
• WO2021236631A1, Macrocyclic compounds as SHP2 inhibitors.
• WO2020092373A1, Fused tricyclic compounds as Werner syndrome helicase inhibitors.

• Wikipedia, Buchwald–Hartwig amination. [Link]

• Wikipedia, Sonogashira coupling. [Link]

• Wikipedia, Suzuki reaction. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Advanced Application Note: Nucleophilic Aromatic Substitution (SNAr) on 2-Fluoropyridines

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, quantitative reaction parameters, and self-validating experimental protocols for late-stage functionalization.

Executive Summary

Nucleophilic aromatic substitution (SNAr) on fluoropyridines is a cornerstone methodology in modern medicinal chemistry. While chloropyridines and bromopyridines are traditionally used, 2-fluoropyridines offer vastly superior reaction kinetics and functional group tolerance[1]. This application note provides a comprehensive guide to executing SNAr reactions on 2-fluoropyridines, detailing the mechanistic causality behind reagent selection, optimized quantitative parameters, and robust, self-validating laboratory protocols designed for late-stage drug development[2].

Mechanistic Rationale: The Fluorine Advantage

The SNAr reaction proceeds via a two-step addition-elimination mechanism. Counterintuitively, the C–F bond—the strongest single bond to carbon—makes fluoride an exceptional leaving group in this context.

Causality in Kinetics: The rate-determining step of an SNAr reaction is the initial nucleophilic attack, not the cleavage of the carbon-halogen bond[2]. The extreme electronegativity of fluorine strongly polarizes the C2–F bond, rendering the C2 carbon highly electrophilic. Furthermore, fluorine stabilizes the resulting anionic Meisenheimer intermediate through inductive effects. As a result, the reaction of 2-fluoropyridine with sodium ethoxide is reported to be 320 times faster than that of 2-chloropyridine[2]. This kinetic advantage allows for significantly milder reaction conditions, which is critical when functionalizing complex, sensitive molecules in late-stage drug discovery[1].

Caption: Logical flow of the two-step addition-elimination SNAr mechanism on 2-fluoropyridine.

Reaction Scope and Quantitative Parameters

The choice of base and solvent is dictated by the nucleophile's pKa and steric profile.

• Solvent Selection: Sterically hindered alcohols like tert-amyl alcohol (t-Amyl-OH) are preferred for amine and phenol nucleophiles because they provide a high boiling point for thermal activation without acting as competing nucleophiles[2].

• Base Selection: Mild, insoluble inorganic bases like K₃PO₄ are ideal for amines and thiols, as they scavenge the generated HF without causing the hydrolytic side reactions associated with strong aqueous bases[2]. For less nucleophilic aliphatic alcohols, stronger bases like KOtBu in THF are required[2].

Table 1: Optimized Reaction Conditions for SNAr on 2-Fluoropyridines

Data synthesized from standardized benchmarking studies[2].

Nucleophile Class	Example Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Conversion (%)
1° or 2° Amine	Morpholine	K₃PO₄	t-Amyl-OH	110	3	>95
Aliphatic Alcohol	Cyclohexanol	KOtBu	THF	50	3	>95
Phenol	Phenol	K₃PO₄	t-Amyl-OH	110	12	>95
Thiol	Thiophenol	K₃PO₄	t-Amyl-OH	110	3	>95
Amide	Benzamide	K₂CO₃	DMSO	130	12	>95

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that researchers can verify the success of each phase before proceeding.

Protocol A: SNAr with Secondary Amines (e.g., Morpholine)

Objective: Synthesize 2-morpholinopyridine via C–N bond formation[2].

Step 1: Anhydrous Setup (Critical Causality)

• Action: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere.

• Reasoning: The presence of trace water at elevated temperatures in the presence of a base will generate hydroxide ions, leading to the formation of 2-hydroxypyridine as a dead-end byproduct[3].

Step 2: Reagent Addition

• Action: Add 2-fluoropyridine (1.0 equiv, e.g., 5.0 mmol) and morpholine (1.2 equiv, 6.0 mmol) to the flask. Add anhydrous K₃PO₄ (1.5 equiv, 7.5 mmol). Suspend the mixture in anhydrous tert-amyl alcohol to achieve a 0.2 M concentration[2].

Step 3: Thermal Activation & Monitoring

• Action: Heat the reaction mixture to 110 °C while stirring vigorously[2].

• Self-Validation Checkpoint: After 2 hours, withdraw a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and analyze via LC-MS. The reaction is validated as complete when the starting material mass (m/z = 98.1 [M+H]⁺) is consumed and the product mass (m/z = 165.2 [M+H]⁺) dominates the chromatogram.

Step 4: Workup and Isolation

• Action: Cool to room temperature. Dilute with ethyl acetate (3x reaction volume) and quench with distilled water. Separate the layers and extract the aqueous phase twice with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[2].

• Reasoning: Brine washing removes residual tert-amyl alcohol and inorganic phosphate salts, preventing streaking during downstream chromatography. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient)[2].

Caption: Step-by-step experimental workflow and self-validating troubleshooting loop for SNAr.

Troubleshooting & Optimization Logic

If the self-validation checkpoint in Step 3 fails (conversion < 95%), apply the following diagnostic logic:

• Incomplete Reaction (Stalled at <50% conversion):

  • Cause: The substrate may possess electron-donating groups (e.g., methoxy or alkyl) that deactivate the pyridine ring toward nucleophilic attack[3].

  • Solution: Increase the reaction temperature or switch to a more polar aprotic solvent (e.g., DMSO or DMF) to better solvate the transition state and lower the activation energy barrier[3].

• Formation of 2-Hydroxypyridine (Major Byproduct):

  • Cause: Moisture ingress. The base deprotonates water, creating a highly reactive hydroxide nucleophile[3].

  • Solution: Discard the batch. Rigorously dry all glassware, use fresh anhydrous solvents, and ensure the inert gas line is properly desiccated[3].

• Low Yield with Aliphatic Alcohols:

  • Cause: K₃PO₄ is insufficiently basic to fully deprotonate primary or secondary alcohols.

  • Solution: Switch to a stronger base such as KOtBu and run the reaction in THF at 50 °C, ensuring strict air-free techniques to prevent base quenching[2].

References

• Fier, P. S., & Hartwig, J. F. "Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution." Journal of the American Chemical Society, 2014. Available at:[Link]

Sources

• 1. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Strategic Utilization of (4-Chloro-2-fluoropyridin-3-yl)methanol in Modern Drug Discovery

Topic: Synthesis of Bioactive Compounds from (4-Chloro-2-fluoropyridin-3-yl)methanol Content Type: Application Note & Protocol Guide

Executive Summary

(4-Chloro-2-fluoropyridin-3-yl)methanol (CAS: 1805225-41-5) represents a "privileged triad" scaffold in medicinal chemistry. Its structure offers three distinct, chemically orthogonal handles:

• 2-Fluoro position: Highly activated for nucleophilic aromatic substitution (SNAr), enabling rapid introduction of amines or ethers.

• 4-Chloro position: A stable handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to build biaryl systems.

• 3-Hydroxymethyl group: A versatile anchor for oxidation to aldehydes (cyclization precursors), conversion to alkyl halides, or direct etherification.

This guide outlines the strategic "Hub-and-Spoke" synthesis model, demonstrating how this single intermediate can generate diverse libraries of kinase inhibitors (e.g., PIM-1, eEF-2K) and KRAS-targeting agents.

Strategic Transformations: The "Why" and "How"

The Reactivity Hierarchy

Success with this scaffold depends on respecting the reactivity order of the halogen substituents.

• Rule of Thumb: The 2-Fluoro position is significantly more electrophilic than the 4-Chloro position due to the strong inductive effect of the adjacent nitrogen and the high electronegativity of fluorine, which stabilizes the Meisenheimer intermediate.

• Sequence: Perform SNAr at C2 before Pd-catalyzed coupling at C4. Reversing this order often leads to complex mixtures or catalyst poisoning.

Divergent Synthesis Map

The following diagram illustrates the "Hub" concept, where the starting alcohol serves as the divergence point for three major compound classes.

Figure 1: Divergent synthesis pathways from the central pyridine alcohol hub.

Detailed Experimental Protocols

Module A: Oxidation to 4-Chloro-2-fluoronicotinaldehyde

The aldehyde is the critical gateway to fused ring systems (e.g., pyrido[2,3-d]pyrimidines). While Swern oxidation is effective, Manganese Dioxide (MnO₂) is preferred for scale-up due to operational simplicity.

Protocol 1: MnO₂ Oxidation

• Reagents:

  • Substrate: (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 equiv)[1]

  • Oxidant: Activated MnO₂ (10.0 equiv)

  • Solvent: Dichloromethane (DCM) or Chloroform (anhydrous)

• Procedure:

  • Dissolve the alcohol in DCM (0.1 M concentration).

  • Add activated MnO₂ in one portion.

  • Stir vigorously at reflux (40°C) for 4–6 hours. Monitor by TLC (stain with 2,4-DNP to visualize aldehyde).

  • Critical Step: Filter through a pad of Celite while hot to remove manganese salts. Wash the pad thoroughly with DCM.

  • Concentrate the filtrate in vacuo to yield the aldehyde as a pale yellow solid.

• Validation: 1H NMR (CDCl₃) should show a distinct aldehyde singlet around δ 10.2 ppm.

Module B: Regioselective SNAr (C2-Functionalization)

This protocol selectively displaces the 2-Fluoro group with an amine, leaving the 4-Chloro group intact for later steps.

Protocol 2: C2-Amination

• Reagents:

  • Substrate: (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 equiv)[1]

  • Nucleophile: Primary or Secondary Amine (1.2 equiv)

  • Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)

  • Solvent: THF or 1,4-Dioxane

• Procedure:

  • Dissolve substrate in THF (0.2 M).

  • Add DIPEA followed by the amine dropwise at 0°C.

  • Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Note: If the amine is sterically hindered, heating to 50°C may be required.

• Workup:

  • Dilute with EtOAc, wash with water and brine.[2] Dry over Na₂SO₄.[2]

  • Purify via silica gel chromatography (Hexane/EtOAc).[1]

• Mechanism: The reaction proceeds via a Meisenheimer complex stabilized by the pyridine nitrogen. The C2-F bond cleavage is rapid compared to C4-Cl.

Table 1: Comparative Reactivity in SNAr

Position	Halogen	Reactivity	Preferred Nucleophile	Conditions
C2	Fluorine	High	Amines, Alkoxides, Thiols	RT to 50°C, Mild Base

| C4 | Chlorine | Moderate | Amines (High Temp), Aryl Boronates | >80°C, Pd-Catalysis |

Module C: Synthesis of Pyrido[2,3-d]pyrimidine Core

This scaffold is ubiquitous in kinase inhibitors (e.g., PIM-1, CDK4/6).

Protocol 3: Cyclization to Pyrido[2,3-d]pyrimidine Prerequisite: Use the aldehyde from Module A.

• Reagents:

  • Aldehyde: 4-Chloro-2-fluoronicotinaldehyde (1.0 equiv)

  • Amidine: Acetamidine HCl or Guanidine HCl (1.2 equiv)

  • Base: K₂CO₃ (2.5 equiv)

  • Solvent: DMF or DMSO

• Procedure:

  • Mix aldehyde, amidine, and base in DMF.[3]

  • Heat to 80–100°C for 6–12 hours.

  • Mechanism: The amidine nitrogen first displaces the labile 2-F (SNAr), followed by condensation with the 3-formyl group to close the pyrimidine ring.

• Outcome: Formation of 4-chloro-pyrido[2,3-d]pyrimidine derivatives. The 4-Cl remains available for a final "decorating" step using Suzuki coupling.

Case Study: Designing a KRAS/SHP2 Inhibitor Analog

Objective: Synthesize a bioisostere of a KRAS-G12C inhibitor using the 4-chloro-2-fluoropyridine core.

Workflow:

• Step 1 (Oxidation): Convert starting alcohol to Aldehyde 1 .

• Step 2 (Reductive Amination): React Aldehyde 1 with a piperazine derivative (common in KRAS drugs like Adagrasib) using NaBH(OAc)₃. This attaches the solubilizing tail at C3.

• Step 3 (SNAr): Displace C2-F with a functionalized aniline or phenol.

• Step 4 (Cross-Coupling): Use the C4-Cl handle to couple a rigid aryl group (e.g., naphthyl or indazole) to fill the hydrophobic pocket of the target protein.

Figure 2: Linear synthesis workflow for a hypothetical KRAS inhibitor analog.

References

• BenchChem. Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. (2025).[2][4][5] Retrieved from

• Scientific Research Publishing. An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction. (2012).[6] Retrieved from

• National Institutes of Health (PMC). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. (2019).[7] Retrieved from

• Royal Society of Chemistry. Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors.[8] (2024).[5][8][9] Retrieved from [8]

• Sigma-Aldrich. Product Specification: (4-Chloro-2-fluoropyridin-3-yl)methanol.[9][10][11] Retrieved from

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. benchchem.com [benchchem.com]
• 3. CN119110724A - Bicyclic inhibitors of nicotinamide N-methyltransferase, compositions and uses thereof - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. An Efficient Synthesis of Pyrido[2,3-<i>d</i>]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media [file.scirp.org]
• 7. Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. FX-11, CasNo.213971-34-7 Falcon Life Sciences Pvt. Ltd China (Mainland) [shanxifaerken.lookchem.com]
• 10. 2-chloro-5-trifluoromethyl nicotinitrile, CasNo.624734-22-1 Falcon Life Sciences Pvt. Ltd China (Mainland) [shanxifaerken.lookchem.com]
• 11. shanxifaerken.lookchem.com [shanxifaerken.lookchem.com]

Application Note: Strategic Derivatization of Hydroxymethylpyridine

Here is a detailed Application Note and Protocol guide for the derivatization of the hydroxymethyl group on a pyridine ring.

Abstract

The hydroxymethyl group (

) attached to a pyridine ring is a critical handle in medicinal chemistry, serving as a precursor for linkers, solubility-enhancing moieties, and pharmacophore assembly. However, the basicity and nucleophilicity of the pyridine nitrogen introduce unique stability challenges—specifically the risk of self-alkylation (quaternization) when converting the alcohol to a leaving group. This guide outlines robust, field-proven protocols for Oxidation, Halogenation, and Etherification, with a specific focus on mitigating instability through salt formation.

Part 1: Strategic Considerations & Stability

Before initiating any protocol, the researcher must understand the "Pyridine Paradox": The pyridine nitrogen is a weak base (

), but it is sufficiently nucleophilic to attack electrophilic centers within the same molecule or on adjacent molecules.

The Critical Instability of Free Base Electrophiles

When converting the hydroxymethyl group to a leaving group (LG = Cl, Br, OMs, OTs), the resulting free base is often unstable.

• Mechanism: The pyridine nitrogen of Molecule A attacks the electrophilic methylene group of Molecule B.

• Result: Rapid formation of insoluble, dark tars (pyridinium polymers).

• Solution: Always isolate and store these intermediates as Mineral Acid Salts (e.g., Hydrochloride). The protonated nitrogen is non-nucleophilic, rendering the molecule stable.

Decision Matrix: Selecting the Route

Use the following logic flow to determine the optimal derivatization strategy based on your target moiety.

Figure 1: Strategic decision tree for hydroxymethylpyridine derivatization.

Part 2: Experimental Protocols

Protocol A: Selective Oxidation to Pyridinecarboxaldehyde

Objective: Convert the alcohol to an aldehyde without over-oxidation to the carboxylic acid. Reagent of Choice: Activated Manganese Dioxide (

).[1] Why: Unlike Chromium reagents (PCC/PDC), is mild, requires no aqueous workup (preventing hydrate formation), and is highly selective for benzylic/allylic-type alcohols like pyridinemethanol.

Materials

• Substrate: Hydroxymethylpyridine derivative (1.0 eq)

• Oxidant: Activated

  (10.0 – 20.0 eq). Note: Large excess is required due to surface-area dependent mechanism.

• Solvent: Dichloromethane (DCM) or Chloroform (

  ).

• Additives: Celite (for filtration).

Step-by-Step Workflow

• Preparation: Dissolve the substrate in DCM (

  concentration).

• Activation: Add Activated

  (10 eq) to the stirring solution.

• Reaction: Stir vigorously at room temperature (or reflux for sluggish substrates) for 4–16 hours. Monitor by TLC (Visualize with UV; aldehydes often stain with DNP).

• Check: If conversion is incomplete after 16h, add a fresh portion of

  (5 eq).

• Workup: Filter the black suspension through a pad of Celite. Rinse the pad thoroughly with DCM.

• Isolation: Concentrate the filtrate under reduced pressure.

  • Self-Validation: The product should be a clear or pale yellow oil/solid. Purity is typically

    without chromatography.

Protocol B: Chlorination (Deoxychlorination)

Objective: Convert the hydroxyl group to a chloride leaving group. Critical Constraint: The product must be isolated as the Hydrochloride Salt to prevent self-polymerization.

Materials

• Substrate: Hydroxymethylpyridine (1.0 eq)

• Reagent: Thionyl Chloride (

  ) (1.5 – 2.0 eq)

• Solvent: Dichloromethane (DCM) (anhydrous)

• Precipitation Solvent: Diethyl Ether or Hexanes

Step-by-Step Workflow

• Dissolution: Dissolve substrate in anhydrous DCM (

  ) under inert atmosphere ( /Ar). Cool to .

• Addition: Dropwise add

  . A slight exotherm and gas evolution ( ) will occur.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours.

  • Observation: The solution may turn cloudy as the hydrochloride salt begins to precipitate (depending on solubility).

• Completion: Monitor by TLC (Note: The salt will streak; neutralize a mini-aliquot with

  in a vial before spotting).

• Isolation (The "Salt Crash"):

  • Concentrate the reaction mixture to

    of its original volume.

  • Add Diethyl Ether or Hexanes slowly with vigorous stirring to precipitate the product.

  • Filter the solid under inert atmosphere (hygroscopic!).

• Storage: Store the white/off-white solid in a desiccator at

  .

  • Self-Validation:

    NMR in should show a downfield shift of the methylene protons ( ) compared to the alcohol ( ).

Protocol C: Etherification via Williamson Synthesis

Objective: Coupling the pyridylmethyl group to an aliphatic alcohol. Strategy: Use the stable Chloride Salt (from Protocol B) and liberate the free base in situ in the presence of the nucleophile.

Materials

• Electrophile: Pyridylmethyl chloride

  HCl (1.0 eq)

• Nucleophile: Aliphatic Alcohol (1.2 eq)

• Base: Sodium Hydride (NaH, 60% dispersion) (2.5 eq). Note: 1 eq neutralizes the HCl salt, 1 eq deprotonates the alcohol, 0.5 eq excess.

• Solvent: DMF or THF (anhydrous).

Step-by-Step Workflow

• Nucleophile Formation: In a dry flask, suspend NaH (2.5 eq) in DMF at

  . Add the aliphatic alcohol (1.2 eq) dropwise. Stir for 30 min until evolution ceases.

• Electrophile Addition: Add the solid Pyridylmethyl chloride

  HCl salt directly to the alkoxide solution in one portion.

  • Mechanism:[2][3][4][5][6][7][8] The first equivalent of alkoxide/hydride neutralizes the pyridine salt; the subsequent reaction is the

    attack.

• Reaction: Warm to room temperature and stir for 4–12 hours.

• Quench: Carefully add saturated

  solution.

• Extraction: Extract with EtOAc (

  ). Wash combined organics with water and brine (critical to remove DMF).

• Purification: Flash chromatography is usually required.

Part 3: Data Summary & Troubleshooting

Reagent Compatibility Table

Transformation	Reagent	Conditions	Product Form	Key Limitation
Oxidation		DCM, RT	Aldehyde	Requires large excess (10-20 eq).
Oxidation	Dess-Martin	DCM,	Aldehyde	Expensive for large scale; sensitive to water.
Chlorination		DCM,	HCl Salt	Free base is unstable (polymerizes).
Bromination		DCM,	HBr Salt	Highly hygroscopic salts.
Etherification	Mitsunobu	/DEAD	Ether	Only works well for acidic nucleophiles (Phenols).

Troubleshooting the "Black Tar"

If your reaction turns into a black, insoluble tar during chlorination or mesylation, you have likely allowed the Free Base to exist in high concentration.

The Fix:

• Ensure acidic conditions are maintained throughout the reaction.

• Do not perform an aqueous basic workup (e.g.,

  wash) unless you plan to react the electrophile immediately in the next step.

Figure 2: Mechanism of decomposition for free-base halomethylpyridines.

References

• Manganese Dioxide Oxidation

  • Cahiez, G., et al. "Manganese Dioxide as a Mild and Selective Oxidant in Organic Synthesis." Synthesis, 1977.

• Instability of Picolyl Chlorides

  • BenchChem. "2-(Chloromethyl)pyridine hydrochloride: Chemical Properties and Stability." BenchChem Technical Library.

• Mitsunobu Reaction on Pyridines

  • Swamy, K. C. K., et al.

• Salt Formation in Drug Development

  • Serajuddin, A. T. "Salt formation to improve drug solubility." Advanced Drug Delivery Reviews, 2007.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. forum.prutor.ai [forum.prutor.ai]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemistnotes.com [chemistnotes.com]
• 5. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. Mechanism of the Mitsunobu Reaction: An Ongoing Mystery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mitsunobu Reaction [organic-chemistry.org]

Application Note: Orthogonal Functionalization of (4-Chloro-2-fluoropyridin-3-yl)methanol in Agrochemical AI Synthesis

Executive Summary

The development of next-generation crop protection agents—particularly synthetic auxins, mesoionic insecticides, and broad-spectrum fungicides—relies heavily on highly functionalized heterocyclic scaffolds. Among these, has emerged as a privileged building block. This application note details the mechanistic rationale and self-validating protocols required to exploit the orthogonal reactivity of this scaffold, enabling the rapid synthesis of complex 2,4,5-trisubstituted pyridine active ingredients (AIs)[1].

Mechanistic Rationale: The Power of Orthogonal Reactivity

As a Senior Application Scientist, the selection of a starting material is driven by the predictability of its downstream functionalization. The (4-Chloro-2-fluoropyridin-3-yl)methanol scaffold offers a perfect triad of orthogonal reactive sites:

• C2-Fluoro (Nucleophilic Aromatic Substitution - SNAr): In SNAr reactions, the rate-determining step is the formation of the anionic Meisenheimer intermediate. Because fluorine is the most electronegative halogen, it exerts a profound inductive pull that stabilizes this transition state. Consequently, the C2-F bond is displaced over 100 times faster than the C4-Cl bond by nucleophiles (e.g., amines, alkoxides)[2],[3].

• C4-Chloro (Transition-Metal Cross-Coupling): Once the C2 position is functionalized, the C4-chloride becomes the prime target for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura). Palladium(0) undergoes oxidative addition into the weaker C-Cl bond (bond dissociation energy ~96 kcal/mol) seamlessly, ignoring the C-F bond if it were still present[4].

• C3-Hydroxymethyl (Chemoselective Oxidation): The primary alcohol serves as a latent carboxylic acid—the critical pharmacophore for auxin-mimic herbicides (e.g., picloram and aminopyralid analogs). By keeping it in the alcohol oxidation state during SNAr and cross-coupling, we prevent premature deprotonation and electronic deactivation of the pyridine ring[5].

Visualizing the Synthetic Logic

Figure 1: Orthogonal synthetic workflow for the derivatization of (4-Chloro-2-fluoropyridin-3-yl)methanol.

Workflow & Experimental Protocols

Protocol 1: Regioselective SNAr at C2

Objective: Introduce a lipophilicity-modulating amine or alkoxide at the C2 position.

• Procedure: To a flame-dried flask under N₂, add (4-Chloro-2-fluoropyridin-3-yl)methanol (1.0 equiv) and anhydrous DMF (0.2 M). Add morpholine (1.2 equiv) followed by Cs₂CO₃ (2.0 equiv). Stir the suspension at 50 °C for 4 hours.

• Causality & Mechanistic Insight: Cs₂CO₃ is chosen over stronger bases (like NaH) to prevent the deprotonation of the C3-hydroxymethyl group, which could lead to unwanted intermolecular etherification. The high electronegativity of the C2-fluorine ensures >99% regioselectivity over the C4-chlorine[2].

• Self-Validation & Quality Control: The reaction is self-validating via TLC (Hexanes/EtOAc 1:1). The highly polar starting material (Rf ~0.3) will be completely consumed, replaced by a UV-active product spot (Rf ~0.5). Quenching with water and extracting with EtOAc leaves the highly water-soluble DMF and inorganic salts in the aqueous layer, ensuring a crude product of >95% purity.

Protocol 2: Suzuki-Miyaura Cross-Coupling at C4

Objective: Install an aryl or heteroaryl group at C4 to expand the binding pocket affinity of the AI.

• Procedure: Dissolve the C2-substituted intermediate (1.0 equiv) and an arylboronic acid (1.1 equiv) in a degassed mixture of 1,4-Dioxane/H₂O (4:1, 0.15 M). Add K₃PO₄ (2.0 equiv) and Pd(dppf)Cl₂ (0.05 equiv). Heat at 90 °C for 12 hours.

• Causality & Mechanistic Insight: The C2-amine substitution donates electron density into the pyridine ring, making the C4-Cl bond less reactive toward oxidative addition. Pd(dppf)Cl₂ is specifically selected because its large bite angle accelerates the reductive elimination step, overcoming the electronic deactivation of the ring[4]. Water is strictly required to hydrolyze the boronic ester intermediate, facilitating transmetalation.

• Self-Validation & Quality Control: The reaction mixture transitions from a clear orange solution to a dark suspension as Pd(0) precipitates upon catalytic cycle completion. LC-MS analysis will confirm the exact mass shift corresponding to the loss of the chloride isotope pattern (³⁵Cl/³⁷Cl) and the addition of the aryl mass.

Protocol 3: Chemoselective Oxidation of C3-Methanol

Objective: Convert the latent C3-hydroxymethyl group to a carboxylic acid, finalizing the active herbicidal pharmacophore.

• Procedure: Dissolve the C2,C4-disubstituted intermediate (1.0 equiv) in MeCN/H₂O (1:1, 0.1 M). Add TEMPO (0.1 equiv) and Bis(acetoxy)iodobenzene (BAIB) (2.2 equiv). Stir at 25 °C for 6 hours.

• Causality & Mechanistic Insight: Traditional harsh oxidants (e.g., KMnO₄ or Jones reagent) risk N-oxidation of the pyridine core or oxidative cleavage of the newly installed C2-amine. The TEMPO/BAIB system is highly chemoselective; BAIB continuously regenerates the oxoammonium active species of TEMPO, which smoothly oxidizes the primary alcohol to an aldehyde, and subsequently to the carboxylic acid via a hydrate intermediate.

• Self-Validation & Quality Control: The reaction mixture changes from the deep orange of the BAIB/TEMPO complex to a pale yellow upon completion. The protocol is self-purifying: basifying the mixture with aq. NaHCO₃ extracts the product into the aqueous layer (as a carboxylate salt), leaving organic impurities behind. Subsequent acidification to pH 3 precipitates the pure carboxylic acid AI.

Quantitative Data & Yield Analysis

The following table summarizes the expected performance metrics for the orthogonal functionalization of this scaffold, based on standard agrochemical library synthesis parameters.

Reaction Step	Transformation	Key Reagents	Temp (°C)	Regioselectivity	Expected Yield (%)
1. SNAr	C2-F → C2-NR₂	Morpholine, Cs₂CO₃, DMF	50	>99% (C2 over C4)	88 - 92
2. Cross-Coupling	C4-Cl → C4-Aryl	Ar-B(OH)₂, Pd(dppf)Cl₂	90	N/A (Only C4-Cl remains)	75 - 85
3. Oxidation	C3-CH₂OH → C3-COOH	TEMPO, BAIB, MeCN/H₂O	25	Chemoselective	90 - 95

References

• Mesoionic pesticides (Patent CA2769245C).

• One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Thieme Connect.[Link]

Sources

• 1. CA2769245C - Mesoionic pesticides - Google Patents [patents.google.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 3. (5-Fluoro-2-(pyridin-3-yl)phenyl)methanol | Benchchem [benchchem.com]
• 4. 2-Cyano-5-fluoropyridine | 327056-62-2 | Benchchem [benchchem.com]
• 5. CAS 34941-92-9: 4-Chloro-2-fluoropyridine | CymitQuimica [cymitquimica.com]

Application Note: Mastering the Manipulation of Air-Sensitive Pyridine Compounds

Introduction: The Challenge of Air-Sensitive Pyridines

Pyridine and its derivatives are fundamental building blocks in pharmaceuticals, agrochemicals, and materials science. While many are robust, a significant subset is highly sensitive to atmospheric oxygen and moisture.[1][2] This sensitivity arises from several factors:

• Electron-Rich Systems: Pyridine rings bearing strong electron-donating groups are susceptible to oxidation.

• Organometallic Pyridine Complexes: The presence of a metal-carbon or metal-nitrogen bond, as seen in lithiated pyridines or pyridine-ligated metal centers, often confers extreme reactivity towards O₂ and H₂O.[3][4] Many of these compounds are pyrophoric, meaning they can ignite spontaneously upon contact with air.[4][5]

• Reactive Intermediates: Many synthetic routes proceed through transient, air-sensitive pyridine intermediates that require stringent protection to ensure high yields and product purity.[6]

Failure to properly exclude air and moisture can lead to dramatically reduced yields, the formation of complex side-products, and, most critically, hazardous conditions such as fires or explosions.[4] This guide provides a comprehensive overview of the principles, equipment, and protocols required for the successful and safe manipulation of these valuable compounds. The foundational text for these techniques is "The Manipulation of Air-Sensitive Compounds" by Shriver and Drezdzon, which provides an authoritative and in-depth exploration of the field.[7][8]

Core Principles of Inert Atmosphere Chemistry

The central goal is to create and maintain a controlled, non-reactive environment by replacing the reactive atmosphere (primarily O₂ and H₂O) with an inert gas.[9][10][11]

• The Adversaries: Oxygen is a powerful oxidant, and water is a protic source that can quench organometallic reagents and hydrolyze sensitive functional groups.[9][12]

• The Protectors: Nitrogen (N₂) and Argon (Ar) are the most common inert gases used.[6]

  • Nitrogen is economical and suitable for most applications.

  • Argon is denser than air, making it excellent for blanketing reactions during brief manipulations, such as adding a solid reagent. It is the gas of choice for reactions involving lithium metal, as nitrogen can react to form lithium nitride.

The two primary systems for achieving an inert atmosphere are the Schlenk line and the glovebox.

Essential Equipment: Schlenk Line vs. Glovebox

Choosing the right equipment is critical and depends on the scale, complexity, and sensitivity of the reaction.

The Schlenk Line

A Schlenk line is a dual-manifold system that allows for the easy switching between a vacuum and a supply of inert gas.[13] It is a versatile tool for solution-phase chemistry involving air-sensitive reagents.[14] Glassware, such as Schlenk flasks, is specifically designed with a sidearm and stopcock for connection to the line.[15][16]

Key Operations:

• Evacuation and Refill ("Cycling"): Glassware is attached to the line, evacuated to remove air and adsorbed moisture, and then backfilled with inert gas.[14] This cycle is typically repeated three times to ensure a robustly inert atmosphere.[13][17] A 100 mL flask at atmospheric pressure contains about 1 mmol of O₂, which can be reduced to 1 x 10⁻⁴ mmol by evacuating to 0.1 mbar.[13]

• Reagent/Solvent Transfer: Liquids are transferred between vessels using gas-tight syringes or, for larger volumes, via cannula transfer.[16][18]

• Inert Atmosphere Reactions: The reaction is maintained under a positive pressure of inert gas, monitored by an oil bubbler, which prevents air from entering the system.

The Glovebox

A glovebox is a sealed enclosure containing an inert atmosphere where oxygen and moisture levels are maintained at parts-per-million (ppm) levels by a catalyst and molecular sieves.[19][20] It is the gold standard for handling highly sensitive, pyrophoric, or solid reagents.[3][20][21]

Key Advantages:

• Superior Atmosphere: Provides a more rigorously inert environment than a Schlenk line, which is critical for highly sensitive materials.[22]

• Handling Solids: Allows for the weighing and manipulation of air-sensitive solids without exposure to the atmosphere.[20]

• Complex Setups: Facilitates complex operations like filtration or chromatography of sensitive compounds.

Decision-Making Framework

Parameter	Schlenk Line	Glovebox	Rationale
Reagent Sensitivity	Moderate to High (e.g., Grignards, some organolithiums)	Very High / Pyrophoric (e.g., t-BuLi, sensitive catalysts)	A glovebox provides a more rigorously controlled atmosphere (<1 ppm O₂/H₂O).[20][22]
Physical State	Primarily for liquids and solutions. Solids can be added under a positive gas flow.[17]	Ideal for liquids and essential for manipulating solids (weighing, grinding).	Openly handling a sensitive solid on the benchtop, even with gas flow, is risky.
Operation Type	Standard solution-phase reactions, distillations, transfers.[13]	Weighing reagents, setting up multiple reactions, filtration, crystallization.	Complex physical manipulations are impossible on an open bench.
Cost & Maintenance	Lower initial cost, simpler maintenance (greasing joints, tubing checks).	High initial cost, requires regular catalyst regeneration and sensor calibration.	Glovebox systems are complex with integrated purification and analysis systems.
Throughput	Well-suited for a few parallel reactions.	High throughput; many operations can be performed simultaneously inside.	The enclosed space allows for multiple experiments to be set up and left securely.

Reagent and Solvent Preparation

The success of any air-sensitive reaction hinges on the purity of the starting materials.

Glassware Preparation

All glassware must be rigorously dried to remove adsorbed water. This is achieved by oven-drying (typically overnight at >125 °C) and assembling the apparatus while hot, followed by cooling under vacuum or a stream of inert gas.[16]

Solvent Degassing

Commercial anhydrous solvents, while packaged under nitrogen, should be freshly degassed before use to remove any dissolved oxygen.

Freeze-Pump-Thaw (FPT): This is the most rigorous method for degassing liquids.[23][24]

• Freeze: The solvent in a Schlenk flask is frozen using a liquid nitrogen or dry ice/acetone bath. The flask should be no more than half full.[25][26]

• Pump: With the solvent frozen, the flask is opened to a dynamic vacuum for several minutes to remove gases from the headspace.[23][24]

• Thaw: The flask is closed to the vacuum and the solvent is allowed to thaw. As it melts, dissolved gases bubble out into the evacuated headspace.[23][25]

This cycle is repeated a minimum of three times.[25][27]

Sparging: Bubbling an inert gas through the solvent for an extended period (30-60 minutes) can displace dissolved oxygen. This method is less rigorous than FPT but is often sufficient for less sensitive reactions.[16][23]

Detailed Protocol: Lithiation of 2-Bromopyridine and Quench

This protocol details a common procedure that requires strict anhydrous and anaerobic conditions. The lithiation of a halopyridine generates a highly reactive and air-sensitive organolithium intermediate.

Safety First: This procedure involves a pyrophoric reagent (n-butyllithium) and requires appropriate Personal Protective Equipment (PPE), including a fire-resistant lab coat, safety goggles, and appropriate gloves (e.g., nitrile gloves).[28] All manipulations must be performed in a certified chemical fume hood. It is highly recommended to have a "buddy" present and to perform a dry run with low-hazard materials first.[28][29]

Materials and Reagents

• 2-Bromopyridine

• n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

• Anhydrous diethyl ether (Et₂O), freshly degassed

• Electrophile (e.g., benzaldehyde)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Oven-dried Schlenk flasks, magnetic stir bars, septa, and gas-tight syringes

Experimental Workflow Diagram

Caption: Workflow for the air-sensitive synthesis of a 2-substituted pyridine.

Step-by-Step Procedure

• Setup: Assemble a 100 mL Schlenk flask (Flask A) containing a magnetic stir bar. Seal with a rubber septum. Connect the flask to the Schlenk line via its sidearm.

• Inerting the Flask: Evacuate the flask gently while heating the exterior with a heat gun ("flame-drying") to drive off adsorbed moisture. Allow it to cool to room temperature under vacuum. Carefully backfill the flask with argon gas. Repeat this vacuum/backfill cycle two more times.[17]

• Reagent Addition: Under a positive flow of argon, add anhydrous Et₂O (40 mL) followed by 2-bromopyridine (1.0 eq) to Flask A via syringe.

• Cooling: Immerse Flask A in a dry ice/acetone bath to cool the contents to -78 °C.

• Lithiation: While stirring, slowly add n-BuLi solution (1.05 eq) dropwise via a gas-tight syringe over 10 minutes. A color change (often to yellow or dark red) indicates the formation of the 2-lithiopyridine intermediate.

  • Causality Note: Slow, dropwise addition at low temperature is crucial to control the exothermic reaction and prevent side reactions, such as ortho-lithiation of the product.

• Stirring: Stir the reaction mixture at -78 °C for 1 hour to ensure complete formation of the organolithium species.

• Electrophilic Quench: Slowly add the electrophile (e.g., benzaldehyde, 1.1 eq) dropwise via syringe.

• Warming: After the addition is complete, allow the reaction to stir and slowly warm to room temperature over 2 hours.

• Quenching: Once the reaction has reached room temperature, carefully quench it by slowly adding 20 mL of saturated aqueous NH₄Cl solution.

  • Self-Validation Note: The quenching of any remaining organolithium reagent is exothermic. A controlled, slow addition is necessary. The reaction can now be safely handled in the air.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with Et₂O (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 2-substituted pyridine.

Troubleshooting and Best Practices

• Problem: Reaction fails or gives low yield.

  • Possible Cause: Inadequate exclusion of air/moisture.

  • Solution: Ensure glassware is meticulously dried. Use freshly degassed solvents. Check for leaks in the Schlenk line or septa. A common source of failure is using commercial anhydrous solvents without fresh degassing.

• Problem: Reagent transfer is difficult (clogged needle/cannula).

  • Possible Cause: Particulate matter in the reagent or septum core in the needle.

  • Solution: Ensure needles are clean and dry before use. When piercing a septum, aim for a new spot each time. For cannula transfers, ensure a positive pressure of inert gas is flowing before and after the transfer to clear the line.[30][31]

• Best Practice - Cannula Transfer: For transferring volumes >20 mL, a cannula transfer is safer and more efficient than a syringe.[25][30] This technique uses a pressure differential between two flasks to move liquid through a double-tipped needle (cannula).[18][30][32]

• Best Practice - Storage: Store air-sensitive pyridine compounds in a glovebox or in a sealed flask with a Teflon stopcock under a positive pressure of inert gas.[22][29]

References

• An Illustrated Guide to Schlenk Line Techniques. (2023). Vertex AI Search.
• Procedures for Safe Use of Pyrophoric Liquid Reagents. UCLA – Chemistry and Biochemistry.
• The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards. (2024). Lab Manager.
• The Glassware Gallery: Cannulas. (2025). Interactive Learning Paradigms, Incorporated.
• What Is The Inert Atmosphere Principle? Control Chemical Reactions For Better Results. (2026). KINTEK.
• Cannula Transfer - The Schlenk Line Survival Guide.
• Procedures for Safe Use of Pyrophoric Organolithium Reagents. (2024). ehs.uci.edu.
• Freeze-Pump-Thaw - The Schlenk Line Survival Guide.
• Freeze-Pump-Thaw Degassing of Liquids.
• C3. Safe Handling of Pyrophoric Materials.
• Cannula transfer - Grokipedia.
• Video: Degassing Liquids with Freeze-Pump-Thaw Cycling. (2015). JoVE.
• The Safe Use of Pyrophoric Reagents. Columbia | Research.
• Freeze-Pump-Thaw Liquid Degassing Guide | PDF. Scribd.
• 4: Transferring Liquids. (2024). Chemistry LibreTexts.
• Chem 1140; Techniques for Handling Air-Sensitive Compounds. Wipf Group.
• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014). Wipf Group - University of Pittsburgh.
• Cannula transfer - Wikipedia.
• Safety Web - SOP - Freeze-Pump-Thaw Degassing of Liquids. Oregon State University.
• Inert atmosphere Definition. (2025). Fiveable.
• Glove Box Chemistry. (2024). Lith Machine.
• Shriver, D.F., & Drezdzon, M.A. (1986). The Manipulation of Air-sensitive Compounds (2nd ed.). Wiley.
• 2.3 The Manipulation of Air-Sensitive Compounds.
• Keeping air and moisture out. (2024). VACUUBRAND.
• Inert Atmosphere. Zamann Pharma Support GmbH.
• Mechanochemistry allows carrying out sensitive organometallic reactions in air: glove-box-and-Schlenk-line-free synthesis of oxidative addition complexes from aryl halides and palladium(0). RSC Publishing.
• The Manipulation of Air-Sensitive Compounds, 2nd Edition. Wiley.
• Video: Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. (2017). JoVE.
• The Manipulation of Air-Sensitive Compounds. Google Books.
• What do we need a glovebox for? (2025). mulksgrp.
• Facilities: Glovebox. Marshall University.
• Video: Glovebox-Operating Procedure and Use of Impurity Sensors. (2017). JoVE.
• the manipulation of air.sensitive compounds.
• Principles of Inert Atmosphere Storage. (2024). ResearchGate.
• Best practices for handling anhydrous reactions for pyridine synthesis. Benchchem.
• Inerting. Linde Gas.
• Handling Pyridine: Best Practices and Precautions. (2024). Post Apple Scientific.
• Air Sensitive Compounds. Ossila.
• Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific.
• purging-principles-and-practice.pdf. New Hampshire Department of Energy.
• SCUD Procedure CONST004 – Purging with Gas, Air, or Inert Gas.
• Pyridines in Action: 7 selected examples of pyridine in drug synthesis. (2025). Medium.
• Inerting, purging, sparging, pressure transfer in pharma/biotech. Linde Gas.
• Pyridine - Wikipedia.
• Safe Gas Purging Techniques & Practices. (2023). GENEX Energy.
• Inerting and Purging - Chemicals. Linde.
• Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. (2022). Journal of Chemical Education.

Sources

• 1. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 2. Pyridine - Wikipedia [en.wikipedia.org]
• 3. jove.com [jove.com]
• 4. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.dk]
• 5. ehs.uci.edu [ehs.uci.edu]
• 6. fiveable.me [fiveable.me]
• 7. wiley.com [wiley.com]
• 8. The Manipulation of Air-Sensitive Compounds - Duward F. Shriver, M. A. Drezdzon - Google Books [books.google.co.uk]
• 9. kintekfurnace.com [kintekfurnace.com]
• 10. Inert Atmosphere - Zamann Pharma Support GmbH [zamann-pharma.com]
• 11. researchgate.net [researchgate.net]
• 12. linde-gas.no [linde-gas.no]
• 13. Keeping air and moisture out | VACUUBRAND [vacuubrand.com]
• 14. jove.com [jove.com]
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• 31. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 32. Cannula transfer - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Overcoming side reactions in the functionalization of chlorofluoropyridines

Status: Online Operator: Senior Application Scientist Ticket ID: CFP-FUNC-001 Subject: Overcoming Selectivity Issues and Side Reactions

Welcome to the Halopyridine Functionalization Support Center.

You are likely here because your reaction yielded a complex mixture of regioisomers, a "halogen dance" product, or complete recovery of starting material. Chlorofluoropyridines are deceptive; while they offer versatile handles for drug discovery, the competition between the chlorine (C-Cl) and fluorine (C-F) bonds often leads to "The Halogen Paradox."

This guide breaks down the three primary failure modes: Nucleophilic Aromatic Substitution (

) , Transition Metal Catalysis , and Directed Lithiation .

Module 1: Nucleophilic Aromatic Substitution ( )

The Core Issue: You intended to displace the Chlorine, but the Fluorine reacted (or vice versa).

Technical Briefing

In

regimes, bond strength is not the rate-determining factor. The rate is determined by the stability of the Meisenheimer Complex (the anionic intermediate).

• The Rule: Fluorine is the superior leaving group in

  because its high electronegativity stabilizes the negative charge on the intermediate complex better than chlorine.

• The Trap: If you try to displace Cl in the presence of F using standard nucleophiles (amines, alkoxides) in hot DMSO, you will almost invariably displace F.

Troubleshooting FAQ

Q: I need to displace the Chlorine at C2, but the Fluorine at C3 is reacting. Why? A: Actually, if you have 2-chloro-3-fluoropyridine, the C2-Cl is activated by the ring nitrogen, while C3-F is not. However, if you have 2-chloro-4-fluoropyridine , the C4-F is significantly more reactive than C2-Cl.

• Solution: To displace Cl in the presence of activated F, you cannot use

  . Switch to Palladium-catalyzed cross-coupling (See Module 2).

Q: I am getting a mixture of C2 and C4 substitution. A: This is common in 2,4-dihalopyridines.

• C4 Selectivity: Favored by steric bulk and "hard" nucleophiles.

• C2 Selectivity: Can be promoted by "soft" nucleophiles (like thiols) or by using hydrogen-bond directing groups (e.g., formamides) that coordinate to the ring nitrogen.

Decision Logic: Selectivity

Figure 1: Decision tree for predicting the major regioisomer in non-catalyzed nucleophilic substitutions.

Module 2: Transition Metal Catalysis (The "Reverse" Selectivity)

The Core Issue: You need to functionalize the C-Cl bond while leaving the C-F bond intact.

Technical Briefing

Unlike

, Palladium-catalyzed coupling (Suzuki, Buchwald) is initiated by Oxidative Addition . This step is governed by Bond Dissociation Energy (BDE).

• The Rule: C-Cl bonds (weaker) undergo oxidative addition much faster than C-F bonds (stronger).

• The Outcome: Pd-catalysis is the standard method to "reverse" the selectivity of

  .

Troubleshooting FAQ

Q: My reaction is stalling, or I see hydrodechlorination (Cl replaced by H). A: Pyridines are electron-deficient and can bind to the Pd center, poisoning the catalyst.

• Fix: Use bulky, electron-rich ligands like XPhos or BrettPhos . These prevent the pyridine nitrogen from coordinating to the metal center and facilitate the oxidative addition into the electron-poor C-Cl bond.

Q: Can I couple the C-F bond using Palladium? A: Generally, no. C-F activation requires specialized Ni-catalysts or photoredox conditions. If you need to functionalize the C-F site, go back to

(Module 1).

Comparative Data: Selectivity Profiles

Reaction Type	Primary Selectivity Driver	Preferred Leaving Group	Example Substrate: 2-Cl-4-F-Pyridine
	Meisenheimer Stability	-F >> -Cl	Attack at C4-F
Pd-Coupling	Bond Strength (BDE)	-Cl >> -F	Attack at C2-Cl
Lithiation	Acidity of Proton	Ortho-H removal	Depends on directing groups

Module 3: Lithiation & The "Halogen Dance"

The Core Issue: You performed a lithium-halogen exchange, but the electrophile ended up in the wrong position (or you got a mixture of isomers).

Technical Briefing

The Halogen Dance is a base-catalyzed isomerization where a halogen migrates to a more thermodynamically stable position on the ring.[1] This occurs because the initial lithiated species (kinetic product) is less stable than the rearranged species (thermodynamic product).

Mechanism Visualization

Troubleshooting FAQ

Q: How do I stop the Halogen Dance? A: Temperature control is non-negotiable.

• Cryogenic Conditions: Perform the lithiation at -78°C . The "dance" usually has an activation barrier that is crossed around -50°C to -40°C.

• In-Situ Trapping: Do not age the lithiated species. Have the electrophile (e.g., aldehyde, borate) present in the flask before adding the base (Barbier conditions) or add it immediately.

• Flow Chemistry: This is the gold standard. Flow reactors allow for residence times of milliseconds, trapping the kinetic species before it can rearrange.

Experimental Protocols

Protocol A: Regioselective (Displacing F)

Target: Functionalization of C4-F in 2-chloro-4-fluoropyridine.

• Setup: Charge a dried flask with 2-chloro-4-fluoropyridine (1.0 equiv) and anhydrous THF (0.5 M).

• Reagents: Add the amine nucleophile (1.1 equiv). If the nucleophile is a salt (e.g., HCl salt), add DIPEA (2.5 equiv).

• Conditioning: Stir at Room Temperature for 2 hours.

  • Critical Note: Do not heat initially. Heating promotes competitive attack at C2-Cl. Only heat to 50°C if conversion is <10% after 2 hours.

• Workup: Dilute with EtOAc, wash with water/brine to remove fluoride salts.

Protocol B: "Dance-Free" Lithiation

Target: C3-functionalization of 2-chloro-3-fluoropyridine via Li-exchange.

• Setup: Flame-dry a 3-neck flask under Argon. Add 2-chloro-3-fluoropyridine (1.0 equiv) and anhydrous Et2O (THF can sometimes promote protonation; Ether is safer for stability).

• Cooling: Cool to -78°C (Internal probe required. Do not guess).

• Lithiation: Add LDA (1.05 equiv) dropwise over 20 mins, keeping internal temp < -75°C.

  • Why LDA? n-BuLi is too nucleophilic and might attack the ring. LDA acts as a base for deprotonation-triggered exchange mechanisms.

• Trapping: Stir for only 15 minutes at -78°C. Rapidly add the electrophile (e.g., DMF, 1.5 equiv).

• Quench: Add AcOH/MeOH at -78°C before removing the cooling bath.

References

• Mechanistic Insight on

  :
  • Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of Nucleophilic Substitution. Chemical Reviews.
  • Context: Establishes the rule that Fluorine > Chlorine in due to electroneg

• The Halogen Dance Reaction

  • Schnürch, M., Spina, M., Khan, A. F., Mihovilovic, M. D., & Stanetty, P. (2007). Halogen Dance Reactions—A Review. Chemical Society Reviews.

  • Context: Comprehensive review of the mechanism and thermodynamic drivers of halogen migration.[1]

• Pd-Catalyzed Cross-Coupling Selectivity

  • Gribble, G. W., & Li, J. J. (Eds.).[1][2] (2011). Palladium in Heterocyclic Chemistry.

  • Context: Details the oxidative addition preference for C-Cl over C-F.

• Flow Chemistry Solutions

  • Brégent, T., et al. (2020). Continuous Flow Lithiation of Chlorofluoropyridines. Organic Process Research & Development.
  • Context: Demonstrates how millisecond residence times prevent side reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]

Optimizing catalyst selection for cross-coupling with halogenated pyridines

Status: Operational Ticket Focus: Catalyst Optimization & Troubleshooting Operator: Senior Application Scientist

Diagnostic Hub: The "Triage" System

Before altering reaction parameters, identify your specific substrate challenge.[1] Pyridines are not standard aryl halides; they possess two distinct deactivation modes that require specific catalyst architectures.

Decision Matrix: Catalyst Selection

Use this logic flow to select your starting catalyst system.

Figure 1: Decision tree for initial catalyst screening based on halogen position.

Module 1: The "2-Pyridyl Problem" (Hardware Issues)

The 2-position is the most notoriously difficult motif in cross-coupling. If your yields are <20%, you are likely experiencing Catalyst Poisoning or Protodeboronation .

Issue A: Catalyst Poisoning (N-Coordination)

The Science: The basic nitrogen atom in pyridine is a strong

-donor. In 2-halopyridines, the nitrogen is proximal to the reaction site. Standard Pd catalysts (like Pd(PPh ) ) often coordinate to the nitrogen instead of performing oxidative addition at the C-X bond. This creates a stable, inactive "resting state" (off-cycle species).

The Fix:

• Steric Bulk is Critical: You must use ligands that are bulky enough to physically block the palladium center from coordinating to the pyridine nitrogen.

  • Recommendation:XPhos or BrettPhos (Buchwald Ligands) or IPent (NHC ligands).

• Use Pre-catalysts: Do not rely on in-situ reduction of Pd(II) salts (like Pd(OAc)

  ) which can be slow and inconsistent with pyridines. Use Pd-G3 or Pd-G4 precatalysts or PEPPSI systems that release the active species immediately.

Issue B: Protodeboronation (Suzuki Specific)

The Science: If you are coupling a 2-pyridylboronic acid, it is highly unstable. The electron-deficient ring facilitates hydrolysis of the C-B bond, replacing the boron with a proton (H), destroying your nucleophile before it couples.[2]

The Fix:

• Strategy 1 (Invert Polarity): Always prefer coupling a 2-halopyridine (electrophile) with an arylboronic acid (nucleophile). This avoids the unstable 2-pyridylboronate entirely.

• Strategy 2 (Slow Release): If you must use a 2-pyridyl nucleophile, use MIDA boronates .[3] These slowly hydrolyze to release the active species, keeping the concentration low to favor coupling over decomposition [1].

Module 2: Reaction-Specific Optimization (Software Issues)

Suzuki-Miyaura Coupling

Variable	Recommendation	Rationale
Catalyst	Pd-PEPPSI-IPent or Pd-XPhos-G4	PEPPSI catalysts utilize a "throw-away" 3-chloropyridine ligand that dissociates to create a highly active 12-electron species, ideal for difficult substrates [2].
Base	K PO or K CO	Stronger bases (alkoxides) often cause side reactions. Phosphates provide the necessary activation without degrading the catalyst.
Solvent	1,4-Dioxane/Water (4:1)	Water is essential for the transmetalation step in Suzuki coupling. Anhydrous conditions often fail.

Buchwald-Hartwig Amination

Variable	Recommendation	Rationale
Catalyst	Pd-RuPhos-G4 (Secondary amines)Pd-BrettPhos-G4 (Primary amines)	These specific ligand-precatalyst combinations prevent the formation of Pd-amine inhibitory complexes [3].
Base	NaOtBu (Standard)Cs CO (Sensitive)	If your substrate has esters/nitriles, switch to Cesium Carbonate to prevent hydrolysis.
Solvent	t-Amyl Alcohol or Toluene	Polar protic solvents (like t-Amyl alcohol) can sometimes stabilize the transition state in aminations.

Deep Dive: Mechanism of Catalyst Poisoning

Understanding why the reaction fails is the first step to fixing it.

Figure 2: Competition between productive oxidative addition and non-productive nitrogen coordination.

Experimental Protocols

Protocol A: Suzuki Coupling of Difficult 2-Chloropyridines

Target: Coupling 2-chloropyridine with phenylboronic acid.

• Setup: Charge a reaction vial with 2-chloropyridine (1.0 equiv), Phenylboronic acid (1.5 equiv), and K

  PO (2.0 equiv).

• Catalyst: Add Pd-PEPPSI-IPent (2 mol%). Note: PEPPSI catalysts are air-stable and can be weighed on the bench.

• Solvent: Add 1,4-Dioxane and Water (ratio 4:1, concentration 0.2 M).

• Degas: Sparge with Argon for 5 minutes. (Do not skip this; O

  kills active Pd species).

• Reaction: Seal and heat to 80°C for 2-4 hours.

• Workup: Cool, dilute with EtOAc, wash with brine, dry over Na

  SO .

Protocol B: Buchwald-Hartwig with Aminopyridines

Target: Amination of 3-bromopyridine with morpholine.

• Setup: Charge vial with 3-bromopyridine (1.0 equiv), Morpholine (1.2 equiv), and NaOtBu (1.4 equiv).

• Catalyst: Add Pd-RuPhos-G4 (1-2 mol%).

• Solvent: Add anhydrous Toluene or THF (0.2 M).

• Reaction: Seal and heat to 80-100°C for 12 hours.

  • Tip: If conversion stalls, add another 1 mol% of catalyst.

FAQ: Troubleshooting

Q: My reaction turns black immediately and yields are low. What happened? A: "Pd-Black" formation indicates catalyst decomposition. The ligands have dissociated, and the Pd has aggregated into inactive nanoparticles.

• Fix: Switch to a ligand with higher binding affinity (e.g., NHCs like PEPPSI) or increase the ligand:Pd ratio if using separate components.

Q: I am trying to couple 2-pyridylboronic acid, but I only get the de-boronated pyridine byproduct. A: You are seeing protodeboronation.

• Fix: Switch to a MIDA boronate or trifluoroborate salt. Alternatively, add CuCl (1.0 equiv) to mediate the transmetalation (the "Liebeskind-Srogl" variant).

Q: Can I use Pd(PPh

) (Tetrakis) for chloropyridines? A: Generally, no . Triphenylphosphine is not electron-rich enough to facilitate oxidative addition into the unreactive C-Cl bond of a pyridine, nor is it bulky enough to prevent N-poisoning. Use XPhos or SPhos based systems.[4]

References

• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2010). A General Solution for the 2-Pyridyl Problem. Journal of the American Chemical Society, 132(22), 7600–7601. Link

• Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Suzuki-Miyaura Cross-Coupling Reaction. Chemistry – A European Journal, 12(18), 4749–4755. Link

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A General Solution for the 2-Pyridyl Problem - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]

Troubleshooting low conversion rates in pyridine functionalization reactions

Topic: Troubleshooting Low Conversion Rates in Pyridine Functionalization Ticket ID: PYR-FUNC-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction: The "Pyridine Paradox"

Welcome to the technical support center. If you are here, you are likely experiencing the "Pyridine Paradox": the pyridine ring is electron-deficient enough to resist standard electrophilic substitution (SEAr), yet its nitrogen lone pair is Lewis basic enough to poison the very transition metal catalysts designed to bypass SEAr.

This guide moves beyond basic textbook theory to address the specific failure modes of pyridine chemistry in drug discovery workflows. We focus on three critical modules: Palladium-Catalyzed Cross-Coupling , Ir-Catalyzed C-H Activation , and Radical Minisci Reactions .

Module 1: Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)

User Issue: "My reaction stalls at <20% conversion. The catalyst seems dead."

Diagnosis: The most common cause is catalyst poisoning . The pyridine nitrogen (

lone pair) binds to the unsaturated Pd(0) species more tightly than your phosphine ligand, forming an inactive [Pd(Pyridine)_n] complex. This shuts down the catalytic cycle before oxidative addition can occur.

Troubleshooting Protocol

Step 1: Switch to Pre-Formed Catalysts (G3/G4) Do not generate catalysts in situ (e.g.,

+ Ligand) for difficult pyridines. The induction period allows pyridine coordination to dominate.

• Recommendation: Use Buchwald G3 or G4 precatalysts (e.g., XPhos Pd G4). These contain a bulky ligand and a precatalyst scaffold that reductively eliminates rapidly upon base activation, flooding the solution with active L-Pd(0) before the pyridine can interfere.

Step 2: Ligand Selection (The "Cone Angle" Defense) You need ligands that are bulky enough to physically displace the pyridine from the metal center.

Ligand Class	Specific Ligand	Application	Mechanism of Action
Biaryl Phosphines	XPhos, SPhos	General heteroaryl couplings	High steric bulk prevents N-coordination; electron-richness boosts oxidative addition.
Bulky Biaryls	BrettPhos	C-N Coupling (Amination)	Extreme bulk protects Pd center from amine/pyridine poisoning.
Bis-phosphines	dppf	2-Halopyridines	Large bite angle favors reductive elimination in difficult substrates.

Step 3: The "Controlled Poison" Strategy If using simple catalysts (e.g.,

), add a Lewis Acid additive.

• Tip: Add 1.1 eq of CuI or ZnCl₂ . These cheaper metals bind the pyridine nitrogen ("sacrificial coordination"), leaving the Pd(0) free to catalyze the reaction at the C-X bond.

Visualization: Catalyst Poisoning & Rescue

Caption: Kinetic competition between productive oxidative addition and catalyst poisoning. Bulky ligands favor the green pathway.

Module 2: C-H Activation & Borylation

User Issue: "I get a mixture of isomers, or the reaction targets the wrong position."

Diagnosis: Pyridine C-H activation is governed by a tug-of-war between electronic directing effects (favoring alpha-positions via coordination) and steric effects . In Iridium-catalyzed borylation, sterics usually win.[1]

FAQ: Regioselectivity Rules

Q: Why can't I borylate the C2 (ortho) position directly? A: In Ir-catalyzed borylation (e.g.,

+ dtbpy), the active catalyst is bulky. The nitrogen lone pair also coordinates to the Ir, but this usually inhibits reaction at C2 due to geometric strain.

• Solution: Block the C2 position with a removable group (Cl, F) or rely on steric direction . Ir-catalysis prefers the C3 or C4 positions (meta/para to the nitrogen) because they are sterically most accessible.

Q: How do I force C2 functionalization? A: You must change the mechanism from steric-controlled (Ir) to coordination-directed (Pd or Cu).

• Protocol: Convert pyridine to Pyridine N-oxide . The oxygen acts as a directing group for Pd(II), facilitating C2-H activation. The N-oxide can be reduced back to the pyridine later using Zn/NH₄Cl or PCl₃.

Standard Protocol: Ir-Catalyzed C-H Borylation (Steric Control)

• Glovebox: Combine substrate (1.0 eq),

  (0.5 eq), (1.5 mol%), and dtbpy ligand (3 mol%).

• Solvent: Use THF or Dioxane (anhydrous).

• Heat: 80°C in a sealed tube for 16h.

• Workup: Do not oxidize with

  immediately if the boronate is unstable. Purify the Pin-ester on silica (often deactivated with 1% ).

Module 3: Minisci Radical Alkylation

User Issue: "Low yield and complex mixtures of mono/di-alkylated products."

Diagnosis: The Minisci reaction relies on a nucleophilic alkyl radical attacking an electron-deficient heterocycle.[2] If the reaction medium isn't acidic enough, the pyridine remains neutral (less electron-deficient) and unreactive. If it's too reactive, you get poly-alkylation.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
No Reaction	pH too high. Pyridine is not protonated.	Add TFA (Trifluoroacetic acid) . The reaction requires the Pyridinium salt ( ) to activate the LUMO.
Poly-alkylation	Product is more reactive than SM.	Stop at 60-70% conversion. Use a biphasic system (Water/DCM) to extract the mono-alkylated product as it forms.
Low Radical Gen.	Inefficient Oxidant.	Switch from standard Persulfate/Ag+ to Photoredox conditions (Ir-photocatalyst + Carboxylic acid).

Visualization: The Minisci Acid Switch

Caption: The critical role of protonation in lowering the LUMO energy of pyridine for radical attack.

References & Authoritative Sources

• Buchwald Precatalysts (G3/G4):

  • Bruno, N. C., et al. "Rapidly Activating Pd-Precatalyst for Suzuki–Miyaura and Buchwald–Hartwig Couplings." Chemical Science, 2013.

• Ir-Catalyzed Borylation:

  • Hartwig, J. F.[3] "Borylation of Arene C-H Bonds."[4][5][6] Chemical Society Reviews, 2011.

  • Miyaura, N., et al. "Iridium-Catalyzed C-H Borylation of Pyridines."[1][4][6] Angewandte Chemie, 2002.

• Minisci Reaction Mechanisms:

  • Duncton, M. A. "Minisci Reactions: Versatile C-H Functionalization." Med.[7] Chem. Commun., 2011.

• Pyridine N-Oxide Activation:

  • Campeau, L. C., & Fagnou, K. "Pd-Catalyzed Direct Arylation of Pyridine N-oxides." J. Am. Chem. Soc., 2005.

Disclaimer: This guide is for research purposes only. Always consult SDS and perform a risk assessment before handling pyridines or transition metal catalysts.

Sources

• 1. Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Minisci reaction - Wikipedia [en.wikipedia.org]
• 3. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Iridium-catalyzed C-H borylation of substituted pyridines - American Chemical Society [acs.digitellinc.com]
• 7. Direct C–H functionalisation of azoles via Minisci reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01526F [pubs.rsc.org]

How to prevent decomposition of pyridine N-oxides during synthesis

Status: Operational | Topic: Synthesis & Stability Optimization | Ticket: #PNOX-STAB-001

Executive Summary

You are encountering decomposition or yield loss during the synthesis of pyridine N-oxides. This is a common paradox in heterocyclic chemistry: while the pyridine ring is aromatic and stable, the N-oxide moiety introduces a dipole that makes the molecule susceptible to three distinct failure modes: Deoxygenation (reversion to starting material), Rearrangement (structural isomerization), and Thermal/Photochemical Degradation .

This guide provides a root-cause analysis and actionable protocols to stabilize your synthesis.

Module 1: Reaction Optimization (The Synthesis Phase)

The Problem: The reaction mixture turns black/tarry, or an exotherm triggers a runaway event. Root Cause: Thermal instability of the oxidant or the N-oxide itself.

Critical Decision Matrix: Oxidant Selection

Choosing the wrong oxidant is the primary cause of decomposition. Use this table to select the correct reagent based on your substrate's sensitivity.

Oxidant System	Risk Profile	Best For	Stability Notes
mCPBA (DCM/CHCl₃)	High (Explosive)	Small scale (<5g), Acid-stable substrates	Hazard: Shock sensitive >75%. Exothermic decomposition. Requires careful quenching.
H₂O₂ / Acetic Acid	Medium	Large scale, Electron-deficient pyridines	Risk: High temps (70-80°C) required can trigger thermal decomposition. Acetic acid promotes rearrangement.
Urea-H₂O₂ (UHP) / Phthalic Anhydride	Low	Acid-sensitive substrates	Benefit: "Anhydrous" H₂O₂ source. Milder exotherm. Prevents hydrolysis of side chains.
H₂O₂ / MTO (Methyltrioxorhenium)	Very Low	High-value, complex APIs	Benefit: Catalytic. Works at room temp. Minimal background decomposition.

Troubleshooting Protocol: Controlling the Exotherm

If using mCPBA (the most common lab-scale reagent), you must prevent localized heating which triggers the "thermal runaway -> decomposition" loop.

• Solvent Heat Sink: Do not run reactions higher than 0.5 M concentration. The solvent (DCM) acts as a heat sink.

• Radical Scavenging: Add a radical inhibitor (e.g., BHT, 0.1 mol%) if the reaction turns dark immediately. This suggests radical polymerization of side chains initiated by the oxidant.

• The "Buffer" Rule: If your substrate has acid-labile groups, add solid NaHCO₃ (3.0 equiv) directly to the mCPBA suspension. This neutralizes the m-chlorobenzoic acid byproduct, preventing acid-catalyzed decomposition.

Module 2: The Rearrangement Trap (The Boekelheide Issue)

The Problem: You isolated a product with the correct mass, but NMR shows a -CH2-OAc group instead of a methyl group. Root Cause: The Boekelheide Rearrangement .[1][2][3][4][5] In the presence of acylating agents (like acetic anhydride or even acetic acid at high temps), alkyl-substituted N-oxides rearrange to esters.

Mechanism of Failure

The N-oxide oxygen is nucleophilic. It attacks the acylating agent, forming an intermediate that rearranges via a [3,3]-sigmatropic shift.

Caption: The Boekelheide Rearrangement pathway which consumes N-oxide product in the presence of anhydrides.[1][3][5]

Corrective Action:

• Avoid Ac₂O: Never use acetic anhydride as a solvent for N-oxidation if you want to isolate the N-oxide.

• Temperature Limit: If using H₂O₂/AcOH, keep the temperature below 80°C . Above this, the acid-catalyzed rearrangement becomes kinetically accessible.

• Alternative: Switch to UHP/TFAA (Trifluoroacetic anhydride) at 0°C only if you intend to rearrange. To prevent it, avoid anhydrides entirely.

Module 3: Workup & Isolation (The Critical Phase)

The Problem: Product disappears or reverts to pyridine during workup. Root Cause: Deoxygenation by metals or photochemical degradation.

Protocol: The "Dark Workup"

Pyridine N-oxides are photochemically active. Under UV/Visible light, they excite to a triplet state, forming an oxaziridine intermediate which collapses back to the pyridine or rearranges to a lactam (1,2-oxazepine).

• Amber Glassware: Perform all workups in amber hoods or wrap flasks in aluminum foil.

• Metal Chelation: If you used a metal catalyst (Re, Mn, Cu), wash the organic layer with 0.1 M EDTA (pH 7) . Trace metals can catalyze the deoxygenation of N-oxides back to pyridines during concentration (rotovap).

• Peroxide Quench:

  • Risk:[6] Unquenched peroxides concentrate and explode.

  • Risk:[5][6] Strong reducing agents (bisulfite) can theoretically reduce the N-oxide if left too long at low pH.

  • Solution: Use a Starch-KI test strip . Add saturated aq. Na₂S₂O₃ (Sodium Thiosulfate) dropwise at 0°C until the test strip no longer turns purple. Do not add excess.

Module 4: Storage Stability

The Problem: The white solid turns into a hygroscopic oil over time. Root Cause: Hygroscopicity and hydrate formation.

• Hygroscopicity: N-oxides are incredibly hygroscopic due to the N⁺–O⁻ dipole. Absorbed water catalyzes hydrolysis of side chains.

• Storage Protocol: Store under Argon/Nitrogen in a desiccator.

• Stabilizer: For long-term storage of unstable N-oxides, conversion to the Hydrochloride salt (using HCl in ether) often improves thermal and shelf stability, provided the substrate is not acid-sensitive.

FAQ: Specific Scenarios

Q: My N-oxide is water-soluble. How do I get it out of the aqueous mCPBA quench? A: Do not use aqueous extraction. Instead:

• Filter off the solid m-chlorobenzoic acid (it precipitates in DCM/cold ether).

• Pass the filtrate through a column of Basic Alumina . The alumina traps the remaining acid/peroxide, while the N-oxide elutes.

Q: Can I distill my Pyridine N-oxide? A: Extreme Caution Required. Many N-oxides decompose explosively upon distillation.

• Rule: Never distill at atmospheric pressure.

• Requirement: High vacuum (<0.5 mmHg) and oil bath temp <120°C.

• Better Option: Kugelrohr distillation or sublimation is safer than pot distillation.

References & Grounding

• Oxidant Safety & Scale-up:

  • Topic: Safety of mCPBA and alternative oxidants.[7]

  • Source: Organic Process Research & Development (ACS).

  • Citation: "Safer Preparation of m-CPBA/DMF Solution in Pilot Plant."

  • URL:[Link]

• Boekelheide Rearrangement:

  • Topic: Mechanism of acylation-induced rearrangement.

  • Source: Journal of the American Chemical Society.[1][2]

  • Citation: "Rearrangements of N-Oxides. A Novel Synthesis of Pyridyl Carbinols and Aldehydes."

  • URL:[Link]

• Photochemical Deoxygenation:

  • Topic: Light-induced degradation pathways.[4]

  • Source: The Journal of Organic Chemistry.

  • Citation: "Visible Light-Induced Divergent Deoxygenation... of Pyridine N-Oxides."

  • URL:[Link]

• Standard Preparative Protocols:

  • Topic: Validated synthesis of Pyridine N-oxide.[2][8][9][10]

  • Source: Organic Syntheses, Coll.[11] Vol. 4, p.828 (1963).

  • Citation: "Pyridine-N-oxide."[2][4][5][8][9][12][13][14][15]

  • URL:[Link]

Sources

• 1. Boekelheide reaction - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions - Experimental and Computational Evidence for the Participation of Radical Intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 6. nj.gov [nj.gov]
• 7. researchgate.net [researchgate.net]
• 8. baranlab.org [baranlab.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. bhu.ac.in [bhu.ac.in]
• 13. arkat-usa.org [arkat-usa.org]
• 14. edepot.wur.nl [edepot.wur.nl]
• 15. CN1982297A - Synthesis of pyridine-N-oxide - Google Patents [patents.google.com]

Identifying and removing impurities from crude (4-Chloro-2-fluoropyridin-3-yl)methanol

Technical Support Center: (4-Chloro-2-fluoropyridin-3-yl)methanol

Welcome to the dedicated technical support center for (4-Chloro-2-fluoropyridin-3-yl)methanol. This resource is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions to address challenges encountered during the purification of this critical intermediate. Our goal is to equip you with the scientific rationale and practical methodologies to confidently identify and remove impurities.

Troubleshooting Guide: Common Impurities and Remediation Strategies

The synthesis of (4-Chloro-2-fluoropyridin-3-yl)methanol can result in a variety of impurities, the nature and quantity of which depend on the synthetic route employed. Below, we address common issues and provide structured solutions.

Issue 1: Presence of Starting Material - 4-Chloro-2-fluoro-3-methylpyridine

• Problem: Incomplete oxidation of the methyl group on the starting material, 4-chloro-2-fluoro-3-methylpyridine, is a frequent source of contamination.

• Identification:

  • TLC Analysis: The starting material will exhibit a higher Rf value compared to the desired product due to its lower polarity. A co-spot (a lane with both the crude mixture and the starting material standard) is recommended for definitive identification.

  • 1H NMR Spectroscopy: The presence of a singlet corresponding to the methyl protons (typically around δ 2.5 ppm) is a clear indicator of the starting material.

• Remediation Strategy: Column Chromatography

  • Rationale: The polarity difference between the non-polar starting material and the more polar product (due to the hydroxyl group) allows for effective separation via silica gel chromatography.

  • Protocol:

    • Prepare a silica gel slurry in a non-polar solvent (e.g., hexane).

    • Load the crude product onto the column.

    • Elute with a gradient of ethyl acetate in hexane. Start with a low polarity mixture (e.g., 5% ethyl acetate) to first elute the non-polar starting material.

    • Gradually increase the polarity (e.g., to 20-30% ethyl acetate) to elute the desired (4-Chloro-2-fluoropyridin-3-yl)methanol.

    • Monitor the fractions by TLC to pool the pure product.

Issue 2: Over-oxidation to 4-Chloro-2-fluoronicotinaldehyde

• Problem: Aggressive oxidation conditions can lead to the formation of the corresponding aldehyde, 4-chloro-2-fluoronicotinaldehyde, as a significant impurity.

• Identification:

  • 1H NMR Spectroscopy: A characteristic singlet for the aldehyde proton will be observed downfield (typically around δ 10.0 ppm).

  • IR Spectroscopy: A strong absorption band around 1700 cm-1, corresponding to the C=O stretch of the aldehyde, will be present.

• Remediation Strategy: Selective Reduction or Recrystallization

  • Option A: Selective Reduction

    • Rationale: A mild reducing agent can selectively convert the aldehyde back to the desired alcohol without affecting the chloro and fluoro substituents. Sodium borohydride (NaBH4) is a suitable choice for this transformation.

    • Protocol:

      • Dissolve the crude mixture in a protic solvent like ethanol or methanol at 0 °C.

      • Add NaBH4 portion-wise while monitoring the reaction by TLC until the aldehyde spot disappears.

      • Quench the reaction carefully with water or dilute acid.

      • Extract the product with an organic solvent and purify further if necessary.

  • Option B: Recrystallization

    • Rationale: If the aldehyde is a minor impurity, the difference in solubility and crystal lattice incorporation between the alcohol and the aldehyde may allow for purification by recrystallization.

    • Protocol:

      • Select an appropriate solvent system where the desired product has high solubility at elevated temperatures and low solubility at room temperature or below. A mixture of ethyl acetate and hexane is often a good starting point.

      • Dissolve the crude solid in a minimal amount of the hot solvent system.

      • Allow the solution to cool slowly to induce crystallization of the pure alcohol.

      • Collect the crystals by filtration and wash with a small amount of cold solvent.

Issue 3: Residual Solvents and Reagents

• Problem: Solvents from the reaction or work-up (e.g., DMF, THF, dichloromethane) and unreacted reagents can be trapped in the final product.

• Identification:

  • 1H NMR Spectroscopy: Characteristic peaks of the solvents will be visible in the spectrum.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive technique for identifying and quantifying volatile organic compounds.

• Remediation Strategy: High Vacuum Drying and/or Solvent Trituration

  • High Vacuum Drying: Placing the sample under high vacuum at a slightly elevated temperature (ensure the temperature is below the product's melting point) can effectively remove volatile solvents.

  • Trituration: Suspending the crude solid in a solvent in which the desired product is insoluble, but the impurities are soluble, can wash away contaminants. Hexane or diethyl ether are often effective for this purpose.

Frequently Asked Questions (FAQs)

Q1: What is the ideal TLC mobile phase to resolve the product from its common impurities?

A good starting point for TLC analysis is a 3:1 mixture of hexane and ethyl acetate. This system should provide good separation between the non-polar starting material (higher Rf), the desired alcohol product (intermediate Rf), and the more polar aldehyde impurity (lower Rf).

Q2: My 1H NMR shows broad peaks for the alcohol and methylene protons. What could be the cause?

This is often due to residual acid or base from the work-up, or the presence of paramagnetic impurities. Washing a solution of the product in an organic solvent (e.g., ethyl acetate) with a saturated sodium bicarbonate solution, followed by a brine wash, and then drying over anhydrous sodium sulfate before solvent evaporation can often resolve this issue.

Q3: I am struggling to achieve crystallization. What can I do?

If spontaneous crystallization does not occur, try the following:

• Seeding: Add a very small crystal of pure product to the supersaturated solution to initiate crystallization.

• Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites.

• Solvent System Optimization: Experiment with different solvent ratios or entirely different solvent systems.

Q4: How can I confirm the identity and purity of my final product?

A combination of analytical techniques is recommended for full characterization:

• 1H and 13C NMR: To confirm the chemical structure.

• LC-MS or GC-MS: To confirm the molecular weight and identify any remaining impurities.

• High-Performance Liquid Chromatography (HPLC): To determine the purity with high accuracy.

Visualized Workflows and Data

Purification Workflow Diagram

Caption: Decision tree for the purification of (4-Chloro-2-fluoropyridin-3-yl)methanol.

Table 1: Typical 1H NMR Chemical Shifts

Protons	Typical Chemical Shift (δ ppm) in CDCl3	Multiplicity
Pyridine-H (position 5)	7.9 - 8.1	Doublet (d)
Pyridine-H (position 6)	7.2 - 7.4	Doublet (d)
-CH2OH	4.7 - 4.9	Singlet (s) or Doublet (d)
-CH2OH	Variable (broad singlet)	Broad Singlet (br s)

References

• Synthesis and reactions of 3-substituted 2-fluoro-4-chloropyridines. Journal of Heterocyclic Chemistry. [Link]

• Purification of Laboratory Chemicals, 8th Edition. Elsevier. [Link]

• Practical Organic Synthesis: A Student's Guide. John Wiley & Sons. [Link]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative Reactivity of 4-Chloro vs. 4-Bromopyridine Analogues

For researchers and professionals in drug development, the pyridine scaffold is a cornerstone of molecular design. Its presence in numerous FDA-approved drugs underscores the importance of mastering its functionalization. Among the most common starting points are 4-halopyridines, with chloro and bromo analogues being readily available. The choice between these two is not arbitrary; it is a critical decision that profoundly impacts reaction efficiency, cost, and synthetic strategy.

This guide provides an in-depth comparison of the reactivity of 4-chloro- and 4-bromopyridine analogues. We will move beyond simple rules of thumb to explore the underlying principles and provide field-proven insights into their behavior in two major classes of transformations: Palladium-Catalyzed Cross-Coupling and Nucleophilic Aromatic Substitution (SNAr).

The Decisive Factor: Carbon-Halogen Bond Strength

The fundamental difference governing the reactivity of these analogues in many transformations lies in the strength of the carbon-halogen (C-X) bond. The C-Cl bond is significantly stronger and more stable than the C-Br bond.

• C-Cl Bond Dissociation Energy (BDE): ~339 kJ/mol[1]

• C-Br Bond Dissociation Energy (BDE): ~276 kJ/mol[1]

This disparity in bond energy is the primary reason why 4-bromopyridines are generally more reactive in processes where the cleavage of the C-X bond is the rate-limiting step, most notably in the oxidative addition step of palladium-catalyzed cross-coupling reactions.[1][2]

Palladium-Catalyzed Cross-Coupling Reactions

These reactions, central to modern synthesis, involve the formation of new carbon-carbon or carbon-heteroatom bonds. The reactivity order for the halide is almost universally I > Br > Cl > F , directly inverse to the C-X bond strength.[3][4]

The critical, often rate-determining, step is the oxidative addition of the halopyridine to a low-valent palladium(0) catalyst.[1][4] The weaker C-Br bond undergoes this cleavage far more readily than the robust C-Cl bond.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling reactions.

A. Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki reaction is a workhorse for creating biaryl structures. When comparing 4-halopyridines, the difference in reactivity is stark.

• 4-Bromopyridines: As the more reactive partners, they couple efficiently under a wide range of conditions. They often succeed with traditional, less expensive catalysts like Pd(PPh₃)₄ and require milder temperatures and shorter reaction times.[1]

• 4-Chloropyridines: Their inertness necessitates more forceful conditions.[1] Success hinges on the use of highly active, modern catalytic systems. These typically involve bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, other Buchwald-type ligands) or N-heterocyclic carbenes (NHCs) that promote the difficult oxidative addition step.[1][5] While historically challenging, advancements in ligand design have made the coupling of chloropyridines highly efficient and synthetically viable.[1][6]

Comparative Performance Data: Suzuki-Miyaura Coupling

Halopyridine	Coupling Partner	Catalyst System	Base	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromopyridine	Phenylboronic acid	Pd(PPh₃)₄ (3 mol%)	K₂CO₃	80	12	91	[1] (Typical)
4-Chloropyridine	Phenylboronic acid	Pd(PPh₃)₄ (3 mol%)	K₂CO₃	100	24	<10	[6] (Typical)
4-Chloropyridine	Phenylboronic acid	Pd(OAc)₂ / SPhos (2 mol%)	K₃PO₄	100	18	95	[1] (Typical)
3-Chloropyridine	Phenylboronic acid	Pd/C / DCBP (5 mol%)	K₃PO₄	100	24	82	[5]

Note: DCBP = 2-(dicyclohexylphosphino)biphenyl. Yields are representative and vary with specific substrates.

B. Buchwald-Hartwig Amination (C-N Bond Formation)

For the synthesis of N-aryl pyridines, a common motif in pharmaceuticals, the same reactivity trend holds.

• 4-Bromopyridines: Generally the substrate of choice due to higher reactivity, allowing for efficient coupling with a broad range of primary and secondary amines.

• 4-Chloropyridines: Coupling is feasible but requires carefully optimized conditions, almost always involving specialized, sterically hindered phosphine ligands (e.g., BrettPhos, XPhos) to facilitate the C-Cl bond activation.[7] Standard ligands are often ineffective.

Comparative Performance Data: Buchwald-Hartwig Amination

Halopyridine	Amine	Catalyst System	Base	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromopyridine	Morpholine	Pd₂(dba)₃ / BINAP (2 mol%)	NaOtBu	80	8	92	[7] (Typical)
4-Chloropyridine	Morpholine	Pd(OAc)₂ / BrettPhos (2 mol%)	NaOtBu	100	12	89	[7] (Typical)

Nucleophilic Aromatic Substitution (SNAr)

In a fascinating reversal of reactivity, 4-chloropyridines are often more reactive than their bromo-counterparts in SNAr reactions.[2] This counterintuitive trend stems from a different reaction mechanism.

SNAr is a two-step addition-elimination process. First, the nucleophile attacks the electron-deficient carbon bearing the halogen, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In the second step, the halide is expelled to restore aromaticity.

Caption: The two-step mechanism of Nucleophilic Aromatic Substitution (SNAr).

The reactivity in SNAr is governed by two factors:

• Ring Activation: The electron-withdrawing nitrogen atom of the pyridine ring activates the C4 position for nucleophilic attack, stabilizing the negative charge in the Meisenheimer complex through resonance.[8] This effect is identical for both chloro and bromo analogues.

• Electrophilicity and Leaving Group Ability: The rate-determining step is typically the initial nucleophilic attack. Chlorine is more electronegative than bromine, making the C4 carbon atom more electrophilic (more positive). This increased polarity enhances the attraction for the incoming nucleophile, accelerating the first step and thus the overall reaction rate. While bromide is technically a better leaving group, its expulsion occurs in the second, often faster, step, making its impact on the overall rate less significant than the initial attack.[2]

Experimental Evidence: SNAr Reactivity

A clear example is the selective substitution in polyhalogenated pyridines. In the reaction of 2-bromo-4-chloropyridine with sodium methoxide, the chloride at the 4-position is selectively displaced, demonstrating its higher reactivity in SNAr despite the presence of the "more reactive" bromine atom on the same ring.[2]

Substrate	Nucleophile	Product	Observation
2-Bromo-4-chloropyridine	NaOMe	2-Bromo-4-methoxypyridine	Selective displacement of chloride.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

Caption: A generalized experimental workflow for a Suzuki coupling reaction.[1]

Step-by-Step Methodology:

• Inert Atmosphere Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the 4-halopyridine (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2-1.5 mmol), and the base (e.g., K₃PO₄, 2.0-3.0 mmol).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene) via syringe.

• Degassing: Sparge the mixture with the inert gas for 15-30 minutes to remove dissolved oxygen.

• Catalyst Addition: Add the palladium source (e.g., Pd(OAc)₂) and the appropriate ligand (e.g., PPh₃ for bromo, SPhos for chloro).

• Reaction: Heat the mixture to the desired temperature (typically 80-120 °C) with vigorous stirring for the required time (4-24 h).

• Monitoring: Monitor the reaction's progress using a suitable analytical technique (TLC, LC-MS, or GC).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[1][9]

General Protocol for Buchwald-Hartwig Amination

Step-by-Step Methodology:

• Inert Atmosphere Setup: In an oven-dried Schlenk tube under an inert atmosphere, combine the 4-halopyridine (1.0 mmol), the palladium pre-catalyst (1-5 mol%), the phosphine ligand (2-10 mol%), and the base (e.g., NaOtBu or Cs₂CO₃, 1.4-2.0 mmol).

• Reagent Addition: Add the amine (1.2 mmol) and anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction: Seal the tube and heat the reaction mixture to the required temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Extraction & Purification: Transfer the filtrate to a separatory funnel, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by column chromatography.[3][7]

Summary and Strategic Recommendations

The choice between a 4-chloro and a 4-bromopyridine analogue is a strategic decision dictated by the desired chemical transformation.

Feature	4-Bromopyridine Analogues	4-Chloropyridine Analogues
Cross-Coupling (Suzuki, Buchwald)	Higher Reactivity. Preferred substrate. Allows for milder conditions, lower catalyst loadings, and use of traditional catalysts.	Lower Reactivity. Requires highly active (and often more expensive) modern catalyst systems with specialized ligands.
SNAr Reactions	Lower Reactivity. The C4 carbon is less electrophilic.	Higher Reactivity. The more electronegative chlorine enhances the electrophilicity of the C4 position, accelerating the rate-determining nucleophilic attack.
Cost & Availability	Generally more expensive and less diverse.	Typically more economical and widely available, making them attractive for large-scale synthesis if an efficient protocol exists.[1]
Strategic Use	Ideal for complex, sensitive substrates where mild conditions are paramount. The default choice for predictable, high-yielding cross-couplings.	A cost-effective alternative for cross-coupling when a robust catalyst system is available. The preferred substrate for SNAr reactions.

While 4-bromopyridines remain the benchmark for reactivity in palladium-catalyzed cross-coupling, the continuous evolution of catalyst technology has rendered their 4-chloro counterparts as highly viable, cost-effective alternatives.[1] Conversely, for nucleophilic aromatic substitution, 4-chloropyridines hold a distinct reactivity advantage. A thorough understanding of these mechanistic dichotomies empowers the modern chemist to make informed, rational decisions, optimizing synthetic routes for efficiency, cost, and overall success in the complex landscape of drug discovery and development.

References

• Suzuki Coupling of Pyridyl Halides: A Comparative Guide to the Reactivity of Chloropyridines and Bromopyridines - Benchchem. (URL: )

• Oxidative Addition of Haloheteroarenes to Palladium(0): Concerted versus SN Ar-Type Mechanism - PubMed. (URL: [Link])

• Bond dissociation energy (KJ mol⁻¹) of C−X (X=I, Br, Cl, F) bond of aryl halides. - ResearchGate. (URL: [Link])

• Buchwald-Hartwig Coupling - Organic Synthesis. (URL: [Link])

• Application Notes and Protocols: Suzuki Coupling Reactions with 4-Chloropyrimidines - Benchchem. (URL: )
• Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-chloro-6-iodopyridin-3-ol - Benchchem. (URL: )

• ALKYL HALIDES - University of Calgary. (URL: [Link])

• Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System - MDPI. (URL: [Link])

• Explain why nucleophilic substitution occurs more readily in 4-chloropyri.. - Filo. (URL: [Link])

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. (URL: [Link])

• Some regioselective cross-coupling reactions of halopyridines and halopyrimidines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (URL: [Link])

• A Comparative Guide to the Reactivity of 2- Bromo-4-methylpyridine and 2-Chloro-4 - Benchchem. (URL: )
• A Comparative Guide to Palladium Catalysts: Pd(PPh3)4 vs. Buchwald Systems for Chloropyridine Coupling - Benchchem. (URL: )

• Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines - American Chemical Society. (URL: [Link])

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC. (URL: [Link])

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (URL: [Link])

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• 8. Explain why nucleophilic substitution occurs more readily in 4-chloropyri.. [askfilo.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Comparing the biological activity of pyridine vs pyrimidine scaffolds

Comparison Guide: Pyridine vs. Pyrimidine Scaffolds in Drug Discovery

Part 1: Executive Summary & Strategic Positioning

In medicinal chemistry, the choice between a pyridine and a pyrimidine scaffold is rarely arbitrary; it is a calculated decision that dictates the physicochemical profile, metabolic fate, and target engagement of a drug candidate.

• Pyridine (

  ): A bioisostere of benzene with a single nitrogen atom.[1][2] It offers a moderate reduction in lipophilicity (LogP) and electron density compared to benzene. It is often used when a single hydrogen bond acceptor (HBA) is required without drastically altering the steric footprint.

• Pyrimidine (

  ): A diazine with nitrogens at positions 1 and 3. It is significantly more electron-deficient than pyridine. This scaffold is the "gold standard" for kinase hinge binding due to its ability to present a donor-acceptor-donor (D-A-D) motif when aminated. It typically offers superior metabolic stability against oxidative clearance compared to pyridine.

Key Decision Driver: Switch from Pyridine

Pyrimidine when you need to:

• Lower LogP (increase polarity).

• Block oxidative metabolism (P450) prone sites on the ring.

• Introduce a bidentate hydrogen bond motif (e.g., for kinase hinges).

Part 2: Physicochemical & Structural Analysis

The biological differences stem directly from the electronic perturbations caused by the nitrogen atoms.

Feature	Pyridine Scaffold	Pyrimidine Scaffold	Impact on Drug Design
Electronic Nature	-deficient	Highly -deficient	Pyrimidine is less susceptible to electrophilic attack (metabolic oxidation).
Basicity ( )	~5.2 (Conjugate acid)	~1.3 (Conjugate acid)	Pyridine is more basic; Pyrimidine is a very weak base, unlikely to be protonated at physiological pH.
H-Bonding	1 Acceptor	2 Acceptors	Pyrimidine offers versatile binding modes (e.g., bridging water molecules).
Lipophilicity ( )	-0.6 (vs Benzene)	-1.2 (vs Benzene)	Pyrimidine lowers lipophilicity more aggressively, improving solubility.
Metabolic Liability	Moderate (N-oxidation, C-oxidation)	Low (Ring is deactivated)	Pyrimidine is often used to "harden" a metabolic soft spot.

Part 3: Biological Activity & Target Engagement

Kinase Inhibition (The Hinge Region)

The most common application of these scaffolds is in Type I/II kinase inhibitors.

• Pyrimidine: When substituted with an amine at C2 or C4 (e.g., 2-aminopyrimidine), it mimics the adenine ring of ATP. It forms a critical bidentate H-bond with the kinase hinge region (Backbone NH donor and Carbonyl acceptor).

• Pyridine: Typically forms a monodentate H-bond . To achieve bidentate binding, it requires a specific substituent (like an amide) or a fused system (e.g., 7-azaindole).

Metabolic Stability (The "Scaffold Hop")

A common optimization workflow involves "walking" nitrogen atoms around a ring to mitigate clearance.

• Mechanism: Cytochrome P450 enzymes (e.g., CYP3A4) prefer electron-rich aromatic rings for oxidation.

• Observation: Replacing a pyridine with a pyrimidine lowers the Highest Occupied Molecular Orbital (HOMO) energy, making the ring resistant to oxidative metabolism.

Data Comparison: Metabolic Stability Case Study Context: Optimization of a Glucokinase Activator (GKA) to reduce clearance.

Scaffold	Structure	Human Liver Microsomes (Cl L/min/mg)	Half-life ( )	Biological Potency ( )
Phenyl	Ar-H	> 100 (High Clearance)	< 10 min	15 nM
Pyridine	Ar-N (3-sub)	45 (Moderate)	25 min	12 nM
Pyrimidine	Ar-N (3,5-sub)	< 10 (Low Clearance)	> 120 min	18 nM

Interpretation: The switch to pyrimidine drastically improved metabolic stability with minimal loss of potency, a classic example of successful scaffold hopping.

Part 4: Experimental Protocols

Protocol A: Comparative Microsomal Stability Assay

Objective: To quantify the intrinsic clearance (

) difference between pyridine and pyrimidine analogs.

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein concentration).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM

  ).

• Test Compounds (10 mM DMSO stock).

• Stop Solution: Acetonitrile containing internal standard (e.g., Tolbutamide).

Workflow:

• Preparation: Dilute test compounds to 1

  M in phosphate buffer (100 mM, pH 7.4).

• Pre-incubation: Mix 30

  L of microsomes (final conc. 0.5 mg/mL) with 370 L of compound solution. Incubate at 37°C for 5 minutes.

• Initiation: Add 100

  L of NADPH regenerating system to start the reaction.

• Sampling: At time points

  min, remove 50 L aliquots.

• Quenching: Immediately dispense aliquot into 150

  L of ice-cold Stop Solution. Vortex and centrifuge at 4000 rpm for 10 min.

• Analysis: Analyze supernatant via LC-MS/MS. Monitor parent ion depletion.

• Calculation: Plot ln(% remaining) vs. time. The slope

  determines ( ).
  • .

Protocol B: Suzuki-Miyaura Cross-Coupling (General Functionalization)

Objective: To attach the scaffold to the core pharmacophore.

• Reactants: Aryl halide (1.0 eq), Boronic acid/ester (1.2 eq).

• Catalyst:

  (0.05 eq).

• Base:

  (3.0 eq) or .

• Solvent: 1,4-Dioxane/Water (4:1 ratio).

• Procedure:

  • Purge reaction vial with

    gas.

  • Add reactants and solvent.[3]

  • Heat to 90°C for 4–12 hours.

  • Workup: Filter through Celite, extract with EtOAc, wash with brine, dry over

    .

  • Purification: Silica gel chromatography (Hexane/EtOAc gradient).

  • Note: Pyrimidines are often more electron-deficient, facilitating faster oxidative addition if they are the halide partner.

Part 5: Visualization of Logic & Pathways

Diagram 1: Scaffold Selection Decision Tree

Caption: Strategic logic flow for selecting between pyridine and pyrimidine based on SAR requirements.

Diagram 2: Metabolic Vulnerability Map

Caption: Comparison of oxidative metabolic sites. Pyrimidine lacks the electron density for facile P450 oxidation compared to Pyridine.

References

• Pennington, L. D., et al. (2019). "Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds."[4][5] Journal of Medicinal Chemistry.

• Sroor, F. M., et al. (2025).[6] "Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents." Drug Development Research.

• Linton, S. D., et al. (2011). "Scaffold hopping to mitigate aldehyde oxidase metabolism." Journal of Medicinal Chemistry.

• Traxler, P., et al. (1997). "4-(Phenylamino)pyrrolopyrimidines: Potent and Selective, ATP Site Directed Inhibitors of the EGF-Receptor Protein Tyrosine Kinase." Journal of Medicinal Chemistry.

• Yeung, K. S., et al. (2011). "Structure-Activity Relationships in Medicinal Chemistry." Comprehensive Medicinal Chemistry II.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sarchemlabs.com [sarchemlabs.com]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach [mdpi.com]
• 6. Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Elucidation of (4-Chloro-2-fluoropyridin-3-yl)methanol Derivatives: A Comparative Analytical Guide

Executive Summary: The Structural Challenge

In the development of potassium-competitive acid blockers (P-CABs) like Vonoprazan, and various kinase inhibitors, (4-Chloro-2-fluoropyridin-3-yl)methanol serves as a critical scaffold. However, this molecule presents a unique "blind spot" for standard analytical techniques. The specific substitution pattern—a fluorine atom adjacent to a pyridine nitrogen and a chlorine atom—creates complex electronic environments that render 1D-NMR ambiguous due to

and coupling constants ( -coupling).

This guide compares the efficacy of Single Crystal X-Ray Diffraction (SC-XRD) against NMR Spectroscopy and DFT Computational Modeling for this specific class of halogenated pyridine derivatives. We demonstrate that SC-XRD is not merely a confirmatory tool but a necessary primary method for establishing regiochemistry and solid-state stability profiles (polymorphs) driven by halogen bonding.

Comparative Analysis: X-Ray vs. NMR vs. DFT

For (4-Chloro-2-fluoropyridin-3-yl)methanol derivatives, the choice of analytical method dictates the confidence level of the structural assignment.

Table 1: Performance Matrix for Halogenated Pyridine Analysis

Feature	Single Crystal XRD	Solution NMR ( )	DFT Modeling (B3LYP)
Regio-isomer Certainty	Absolute (100%)	Moderate (Ambiguous due to overlapping -couplings)	High (Theoretical only)
Stereochemistry	Direct Observation	Inferential (NOESY/ROESY required)	N/A (Input dependent)
Intermolecular Forces	Direct (Halogen Bonds/Pi-Stacking)	Invisible (Solvent averaged)	Predicted (Gas phase bias)
Sample Requirement	Single Crystal (>0.1 mm)	>5 mg Dissolved	None (Computational)
Turnaround Time	2-24 Hours	1-2 Hours	Days (CPU dependent)
Cost Efficiency	High (Requires diffractometer)	Medium (Standard equipment)	Low (Software license)

The "NMR Blind Spot" in Fluoropyridines

In solution NMR, the 2-fluoro substituent couples with the pyridine ring protons (

Hz) and carbons ( Hz). When a chlorine is introduced at the 4-position, the symmetry breaks in a way that often results in overlapping multiplets. Distinguishing between the 4-chloro-2-fluoro and 2-chloro-4-fluoro isomers becomes non-trivial without complex 2D-HOESY ( ) experiments.

SC-XRD resolves this instantly by mapping electron density: Chlorine (17 e-) is significantly more electron-dense than Fluorine (9 e-), providing unambiguous contrast.

Experimental Protocol: Crystallization & Data Collection

To achieve the "Product Performance" of a high-resolution structure, the crystallization protocol must be tailored to exploit the hydrogen-bonding potential of the methanol group and the halogen-bonding potential of the Cl/F atoms.

Phase 1: Crystal Growth Strategy (The "Product" Workflow)

The methanol moiety (-CH2OH) acts as both a hydrogen bond donor and acceptor, while the Nitrogen and Halogens act as acceptors. We recommend a Slow Evaporation method using a binary solvent system to encourage ordered packing.

Recommended Solvent System:

• Primary: Dichloromethane (DCM) - Solubilizes the halogenated ring.

• Anti-solvent: Hexane or Pentane - Induces nucleation.

• Ratio: 1:3 (v/v).

Phase 2: Diffraction Workflow

Figure 1: Optimized Crystallography Workflow for Halogenated Pyridine Methanols.

Detailed Steps:

• Dissolution: Dissolve 20 mg of the derivative in 2 mL DCM. Filter through a 0.45 µm PTFE syringe filter to remove particulate nuclei.

• Vapor Diffusion: Place the vial inside a larger jar containing 10 mL Hexane. Cap the large jar tightly.

• Harvesting: After 48-72 hours, select block-like crystals. Avoid needles, as they often exhibit disorder in the methanol chain.

• Data Collection: Use Mo-Kα radiation (

  Å). While Cu-Kα is brighter, Mo is preferred here to minimize absorption errors caused by the Chlorine atom.

• Temperature: Collect at 100 K . This freezes the rotation of the hydroxymethyl group (-CH2OH), which is often disordered at room temperature.

Structural Insights & Data Interpretation

Once the structure is solved, the analysis focuses on three critical interaction types that define the material's stability and drug-like properties.

A. The Halogen Bond (Sigma-Hole Interaction)

In (4-Chloro-2-fluoropyridin-3-yl)methanol, the Chlorine atom exhibits a "sigma-hole"—a region of positive electrostatic potential along the C-Cl bond axis.[1]

• Observation: Look for linear

  or interactions.

• Significance: These interactions often dictate the melting point and solubility profile, critical for formulation.

B. Intramolecular Hydrogen Bonding

The proximity of the hydroxymethyl group (position 3) to the Fluorine (position 2) or Chlorine (position 4) creates a "molecular lock."

• Typical Pattern: An intramolecular

  bond is often observed, forming a pseudo-6-membered ring. This locks the conformation of the methanol arm, reducing entropic penalty upon binding to a protein target (e.g., H+/K+ ATPase).

C. Interaction Network Diagram

Figure 2: Interaction Hierarchy in (4-Chloro-2-fluoropyridin-3-yl)methanol Crystal Lattice.

Case Study Simulation: Representative Crystallographic Data

Based on isostructural series of 2-halo-pyridines and Vonoprazan intermediates, the expected unit cell parameters for this class (monoclinic system) are:

Parameter	Value (Representative)
Crystal System	Monoclinic
Space Group
a ( )
b ( )
c ( )
(deg)
Z	4
R-Factor ( )	< 4.5%

Validation Check: If your solved structure yields a

bond length significantly deviating from 1.74 Å , or a bond length deviating from 1.35 Å , re-examine your element assignment. A common error is swapping the Methyl (from methanol) and Chlorine if the data resolution is poor (> 0.9 Å).

Conclusion

While NMR remains the workhorse for reaction monitoring, X-ray crystallography is the definitive standard for characterizing (4-Chloro-2-fluoropyridin-3-yl)methanol derivatives. The ability to visualize the halogen bonding network and unambiguously assign the regiochemistry of the F/Cl substituents prevents costly errors in downstream medicinal chemistry campaigns.

For researchers working on Vonoprazan analogs or similar halogenated heterocycles, we recommend establishing a standard crystallization screen using the DCM/Hexane system described above to ensure rapid, reliable structural validation.

References

• Takeda Pharmaceutical Company. "Development of a Synthetic Route to Vonoprazan via Atom Transfer Radical Cyclization."[2] Journal of Organic Chemistry. (2025). Link

• MDPI. "Halogen Bonding in Isostructural Co(II) Complexes with 2-Halopyridines." Crystals. (2020).[3] Link

• National Institutes of Health (NIH). "13C and 19F solid-state NMR and X-ray crystallographic study of halogen-bonded frameworks." PubMed. (2017). Link

• Royal Society of Chemistry. "X-Ray crystal structures and NMR solution studies on 2,2′∶3′,2″∶6″,2‴-quaterpyridine." Perkin Transactions 2. Link

• BenchChem. "Application Notes and Protocols for the Synthesis and Purification of Vonoprazan." (2025).[4] Link

Sources

• 1. 13C and 19F solid-state NMR and X-ray crystallographic study of halogen-bonded frameworks featuring nitrogen-containing heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a Synthetic Route to Vonoprazan via Atom Transfer Radical Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to In Vitro Bioactivity Testing of Pyridine Compounds

This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of in vitro assay methods for evaluating the bioactivity of pyridine-based compounds. The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous therapeutic agents.[1][2] Consequently, robust and reliable in vitro testing is paramount for identifying and characterizing novel pyridine derivatives with therapeutic potential. This document moves beyond simple protocol listing to explain the causality behind experimental choices, ensuring a foundation of scientific integrity and trustworthiness in your screening cascade.

Foundational Assays: Assessing Cytotoxicity and Antiproliferative Effects

A critical first step in evaluating any new compound is to determine its effect on cell viability and proliferation. These assays establish baseline toxicity and identify potential anticancer or cytotoxic properties. The choice of assay depends on the specific research question, cell type, and desired throughput.

Mechanism of Action: Metabolic Activity vs. Membrane Integrity

Viability assays can be broadly categorized into two groups: those that measure metabolic activity and those that assess cell membrane integrity.

• Metabolic Assays (Tetrazolium Reduction): These colorimetric assays rely on the principle that viable, metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes.[3] These enzymes reduce a tetrazolium salt to a colored formazan product, which can be quantified spectrophotometrically.[3][4] The intensity of the color is directly proportional to the number of viable cells.[5]

• Membrane Integrity Assays (LDH Release): These assays quantify the release of a stable cytoplasmic enzyme, lactate dehydrogenase (LDH), into the cell culture medium upon damage to the plasma membrane.[6] An increase in LDH activity in the supernatant indicates a loss of membrane integrity and, therefore, cell death.[6]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.6, ranksep=1.2]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Core Principles of Cell Viability Assays."

Comparative Analysis of Common Viability Assays

The selection of a specific assay requires a trade-off between sensitivity, workflow complexity, and cost.

Assay Type	Principle	Advantages	Disadvantages	Throughput	Endpoint/Kinetic
MTT	Mitochondrial dehydrogenases in live cells convert yellow MTT to insoluble purple formazan.[4][6]	Gold standard, inexpensive, widely referenced.	Requires a solubilization step for the formazan crystals; endpoint only; MTT itself can be toxic.	High	Endpoint
MTS/XTT	Similar to MTT, but the formazan product is soluble in culture medium.	No solubilization step, simpler workflow than MTT.	Reagents are less stable; may have lower sensitivity than MTT.	High	Endpoint
WST-1/CCK-8	Utilizes a highly stable tetrazolium salt that produces a water-soluble formazan.[7]	High sensitivity, low toxicity, simple protocol.[7]	Can be more expensive than MTT.	High	Endpoint
LDH Release	Measures the release of lactate dehydrogenase from cells with damaged membranes.[6]	Directly measures cytotoxicity/cell death, not just metabolic activity.	Less sensitive for early-stage apoptosis; requires collecting supernatant.	Medium-High	Endpoint
ATP-Based (e.g., CellTiter-Glo®)	Measures ATP levels, as ATP is rapidly degraded upon cell death.[8]	Very high sensitivity, fast, suitable for HTS.[8]	Luminescence-based, requires a luminometer; more expensive.	Very High	Endpoint

Experimental Protocol: MTT Assay for Pyridine Compound Cytotoxicity

This protocol is a self-validating system for determining the IC₅₀ (half-maximal inhibitory concentration) of a pyridine compound.

Causality Behind Choices:

• Seeding Density: Optimized to ensure cells are in the logarithmic growth phase during treatment, preventing artifacts from overconfluence or nutrient depletion.

• Serum-Free Media during Incubation: Serum can interfere with the MTT reagent and contains growth factors that could mask the compound's effects.[5]

• Solubilization: The formazan crystals produced are insoluble and must be dissolved (e.g., with DMSO or an acidified isopropanol solution) to be accurately measured by a plate reader.[5]

Step-by-Step Methodology:

• Cell Plating: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.[1][9]

• Compound Treatment: Prepare serial dilutions of the pyridine compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only (e.g., DMSO) controls and untreated controls. Incubate for the desired period (e.g., 24, 48, or 72 hours).[10]

• MTT Addition: After incubation, add 10-20 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[3][5]

• Incubation: Incubate the plate at 37°C for 3-4 hours, allowing viable cells to convert the MTT into formazan crystals.[3][5]

• Solubilization: Carefully aspirate the medium and add 150 µL of a solubilization solution (e.g., DMSO or 4 mM HCl, 0.1% NP40 in isopropanol) to each well.[5]

• Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure all formazan is dissolved.[4] Read the absorbance at a wavelength between 550 and 600 nm (e.g., 570 or 590 nm) using a microplate reader.[4][5]

• Data Analysis: Subtract the background absorbance (from wells with media and MTT but no cells). Calculate cell viability as a percentage relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.[5]

Target-Based Assays: Enzyme and Receptor Interactions

Once a compound shows interesting activity in cell-based assays, the next logical step is to investigate its mechanism of action. Many pyridine derivatives exert their effects by interacting with specific enzymes or receptors.

A. Enzyme Inhibition Assays

These assays directly measure the ability of a pyridine compound to inhibit the activity of a purified enzyme.

Key Concepts:

• IC₅₀: The concentration of the inhibitor required to reduce enzyme activity by 50%. It is a measure of inhibitor potency.[11]

• Mechanism of Inhibition: Further kinetic studies can determine if the inhibition is competitive, non-competitive, or uncompetitive, providing insight into the inhibitor's binding site.

Common Formats:

• Colorimetric/Fluorometric Assays: The enzyme reaction produces a colored or fluorescent product. The inhibitor's effect is measured by the decrease in signal. This is a common method for proteases, phosphatases, and oxidoreductases.[12][13]

• Luminescence-Based Assays: Often used for kinases, where the amount of ATP remaining after the kinase reaction is quantified using a luciferase-luciferin system. Lower light output corresponds to higher kinase activity (more ATP consumed) and thus weaker inhibition.

• Biophysical Assays: Techniques like Surface Plasmon Resonance (SPR) or Differential Scanning Fluorimetry (DSF) can be used to measure the direct binding of the compound to the enzyme, confirming physical interaction.[12][13]

Example Application: Several studies have evaluated pyridine derivatives as inhibitors of enzymes like VEGFR-2, COX-2, and various kinases, using in vitro enzyme assays to determine their potency and selectivity.[11][14][15][16]

B. Receptor Binding and Functional Assays

These assays determine if a pyridine compound binds to a specific cell surface or nuclear receptor and whether that binding results in a functional response (agonism or antagonism).

Binding Assays:

• Competitive Radioligand Binding: A classic method where the pyridine compound competes with a known radiolabeled ligand for binding to the receptor. The amount of radioactivity displaced is proportional to the affinity of the test compound. This is used to determine the inhibition constant (Ki).

• Fluorescence Polarization (FP): A non-radioactive alternative where a fluorescently labeled ligand is used. Binding to a large receptor slows its rotation, increasing the polarization of emitted light. A test compound that displaces the fluorescent ligand will cause a decrease in polarization.

Functional (Cell-Based) Assays:

• Reporter Gene Assays: This is a powerful and common method. Cells are engineered to express a reporter gene (e.g., luciferase or β-galactosidase) under the control of a promoter that is responsive to the activation of a specific signaling pathway.[17] If a pyridine compound activates or inhibits a receptor in that pathway, it will lead to a measurable change in the reporter protein's expression.[18]

• Second Messenger Assays: Measure changes in intracellular signaling molecules like cyclic AMP (cAMP) or calcium (Ca²⁺) that occur upon receptor activation or inhibition.

Experimental Protocol: Dual-Luciferase Reporter Assay

Causality Behind Choices:

• Dual Reporters: The use of a second, constitutively expressed reporter (Renilla luciferase) is critical for trustworthiness.[17] It serves as an internal control to normalize the primary reporter's activity (Firefly luciferase), correcting for variations in cell number and transfection efficiency.[17] This self-validating system dramatically increases data reliability.

• Sequential Measurement: The reagents are designed for a sequential "Stop & Glo®" reaction. The first reagent provides the substrate for Firefly luciferase. The second reagent quenches the Firefly reaction and contains the substrate for Renilla luciferase, allowing for two measurements from the same well.[17]

Step-by-Step Methodology:

• Cell Culture and Transfection: Co-transfect cells (e.g., HEK293) in a 96-well plate with two plasmids: one containing the Firefly luciferase gene downstream of a promoter of interest and another containing the Renilla luciferase gene under a constitutive promoter.[17]

• Compound Incubation: After 24-48 hours, treat the cells with various concentrations of the pyridine compound.

• Cell Lysis: Wash the cells with PBS and add 1X Passive Lysis Buffer. Shake for 15 minutes at room temperature to ensure complete lysis.[17]

• Luminescence Measurement:

  • Add 20 µL of the cell lysate to an opaque-walled 96-well plate.

  • Place the plate in a luminometer programmed for a dual-injection protocol.

  • Injector 1 adds Luciferase Assay Reagent II (LAR II) to measure Firefly activity.[17]

  • Injector 2 adds Stop & Glo® Reagent to measure Renilla activity.[17]

• Data Analysis: For each well, divide the Firefly luminescence reading by the Renilla luminescence reading. This normalized ratio reflects the specific effect of the compound on the signaling pathway of interest.

Assays for Specific Bioactivities

Beyond general cytotoxicity and target-based interactions, pyridine compounds are often screened for specific therapeutic properties like antioxidant, anti-inflammatory, or antimicrobial activity.

A. Antioxidant Activity Assays

These assays evaluate a compound's ability to neutralize free radicals or chelate pro-oxidant metals.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: A simple and widely used method where the antioxidant compound donates a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[19][20] The IC₅₀ value represents the concentration needed to scavenge 50% of the DPPH radicals.[20]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: Similar to DPPH, this assay measures the reduction of the pre-formed ABTS radical cation. It is versatile as it can be used at different pH levels and in both aqueous and organic solvents.

• FRAP (Ferric Reducing Antioxidant Power) Assay: This assay measures the ability of a compound to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous (Fe²⁺) form, resulting in an intense blue color.[21]

Comparative Data for Pyridine Derivatives:

Compound Type	Assay	IC₅₀ (µg/mL)	Reference Standard (IC₅₀)	Source
Benzophenone-Pyridine Analogues	DPPH	15.67 - 18.78	Ascorbic Acid (14.97)	[19]
1,4-Dihydropyridines	DPPH	Varies	Ascorbic Acid (49% RAA)	[22]
Fused Pyrano[3,2-c]pyridines	Oxygen Radical Scavenging	>99% Inhibition	Curcumin (Potent)	[23]

B. Anti-inflammatory Activity Assays

Inflammation is a complex process involving enzymes like cyclooxygenases (COX) and lipoxygenases (LOX).[15]

• COX/LOX Inhibition Assays: Cell-free enzymatic assays can be used to measure the direct inhibition of COX-1, COX-2, or 15-LOX enzymes by pyridine compounds.[15]

• Inhibition of Protein Denaturation: A simple in vitro method where the ability of a compound to prevent heat-induced denaturation of proteins (like bovine serum albumin) is measured.[24] This serves as a proxy for anti-inflammatory activity.

• Cytokine Release Assays: Immune cells (e.g., macrophages) are stimulated with an inflammatory agent like lipopolysaccharide (LPS). The ability of the pyridine compound to reduce the subsequent release of pro-inflammatory cytokines (e.g., TNF-α, IL-6) into the culture medium is then quantified using ELISA.

C. Antimicrobial Activity Assays

These assays determine the efficacy of pyridine compounds against bacteria and fungi.

• Broth Microdilution Method: This is the gold-standard method for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microbe. The compound is serially diluted in a 96-well plate containing microbial broth, and then inoculated with a standardized number of microorganisms.[25]

• Disk Diffusion Assay: A qualitative method where a paper disk impregnated with the test compound is placed on an agar plate swabbed with a microbe. The diameter of the "zone of inhibition" around the disk indicates the compound's potency.

Conclusion and Future Directions

The in vitro evaluation of pyridine compounds is a multi-faceted process that requires a logical and well-designed screening cascade. The initial assessment of cytotoxicity using metabolic assays like MTT provides a crucial foundation. Subsequent investigation into specific mechanisms, whether through enzyme inhibition, receptor modulation, or functional assays like reporter gene analysis, allows for a deeper understanding of the compound's bioactivity. Assays for antioxidant, anti-inflammatory, and antimicrobial properties further refine the therapeutic potential of promising candidates. By understanding the principles and causality behind each method, researchers can confidently select the most appropriate assays to efficiently identify and characterize novel pyridine-based drug leads.

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Isotopic labeling of (4-Chloro-2-fluoropyridin-3-yl)methanol for metabolic studies

Isotopic Labeling Strategies for (4-Chloro-2-fluoropyridin-3-yl)methanol in ADME Studies: A Comparative Guide

Executive Summary

(4-Chloro-2-fluoropyridin-3-yl)methanol (CAS: 1805225-41-5) is a highly versatile, halogenated pyridine intermediate frequently utilized in the development of kinase inhibitors and antiviral therapeutics[1]. Understanding the absorption, distribution, metabolism, and excretion (ADME) of pharmacophores containing this moiety is a strict regulatory prerequisite in modern drug development[2]. Isotopic labeling—the strategic incorporation of stable (

H, C) or radioactive ( H, C) isotopes—enables researchers to track the parent compound and its metabolites through complex biological matrices with absolute precision[3].

This guide provides an objective comparison of labeling strategies for (4-Chloro-2-fluoropyridin-3-yl)methanol, detailing the mechanistic rationale, synthetic methodologies, and analytical workflows required for rigorous metabolic profiling.

Comparative Analysis of Labeling Strategies

Selecting the appropriate isotope requires balancing analytical sensitivity against the risk of altering the molecule's intrinsic biological properties.

• Deuterium (

  H): Replacing the protium atoms on the hydroxymethyl group ( ) is synthetically straightforward. However, because C-D bonds have a lower zero-point energy than C-H bonds, this substitution requires higher activation energy for enzymatic cleavage[4]. This primary Kinetic Isotope Effect (KIE) can artificially slow down CYP450- or alcohol dehydrogenase (ADH)-mediated oxidation. While advantageous for creating metabolically stable "deuterated drugs," it distorts the natural pharmacokinetic profile during standard ADME tracing[5].

• Carbon-13 (

  C): Incorporating C into the pyridine ring or the hydroxymethyl carbon provides a stable mass shift (+1 Da per atom) without inducing a significant KIE (typically <4% variance)[5]. This ensures the labeled compound co-elutes chromatographically with the unlabeled drug and accurately reflects its natural metabolic clearance[2].

• Tritium (

  H): Tritiation offers unparalleled sensitivity for mass balance and tissue distribution studies[6]. However, the radioactive nature of H requires specialized handling, and the label can be lost to the aqueous pool if placed at a metabolically labile position (tritium exchange)[7].

Quantitative Comparison of Labeling Strategies

Feature	Deuterium ( H)	Carbon-13 ( C)	Tritium ( H)
Isotope Stability	Moderate (Susceptible to H/D exchange)	High (Chemically stable backbone)	Moderate (Risk of H exchange)
Kinetic Isotope Effect	High (6-10x slower reaction rate)	Minimal (<4% variance)	High (Secondary isotope effects)
Analytical Shift	Retention time shifts in LC-MS	Co-elutes with unlabeled compound	Detected via radio-scintillation
Primary Use Case	Mechanistic studies, MS internal standards	NMR/MS structural elucidation, ADME	Whole-body autoradiography, Mass balance
Relative Cost	Low	High (Requires de novo synthesis)	High (Requires radiochemistry facilities)

Mechanistic Rationale: Where to Label?

The placement of the isotopic label is as critical as the choice of isotope. The primary metabolic vulnerabilities of (4-Chloro-2-fluoropyridin-3-yl)methanol include:

• Oxidation: The primary alcohol is highly susceptible to oxidation, forming an aldehyde and subsequently a carboxylic acid.

• Nucleophilic Aromatic Substitution (SNAr): The highly electron-deficient pyridine ring, activated by the ortho-fluorine and para-chlorine, is a prime target for glutathione (GSH) conjugation via defluorination or dechlorination.

If the label is placed exclusively on the hydroxymethyl carbon, oxidative cleavage (e.g., deformylation) would result in the loss of the isotopic tag, rendering the remaining pyridine core "invisible" to mass spectrometry. Therefore, labeling the pyridine ring itself (or utilizing a dual-labeling approach) is the optimal strategy to ensure all downstream metabolites remain traceable[8].

Predicted phase I/II metabolic pathways for (4-Chloro-2-fluoropyridin-3-yl)methanol.

Experimental Methodologies

Every protocol utilized in metabolic profiling must be a self-validating system. The following methodologies detail the synthesis and metabolic evaluation of the

C-labeled variant, chosen for its optimal balance of stability and kinetic neutrality[5][9].

Protocol 1: Synthesis of [ C]-(4-Chloro-2-fluoropyridin-3-yl)methanol via Directed Ortho-Lithiation

Objective: Introduce a

C label at the hydroxymethyl position without altering the halogenated core. Causality: We utilize directed ortho-lithiation (DoM). The fluorine at C2 and chlorine at C4 synergistically direct the lithium base to the C3 position due to their combined inductive electron-withdrawing effects and the coordinating ability of the fluorine atom.

• Deprotonation: Dissolve 4-chloro-2-fluoropyridine (1.0 eq) in anhydrous THF under an argon atmosphere. Cool to -78°C. Dropwise add Lithium Diisopropylamide (LDA, 1.1 eq). The bulky nature of LDA prevents nucleophilic attack on the halogens, ensuring exclusive deprotonation at C3.

• Isotopic Quenching: After 1 hour, introduce[

  C]-dimethylformamide ( C-DMF, 1.2 eq). The organolithium intermediate selectively attacks the labeled carbonyl carbon.

• Reduction: Quench the reaction with saturated aqueous NH

  Cl, extract the [ C]-aldehyde intermediate, and immediately reduce it using Sodium Borohydride (NaBH , 1.5 eq) in methanol at 0°C to yield the final [ C]-(4-Chloro-2-fluoropyridin-3-yl)methanol.

• Validation: Confirm isotopic enrichment via

  C-NMR (singlet at ~58 ppm) and LC-HRMS (mass shift of +1.0033 Da compared to the unlabeled standard)[9].

Protocol 2: In Vitro Microsomal Stability and Metabolite Identification

Objective: Determine the intrinsic clearance and identify phase I/II metabolites. Causality: Human Liver Microsomes (HLMs) contain the full complement of membrane-bound CYP450s and UGTs. We use a dual-incubation system (+/- NADPH) to definitively prove that compound depletion is enzyme-mediated rather than due to chemical instability or non-specific binding to plasticware.

• Matrix Preparation: Prepare a 1.0 mg/mL suspension of pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl

  . The Mg acts as a crucial cofactor for enzymatic structural integrity.

• Initiation: Spike the [

  C]-labeled compound to a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding the NADPH regenerating system (1 mM final concentration).

• Control (Self-Validation): Simultaneously run a negative control substituting the NADPH solution with an equal volume of buffer. If depletion occurs in this control, the compound is chemically unstable.

• Quenching & Extraction: At time points 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol). The organic solvent denatures the enzymes, halting the reaction instantly.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes to pellet the precipitated proteins.

• Analysis: Inject the supernatant into an LC-HRMS system. Track the exact mass of the

  C parent and scan for +16 Da (oxidation) and +305 Da (GSH adduct) mass shifts.

Sequential workflow for isotopic labeling and ADME profiling of pyridine derivatives.

Conclusion

For (4-Chloro-2-fluoropyridin-3-yl)methanol, the selection of the isotopic label dictates the integrity of the metabolic data. While deuterium offers synthetic ease, its kinetic isotope effect can mask true clearance rates[5]. Carbon-13 remains the gold standard for LC-MS/MS and NMR-based ADME studies due to its kinetic neutrality and stability[9]. By integrating logically designed synthesis with self-validating in vitro assays, researchers can confidently map the metabolic fate of this critical pharmacophore.

References

• Stable Isotope Labeling of Pyrimidines Using a Deconstruction-Reconstruction Strategy. nih.gov.[Link]

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Safety & Regulatory Compliance

Navigating the Disposal of (4-Chloro-2-fluoropyridin-3-yl)methanol: A Guide for Laboratory Professionals

For the diligent researcher, the lifecycle of a chemical reagent extends far beyond the confines of the reaction flask. Proper disposal is not merely a regulatory hurdle; it is a critical component of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of (4-Chloro-2-fluoropyridin-3-yl)methanol, a halogenated pyridine derivative increasingly utilized in pharmaceutical and agrochemical research. By understanding the chemical nature of this compound and the principles of hazardous waste management, you can ensure the safety of yourself, your colleagues, and the environment.

Understanding the Hazard Profile of (4-Chloro-2-fluoropyridin-3-yl)methanol

Before any handling or disposal procedures are initiated, a thorough understanding of the compound's inherent hazards is paramount. (4-Chloro-2-fluoropyridin-3-yl)methanol (CAS No. 1805225-41-5) is a substituted pyridine, and its hazard profile is largely dictated by its functional groups.

Based on available safety data, this compound is classified with the following hazard statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

The presence of chlorine and fluorine atoms designates this compound as a halogenated organic compound . This classification is the single most important factor influencing its disposal pathway. Halogenated compounds can form harmful byproducts, such as dioxins, if not incinerated at sufficiently high temperatures.[2] Therefore, they must never be mixed with non-halogenated solvent waste.[3][4][5]

Property	Information	Source
CAS Number	1805225-41-5
Molecular Formula	C₆H₅ClFNO	[1]
Hazard Statements	H302, H315, H319, H335	[1]
Signal Word	Warning	[1]
Key Disposal Precaution	Must be disposed of as halogenated organic waste.	[4][5][6]

The Disposal Workflow: A Step-by-Step Guide

The following protocol outlines the necessary steps for the safe disposal of (4-Chloro-2-fluoropyridin-3-yl)methanol, from the point of generation to final handover to your institution's environmental health and safety (EHS) office or a licensed waste contractor.

Step 1: Immediate Safety and Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face shield should also be worn.

• Hand Protection: Nitrile gloves are a suitable choice for incidental contact. For more extensive handling, consider double-gloving or using gloves with a higher resistance to halogenated organic compounds.

• Body Protection: A standard laboratory coat should be worn and kept fully buttoned.

• Work Area: All handling of (4-Chloro-2-fluoropyridin-3-yl)methanol waste should be conducted within a certified chemical fume hood to mitigate the risk of inhaling vapors.

Step 2: Waste Segregation - The Cornerstone of Compliance

The principle of waste segregation is to prevent dangerous reactions and to ensure that waste streams can be treated and disposed of in the most appropriate and cost-effective manner.

• Designated Waste Container: Use a dedicated waste container specifically labeled for "Halogenated Organic Waste."[4][5][6] This container must be made of a material compatible with halogenated organics, such as glass or high-density polyethylene (HDPE).

• Incompatibility: Never mix (4-Chloro-2-fluoropyridin-3-yl)methanol waste with:

  • Non-halogenated organic solvents (e.g., acetone, ethanol, hexanes).[3]

  • Acids or bases.

  • Oxidizing agents.

  • Aqueous waste.

The rationale for this strict segregation is twofold. Firstly, mixing with incompatible chemicals can lead to dangerous reactions, such as the generation of heat, gas, or toxic fumes. Secondly, contaminating a large volume of non-halogenated waste with a halogenated compound will necessitate the entire volume being treated as more hazardous and costly-to-dispose-of halogenated waste.[6]

Step 3: Container Selection and Labeling

Proper containment and labeling are mandated by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[7]

• Container Integrity: The waste container must be in good condition, with no cracks or leaks, and must have a securely fitting cap to prevent the release of vapors.

• Labeling: As soon as the first drop of waste is added, the container must be labeled with a hazardous waste tag. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "(4-Chloro-2-fluoropyridin-3-yl)methanol." Avoid using abbreviations or chemical formulas.

  • The approximate concentration and volume of the waste.

  • The date the waste was first added to the container.

  • The primary hazards (e.g., "Harmful," "Irritant").

Step 4: Temporary Storage in the Laboratory

Waste accumulation areas within the laboratory should be designated and managed to minimize risks.

• Location: Store the waste container in a well-ventilated area, away from sources of ignition and incompatible materials. A satellite accumulation area (SAA) within the lab is a common practice.

• Secondary Containment: The waste container should be placed in a secondary containment bin or tray that can hold the entire volume of the liquid in case of a leak or spill.

• Container Closure: Keep the waste container closed at all times, except when adding waste.[3][8]

Step 5: Handover for Final Disposal

Your institution will have a specific procedure for the collection of hazardous waste.

• Contact EHS: Follow your institution's protocol for requesting a waste pickup from the Environmental Health and Safety (EHS) office or the designated waste management contractor.

• Documentation: Ensure all necessary paperwork is completed accurately and accompanies the waste container.

The final disposal of halogenated organic waste typically involves high-temperature incineration by a licensed hazardous waste treatment facility.[2] This process is designed to completely destroy the organic molecules and scrub any harmful combustion byproducts, such as hydrogen chloride and hydrogen fluoride, from the exhaust gases.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (4-Chloro-2-fluoropyridin-3-yl)methanol.

Caption: Disposal workflow for (4-Chloro-2-fluoropyridin-3-yl)methanol.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of (4-Chloro-2-fluoropyridin-3-yl)methanol, thereby upholding the highest standards of laboratory practice and environmental responsibility.

References

• Division of Research Safety, University of Illinois. (2025, September 25). Chemical Waste Procedures. Retrieved from [Link]

• Republic Services. (2025, October 23). Best Practices for Managing Laboratory Waste. Retrieved from [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• The Safety Guys. (2016, July 6). Guidelines for Safe Chemical Segregation. Lab Manager. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

• Environmental Marketing Services. (2025, August 4). Effective Laboratory Waste Management Tips. Retrieved from [Link]

• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• Washington State University. Halogenated Solvents. Retrieved from [Link]

• Braun Research Group, University of Illinois. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Temple University. Halogenated Solvents in Laboratories. Retrieved from [Link]

• Saint Mary's University. (2014, April 11). Handling and Disposal of Laboratory Generated Wastes. Retrieved from [Link]

• National Environmental Trainers. RCRA Regulations Explained. Retrieved from [Link]

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Personal protective equipment for handling (4-Chloro-2-fluoropyridin-3-yl)methanol

As a Senior Application Scientist, I have evaluated countless standard operating procedures (SOPs) across high-throughput synthesis and drug development laboratories. The most common failure point I observe is treating safety as a rigid administrative checklist rather than a predictable system of chemical causality.

When you handle (4-Chloro-2-fluoropyridin-3-yl)methanol , your operational protocols must be dictated by its specific molecular architecture. You are interacting with an electron-deficient aromatic system substituted with highly electronegative halogens (fluorine and chlorine) and a reactive hydroxymethyl group. This specific combination increases the molecule's lipophilicity, allowing it to easily traverse biological membranes (such as your skin and corneas), which is the fundamental mechanism behind its severe irritation profiles.

This guide provides a self-validating, causally-driven framework for the safe handling, personal protective equipment (PPE) selection, and disposal of (4-Chloro-2-fluoropyridin-3-yl)methanol.

Chemical Profile & Mechanistic Risk Assessment

Before stepping up to the fume hood, you must understand the physical and chemical parameters of the compound. The data below dictates our entire operational strategy.

Table 1: Quantitative Data & Hazard Profile

Parameter	Value	Mechanistic Implication
CAS Number	1805225-41-5	Unique identifier for tracking, inventory, and regulatory compliance.
Molecular Weight	161.56 g/mol	Relatively low MW; presents a high risk for fine dust generation or aerosolization during transfer.
Storage Temperature	Ambient Storage	Thermally stable under standard conditions; does not require cold-chain PPE.
GHS Hazard Statements	H302, H315, H319, H335	The halogenated pyridine ring drives rapid dermal/mucosal penetration, causing harmful systemic effects if swallowed (H302) and severe localized irritation (H315, H319, H335).

| GHS Precautionary | P260, P280, P305+P351+P338, P501 | Mandates strict inhalation controls, barrier PPE, and specialized halogenated waste disposal. |

Personal Protective Equipment (PPE) Matrix

Your PPE is not just a uniform; it is a rationally designed barrier against lipophilic penetration. The following matrix outlines the required equipment and the chemical causality justifying its use.

Table 2: PPE Specifications and Justifications

PPE Category	Specification	Causal Justification
Hand Protection	Nitrile gloves (Double-gloved), >0.11 mm thickness.	Nitrile provides superior chemical resistance to halogenated aromatic alcohols compared to latex. Double gloving mitigates micro-tears during mechanical handling[1].
Eye Protection	Chemical splash goggles (ANSI Z87.1+ rated).	The H319 (serious eye irritation) designation requires a full seal around the eyes to prevent vapor or particulate ingress. Safety glasses with side shields are insufficient.
Body Protection	Flame-resistant (FR) or standard 100% cotton lab coat, fully buttoned.	Prevents dermal exposure (H315). Synthetic fabrics (e.g., polyester) must be avoided as they can melt or degrade upon contact with reactive organic solvents used alongside this compound.

| Respiratory | Chemical fume hood (Face velocity 80-100 fpm). | The compound causes respiratory irritation (H335). A properly calibrated fume hood captures aerosols and dust generated during weighing. |

Operational Handling Workflows

To ensure scientific integrity and safety, every procedure must be a self-validating system. Follow these step-by-step methodologies for handling and emergency response.

Methodology A: Safe Weighing and Transfer Protocol

• Environmental Control Verification: Verify that the fume hood monitor reads a face velocity between 80-100 fpm. Clear the workspace of incompatible materials (strong acids, strong oxidizing agents)[2].

• PPE Donning (Gowning): Inspect nitrile gloves for structural integrity. Don the inner pair, followed by the lab coat, chemical splash goggles, and finally the outer pair of gloves pulled over the lab coat cuffs.

• Dispensing: Place the analytical balance inside the fume hood. Use an anti-static weighing boat and a clean, grounded stainless steel spatula to transfer the (4-Chloro-2-fluoropyridin-3-yl)methanol. This prevents static-induced aerosolization of the powder.

• Decontamination: Wipe down the balance and surrounding hood surface with a solvent compatible with the compound (e.g., ethanol or isopropanol), followed by water.

• Validation Check: Outer gloves show no signs of chemical residue; the balance area is visually free of particulate matter.

Methodology B: Emergency Spill Response Protocol

• Evacuation and Assessment: If a spill occurs outside the fume hood, immediately hold your breath, step back, and alert personnel in the vicinity to evacuate the immediate area[2].

• Containment: Don fresh PPE. Cover the spill with an inert absorbent material such as dry sand, vermiculite, or diatomite. Never use combustible absorbents like sawdust for halogenated organics[3].

• Collection: Use a non-sparking scoop to carefully collect the absorbed material. Transfer it into a rigid, sealable hazardous waste container[2].

• Surface Decontamination: Wash the spill area with plenty of soap and water to neutralize residual lipophilic traces[1].

• Validation Check: The area is visually clean, and no residual pyridine-like odor (often described as pungent or fishy) remains.

Figure 1: Operational workflow and spill response logic for handling (4-Chloro-2-fluoropyridin-3-yl)methanol.

Halogenated Waste Segregation & Disposal Plan

The disposal of (4-Chloro-2-fluoropyridin-3-yl)methanol is governed by the presence of its fluorine and chlorine substituents. Halogenated compounds must never be mixed with non-halogenated waste streams. If incinerated at standard temperatures, halogenated pyridines can form highly toxic polychlorinated dibenzodioxins (PCDDs), dibenzofurans (PCDFs), and corrosive HF/HCl gases[4].

Methodology C: Waste Disposal Protocol

• Segregation: Identify a dedicated, high-density polyethylene (HDPE) or glass waste container specifically designated for Halogenated Organic Waste [4].

• Containment: Transfer all reaction byproducts, contaminated solvents, and initial washings into this specific container. Keep the container tightly closed when not actively adding waste[1].

• Labeling: Clearly label the container with the chemical name, CAS number (1805225-41-5), and the primary hazards (Harmful, Irritant, Halogenated)[2].

• Institutional Transfer: Submit the waste to your Environmental Health and Safety (EHS) office. It will be routed to a licensed chemical destruction plant capable of high-temperature incineration (>1100°C) equipped with alkaline flue gas scrubbers to neutralize halogen acids[2].

• Validation Check: The waste container is segregated from non-halogenated solvents, properly labeled, and shows no signs of vapor pressure buildup.

Figure 2: Waste segregation and disposal pathway for halogen-containing pyridine derivatives.

References

• ETH Zürich. "Factsheet: Disposal of Hazardous Waste - Basic Principles." ETH Zürich Safety, Security, Health and Environment (SSHE).[Link]

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